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Core Science & Biosynthesis

Foundational

Chemical structure and physical properties of (S)-5-Methyl-2-thioxoimidazolidin-4-one

Structural Elucidation and Synthetic Dynamics of (S)-5-Methyl-2-thioxoimidazolidin-4-one: A Technical Guide As a Senior Application Scientist navigating the intersection of peptide analytics and medicinal chemistry, I fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Structural Elucidation and Synthetic Dynamics of (S)-5-Methyl-2-thioxoimidazolidin-4-one: A Technical Guide

As a Senior Application Scientist navigating the intersection of peptide analytics and medicinal chemistry, I frequently encounter the need for highly specific, stereopure heterocyclic standards. Among these, (S)-5-Methyl-2-thioxoimidazolidin-4-one —commonly referred to as L-alanine thiohydantoin—stands out.

Historically recognized as the terminal cleavage product in the Schlack-Kumpf degradation for C-terminal peptide sequencing, this compound is also a privileged pharmacophore in drug discovery, offering distinct hydrogen-bonding networks and tautomeric properties. This whitepaper provides an in-depth analysis of its structural properties, mechanistic synthesis, and a self-validating experimental workflow for its generation.

Molecular Architecture & Stereochemistry

The core of (S)-5-Methyl-2-thioxoimidazolidin-4-one is a five-membered imidazolidine ring characterized by two heteroatoms (N1 and N3) flanking a highly polarized thioxo group (C=S) at position 2, and a carbonyl group (C=O) at position 4.

Stereochemical Integrity: The C5 position contains a methyl substituent and a chiral center. When synthesized from the natural chiral pool (L-alanine), the stereocenter retains its (S)-configuration. Because the cyclization mechanism targets the carboxylate carbon rather than the α -carbon, the stereocenter is shielded from enolization-induced racemization under standard acidic conditions.

Tautomeric Dynamics: While the molecule can theoretically exist in a mercapto-imidazole tautomeric state (C-SH), spectroscopic evidence confirms that the thioxo form (C=S) overwhelmingly predominates in both the solid state and organic solutions. This is critical for predicting its behavior in biological assays, as the thioxo form dictates its function as a dual hydrogen-bond donor (via N1-H and N3-H) and acceptor (via C=O and C=S).

Physicochemical & Spectroscopic Profiles

To establish a baseline for analytical validation, the core physical and spectroscopic properties are summarized below. Data is aggregated from computational models and empirical literature on thiohydantoin derivatives[1],[2].

Table 1: Core Physicochemical Properties

PropertyValueReference
IUPAC Name (5S)-5-methyl-2-thioxoimidazolidin-4-one[1]
Common Synonyms L-Alanine thiohydantoin, (S)-5-methyl-2-thiohydantoin[1]
CAS Registry Number 37712-67-7 (S-isomer), 33368-94-4 (Racemate)[3]
Molecular Formula C₄H₆N₂OS[1]
Molecular Weight 130.17 g/mol [1]
Topological Polar Surface Area 73.2 Ų[1]
Predicted Density ~1.21 g/cm³[3]

Table 2: Diagnostic Spectroscopic Markers

MethodKey Signals / WavenumbersStructural Correlation
IR (KBr) ~3170 cm⁻¹N-H stretching (positions 1 and 3)
IR (KBr) ~1743 cm⁻¹C=O stretching (carbonyl at position 4)
IR (KBr) ~1538 cm⁻¹C=S stretching (thioamide resonance)
¹H NMR (CDCl₃) δ 1.49 (d, J = 6.8 Hz, 3H)C5-Methyl protons (doublet due to adjacent C-H)
¹H NMR (CDCl₃) δ 4.21 (q, J = 6.8 Hz, 1H)C5-Chiral methine proton
¹H NMR (CDCl₃) δ > 7.0 (br s, 2H)N1-H and N3-H (exchangeable with D₂O)

Mechanistic Synthesis: The Schlack-Kumpf Pathway

Understanding the causality of the reaction mechanism is paramount for troubleshooting synthesis. The formation of (S)-5-Methyl-2-thioxoimidazolidin-4-one from L-alanine relies on the Schlack-Kumpf reaction .

The natural carboxylate of L-alanine is a poor electrophile. To drive the reaction, we introduce acetic anhydride, which converts the carboxylic acid into a highly reactive mixed anhydride. This activation allows the ambidentate thiocyanate anion (SCN⁻) to attack the carbonyl carbon via its nitrogen terminus, forming a transient isothiocyanate intermediate. The proximity of the α -amine then facilitates a rapid, spontaneous intramolecular cyclization, yielding the stable five-membered thiohydantoin ring.

Mechanism A L-Alanine (Chiral Pool) B Activation (Acetic Anhydride) A->B Step 1 C Mixed Anhydride Intermediate B->C D Nucleophilic Attack (Thiocyanate) C->D Step 2 E Isothiocyanate Formation D->E F Intramolecular Cyclization E->F Spontaneous G (S)-5-Methyl-2-thioxoimidazolidin-4-one F->G Final Product

Fig 1: Schlack-Kumpf reaction mechanism for (S)-5-Methyl-2-thioxoimidazolidin-4-one synthesis.

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Each step includes a physicochemical rationale (the why) and an in-process validation check.

Reagents Required:
  • L-Alanine (≥99% enantiomeric excess)

  • Ammonium thiocyanate (NH₄SCN)

  • Acetic anhydride (Ac₂O)

  • Glacial acetic acid (AcOH)

  • Ethyl acetate (EtOAc) and Ethanol (EtOH)

Step-by-Step Workflow:
  • Reagent Preparation & Activation:

    • Action: Suspend 10 mmol of L-alanine and 12 mmol of NH₄SCN in 15 mL of glacial acetic acid. Slowly add 20 mL of acetic anhydride dropwise under continuous stirring.

    • Causality: Acetic acid serves as a protic solvent that solubilizes the reagents without competing as a nucleophile, while acetic anhydride drives the formation of the mixed anhydride intermediate.

  • Cyclization Reaction:

    • Action: Elevate the temperature to 90°C and reflux for 2 hours.

    • Causality: Heat is required to overcome the activation energy barrier for the intramolecular cyclization of the isothiocyanate intermediate.

    • Validation Check: Perform TLC (Eluent: Hexane/EtOAc 1:1). The disappearance of the baseline L-alanine spot (ninhydrin positive) and the appearance of a UV-active spot (R_f ~ 0.6) indicates successful ring formation.

  • Solvent Evaporation & Extraction:

    • Action: Cool the mixture to room temperature and remove volatiles under reduced pressure. Partition the resulting viscous oil between 30 mL EtOAc and 30 mL distilled H₂O. Extract the aqueous layer twice more with EtOAc.

    • Causality: The target thiohydantoin is moderately lipophilic and partitions into the organic (EtOAc) phase, leaving unreacted NH₄SCN and water-soluble byproducts in the aqueous phase.

  • Crystallization (Purification):

    • Action: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Dissolve the crude solid in a minimal volume of boiling ethanol. Add cold water dropwise until slight turbidity persists, then allow to cool slowly to 4°C overnight.

    • Causality: Exploiting the temperature-dependent dielectric constant of the EtOH/H₂O mixture forces the highly ordered (S)-5-Methyl-2-thioxoimidazolidin-4-one to precipitate as pure needle-like crystals, leaving impurities in the mother liquor.

Workflow Step1 1. Reagent Prep L-Ala + NH4SCN Step2 2. Activation Ac2O / AcOH (90°C) Step1->Step2 Step3 3. Extraction EtOAc / H2O Step2->Step3 Step4 4. Crystallization (EtOH/H2O) Step3->Step4 Step5 5. Validation NMR / LC-MS Step4->Step5

Fig 2: Experimental workflow for synthesis and validation of L-alanine thiohydantoin.

Final Analytical Validation

To definitively confirm the success of the protocol, the isolated crystals must be subjected to final validation:

  • LC-MS (ESI-TOF): Look for the [M+H]⁺ peak at m/z 131.02. The isotopic pattern should perfectly match the theoretical distribution for C₄H₆N₂OS, confirming the presence of the sulfur atom (characteristic ³⁴S M+2 peak).

  • Chiral HPLC: Run the sample against a racemic standard (CAS 33368-94-4) on a chiral stationary phase (e.g., Chiralcel OD-H) to verify that the (S)-enantiomer has been preserved with >98% ee.

References

  • 5-Methyl-2-thioxo-4-imidazolidinone | C4H6N2OS | CID 3032907 PubChem (National Center for Biotechnology Information) URL:[Link]

  • Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins MDPI (Proceedings, 2018) URL:[Link]

Exploratory

Spectroscopic Characterization of (S)-5-Methyl-2-thioxoimidazolidin-4-one: A Comprehensive Technical Guide

Executive Summary (S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin, is a critical sulfur-containing heterocyclic scaffold derived from the amino acid L-alanine[1],[2]. With a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin, is a critical sulfur-containing heterocyclic scaffold derived from the amino acid L-alanine[1],[2]. With a molecular formula of C₄H₆N₂OS and a molecular weight of 130.17 g/mol [3], this compound serves as a vital intermediate in combinatorial chemistry, drug discovery, and the Edman degradation sequencing of peptides.

As a Senior Application Scientist, I approach the characterization of this molecule not merely as a routine analytical task, but as a complex physical chemistry challenge. The spectroscopic signature of this thiohydantoin derivative is fundamentally dictated by its tautomeric equilibria and its robust intermolecular hydrogen-bonding network. This whitepaper provides a field-proven, causality-driven guide to the spectroscopic characterization of (S)-5-methyl-2-thioxoimidazolidin-4-one.

Mechanistic Basis of Spectroscopic Behavior

To accurately interpret the spectral data of (S)-5-methyl-2-thioxoimidazolidin-4-one, one must first understand its structural dynamics. The molecule possesses a highly reactive nucleus with multiple hydrogen-bond donors (N1-H, N3-H) and acceptors (C=O, C=S).

In the solid state, the compound crystallizes in a manner that heavily favors the thione-lactam tautomer. The molecules are joined by strong N—H···O hydrogen bonds, forming centrosymmetric R²₂(8) dimers[1]. These dimers are further linked by C—H···O interactions to form extended C²₂(10) polymeric chains[1]. This extensive hydrogen-bonding network explains the compound's relatively high melting point and dictates our choice of highly polar, hydrogen-bond-disrupting solvents (like DMSO-d₆) for liquid-state Nuclear Magnetic Resonance (NMR) spectroscopy.

Tautomerism A Thione-Lactam Form (Dominant in Solid/DMSO) B Thiol-Lactim Form (Minor Tautomer) A->B Proton Transfer C Centrosymmetric R22(8) Dimers (Intermolecular N-H···O) A->C Solid-State Crystallization D C22(10) Polymeric Chains (C-H···O Interactions) C->D Extended H-Bonding

Figure 1: Tautomeric equilibria and solid-state hydrogen bonding network.

Quantitative Spectroscopic Data

The following tables summarize the definitive spectroscopic parameters for (S)-5-methyl-2-thioxoimidazolidin-4-one, synthesized from authoritative empirical data[2],[4].

Table 1: ¹H and ¹³C NMR Assignments (500 MHz / 125 MHz, DMSO-d₆)
NucleusChemical Shift (ppm)MultiplicityCoupling (J)Structural Assignment
¹H 11.64Singlet (s)-N3-H (Imide proton, highly deshielded)
¹H 10.01Singlet (s)-N1-H (Amide proton)
¹H 4.23Multiplet (dddd)J = 7.1 HzC5-H (Chiral methine proton)
¹H 1.24Doublet (d)J = 7.1 HzC5-CH₃ (Methyl group)
¹³C 182.0Singlet (C)-C2 (Thiocarbonyl, C=S)
¹³C 177.3Singlet (C)-C4 (Carbonyl, C=O)
¹³C 56.3Singlet (CH)-C5 (Chiral methine carbon)
¹³C 16.1Singlet (CH₃)-C5-CH₃ (Methyl carbon)
Table 2: Key FT-IR Vibrational Frequencies
Wavenumber (cm⁻¹)IntensityVibrational ModeMechanistic Correlation
~3200 - 3100Strong, Broadν(N-H)N1-H and N3-H stretching (Broadened by H-bonding)
~1740 - 1720Strong, Sharpν(C=O)C4 carbonyl stretching
~1530 - 1510Mediumν(C-N) + δ(N-H)Thioamide II band
~1180 - 1150Strongν(C=S)Thiocarbonyl stretching
Table 3: UV-Vis and Mass Spectrometry Parameters
TechniqueParameterValueMechanistic Origin
UV-Vis λ_max260 - 270 nmπ → π* transition of the thiohydantoin ring (C=S chromophore)[4]
ESI-MS (+) [M+H]⁺m/z 131.0Protonation of the carbonyl oxygen or thiocarbonyl sulfur
ESI-MS (-) [M-H]⁻m/z 129.0Deprotonation of the highly acidic N3-H imide proton

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating workflows. Every step includes a specific rationale explaining why the experimental choice was made.

Protocol 1: High-Resolution NMR Acquisition

Rationale: The robust R²₂(8) hydrogen-bonded dimers make this compound poorly soluble in non-polar solvents like CDCl₃. DMSO-d₆ acts as a strong hydrogen-bond acceptor, disrupting the dimers and fully solvating the molecule, yielding sharp, well-resolved resonances for the N-H protons without exchange-based line broadening[1],[2].

  • Sample Preparation: Weigh exactly 15 mg of the purified analyte into a glass vial.

  • Desiccation (Validation Check): Dry the sample under high vacuum (≤ 0.1 mbar) for 2 hours. Validation: This ensures the removal of residual atmospheric water, which would otherwise appear as a broad peak at ~3.33 ppm in DMSO-d₆ and obscure the baseline.

  • Solvation: Dissolve the dried powder in 0.6 mL of anhydrous DMSO-d₆ (99.9% D, stored over molecular sieves). Vortex until optically clear.

  • Acquisition: Transfer to a 5 mm NMR tube. Acquire ¹H NMR at 500 MHz (298 K, 16 scans, relaxation delay D1 = 2s). Acquire ¹³C NMR at 125 MHz (1024 scans, D1 = 2s).

  • Calibration: Reference the residual DMSO quintet to 2.50 ppm (¹H) and the septet to 39.52 ppm (¹³C).

Protocol 2: FT-IR Spectroscopy (ATR Method)

Rationale: The mechanical pressure applied during traditional KBr pellet preparation can induce polymorphic transitions or alter the native hydrogen-bonding network. Attenuated Total Reflectance (ATR) requires minimal mechanical force, preserving the native crystalline state and providing a true representation of the solid-state vibrational modes.

  • Background Scan (Validation Check): Clean the diamond ATR crystal with LC-MS grade isopropanol. Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution). Validation: The baseline must be completely flat between 4000-400 cm⁻¹ with no residual organic peaks.

  • Sample Application: Place 1-2 mg of the solid powder directly onto the center of the diamond crystal.

  • Compression: Lower the pressure anvil until the built-in torque mechanism slips. This guarantees standardized, reproducible contact pressure across different runs.

  • Acquisition & Processing: Acquire the sample spectrum (64 scans). Apply an ATR correction algorithm in the processing software to account for the wavelength-dependent penetration depth of the evanescent wave.

Workflow S1 Sample Synthesis & Purification S2 Lyophilization & Desiccation S1->S2 Moisture Removal S3 NMR Spectroscopy (DMSO-d6, 500 MHz) S2->S3 15-20 mg S4 FT-IR Spectroscopy (ATR Method) S2->S4 1-2 mg S5 LC-MS / UV-Vis (ESI+, MeOH/H2O) S2->S5 1 mg/mL stock S6 Data Synthesis & Structural Validation S3->S6 S4->S6 S5->S6

Figure 2: Comprehensive spectroscopic characterization workflow.

Conclusion

The rigorous spectroscopic characterization of (S)-5-methyl-2-thioxoimidazolidin-4-one requires a deep understanding of its physical chemistry. By leveraging DMSO-d₆ to break its strong intermolecular dimers for NMR, and utilizing ATR-FTIR to preserve its native solid-state structure, researchers can obtain a pristine, artifact-free analytical fingerprint of this crucial heterocyclic building block.

References

  • National Center for Biotechnology Information (NCBI). "5-Methyl-2-thioxo-4-imidazolidinone (CID 3032907)." PubChem Compound Summary. URL:[Link]

  • Wu, J., et al. "On Formation of Thiohydantoins from Amino Acids under Acylation Conditions." The Journal of Organic Chemistry, ACS Publications. URL:[Link]

  • Zhu, X., et al. "A Simple Synthesis of 2-Thiohydantoins." Molecules, MDPI. URL:[Link]

  • Seijas, J. A., et al. "Hydrogen-bonding patterns in rac-1-acetyl-5-methyl-2-thioxoimidazolidin-4-one." Acta Crystallographica Section C, IUCr. URL:[Link]

Sources

Foundational

Thermodynamic Stability and Racemization Dynamics of (S)-5-Methyl-2-thioxoimidazolidin-4-one Enantiomers: A Technical Guide

Executive Summary (S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly known as (S)-5-methyl-2-thiohydantoin) is the sulfur analog of the hydantoin derivative of L-alanine[1]. It serves as a critical structural scaffold in...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly known as (S)-5-methyl-2-thiohydantoin) is the sulfur analog of the hydantoin derivative of L-alanine[1]. It serves as a critical structural scaffold in medicinal chemistry, peptide sequencing via Edman degradation, and asymmetric organocatalysis[2]. A fundamental challenge in deploying this chiral molecule is its thermodynamic stability and high susceptibility to racemization at the C5 stereocenter. This whitepaper provides an in-depth mechanistic analysis and experimental framework for understanding, quantifying, and mitigating the racemization of 5-methyl-2-thioxoimidazolidin-4-one enantiomers.

Thermodynamic Stability and the SE1 Racemization Mechanism

The (S) and (R) enantiomers of 5-methyl-2-thioxoimidazolidin-4-one are thermodynamically equivalent in an achiral environment. However, the kinetic barrier to their interconversion is relatively low. The C5 proton is highly acidic because it is flanked by an electron-withdrawing carbonyl group (C4) and a thiourea/imine moiety (N1-C2=S)[3].

Causality of Racemization

In aqueous or polar media, the molecule undergoes an SE1 (Substitution Electrophilic Unimolecular) mechanism[4]. Base-catalyzed deprotonation at the C5 position generates a planar, achiral enolate/thiolate intermediate[5]. Because this intermediate is planar, subsequent reprotonation from the solvent occurs with equal probability from either the Re or Si face, driving the system toward a 50:50 racemic mixture[6]. The rate of this process is heavily dependent on the pH, solvent polarity, and the presence of general base catalysts (e.g., phosphate buffers)[7].

G S_Enant (S)-5-Methyl-2-thiohydantoin (Chiral) Base Base Catalysis (-H+) S_Enant->Base Deprotonation (C5) Intermediate Planar Enolate/Thiolate (Achiral Intermediate) Base->Intermediate Acid Protonation (+H+) Intermediate->Acid Reprotonation Acid->S_Enant 50% Probability R_Enant (R)-5-Methyl-2-thiohydantoin (Chiral) Acid->R_Enant 50% Probability

Figure 1: Base-catalyzed SE1 racemization pathway of 5-methyl-2-thioxoimidazolidin-4-one.

Kinetics and Environmental Drivers of Racemization

The observed rate constant for racemization ( krac​ ) is a macroscopic property that represents the sum of the microscopic enantiomerization rate constants[6]. For 5-substituted 2-thiohydantoins, krac​ increases exponentially with pH and buffer concentration[7].

Furthermore, substitutions at the N1 position drastically alter the stability. For instance, 1-acetyl-5-methyl-2-thioxoimidazolidin-4-one racemizes significantly faster than the unsubstituted analog[4]. The acetyl group withdraws electron density from the hydantoin ring, further increasing the acidity of the C5 proton and stabilizing the enolate transition state[8],[5].

Quantitative Stability Profile

The table below summarizes the relative kinetic parameters for 5-methyl-2-thiohydantoin derivatives under physiological and synthetic conditions.

CompoundConditionTemp (°C)Estimated Half-life ( t1/2​ )Mechanism
(S)-5-Methyl-2-thiohydantoin pH 7.4 Phosphate Buffer37~2-4 hoursSE1 (Base-catalyzed)
(S)-1-Acetyl-5-methyl-2-thiohydantoin pH 7.4 Phosphate Buffer37< 1 hourSE1 (Base-catalyzed)
(S)-5-Methyl-3-(o-bromophenyl)-2-thiohydantoin Neutral Organic Solvent25Optically StableAtropisomeric Shielding

Experimental Workflows for Stability Profiling

To accurately determine the thermodynamic stability and racemization half-life ( t1/2​ ) of (S)-5-Methyl-2-thioxoimidazolidin-4-one, researchers employ two primary self-validating workflows: Chiral HPLC and Deuterium Exchange (H/D) NMR.

Protocol 1: Enantiomeric Excess (ee) Monitoring via Chiral HPLC

Causality: Chiral stationary phases (e.g., Chiralpak IC) can resolve the (S) and (R) enantiomers, allowing direct macroscopic observation of the racemization process[9].

  • Preparation: Dissolve enantiopure (S)-5-methyl-2-thioxoimidazolidin-4-one in a controlled aqueous buffer (e.g., 50 mM phosphate, pH 7.4) at 37°C.

  • Sampling: Extract aliquots at predefined time intervals (e.g., 0, 15, 30, 60, 120 minutes).

  • Quenching: Immediately quench the reaction by acidifying the aliquot to pH 2.0 using dilute HCl. This protonates the base catalyst and halts the SE1 pathway.

  • Analysis: Inject onto a Chiral HPLC column (e.g., Hexane/EtOH 95:5 isocratic elution at 1.0 mL/min)[9].

  • Quantification: Calculate krac​ from the decay of enantiomeric excess over time using the first-order rate equation: ln(eet​/ee0​)=−krac​⋅t .

Protocol 2: Deuterium Exchange (H/D) NMR Spectroscopy

Causality: The rate of C5 proton abstraction ( kdeu​ ) is the rate-determining step in the SE1 mechanism. By monitoring the disappearance of the C5-H signal in D 2​ O, one can calculate krac​ (assuming kdeu​≈krac​ )[5].

  • Solvent Setup: Prepare a pD-adjusted D 2​ O buffer solution.

  • Equilibration: Pre-heat the NMR spectrometer probe to the target temperature.

  • Initiation: Dissolve the sample in the D 2​ O buffer and immediately insert it into the spectrometer.

  • Acquisition: Acquire continuous 1 H-NMR spectra (e.g., every 2 minutes).

  • Integration: Monitor the integration of the C5-H quartet (typically around δ 4.2 - 4.4 ppm) relative to the stable C5-methyl doublet (around δ 1.4 - 1.6 ppm)[9],[10].

Workflow Prep 1. Sample Preparation Dissolve (S)-enantiomer in D2O buffer Temp 2. Thermal Equilibration Set NMR probe to target temp (e.g., 37°C) Prep->Temp Acq 3. 1H-NMR Acquisition Monitor C5-H signal decay over time Temp->Acq Kinetic 4. Kinetic Modeling Plot ln(Signal) vs Time Acq->Kinetic Calc 5. Rate Constant (k_deu) Calculate k_rac assuming k_deu ≈ k_rac Kinetic->Calc

Figure 2: Experimental workflow for determining racemization kinetics via H/D exchange NMR.

Strategies for Chiral Stabilization

For drug development and asymmetric synthesis, maintaining the chiral integrity of the thiohydantoin core is essential.

  • Steric Shielding (Atropisomerism): Introducing bulky substituents at the N3 position (e.g., ortho-substituted aryl groups) sterically hinders the planarization required to form the enolate intermediate[11]. This effectively suppresses C5 racemization, allowing the transfer of chirality from the parent amino acid to the thiohydantoin[9].

  • Crystallization-Induced Diastereomer Transformation (CIDT): In scenarios where racemization in solution cannot be prevented, CIDT can be leveraged[11]. By adding a chiral resolving agent that forms a highly insoluble salt with the (S)-enantiomer, the continuous solution-phase racemization constantly replenishes the (S)-enantiomer as it precipitates, theoretically allowing a 100% yield of the desired stereocenter.

References

  • Hydrogen-bonding patterns in rac-1-acetyl-5-methyl-2-thioxoimidazolidin-4-one Source: Acta Crystallographica Section C: Structural Chemistry URL:[Link]

  • Kinetics and mechanism of racemisation reactions of configurationally labile stereogenic centres in drug-like molecules in aqueous solutions; thiohydantoins and related compounds Source: ORCA - Cardiff University URL:[Link]

  • Quantitative Prediction of Rate Constants for Aqueous Racemization To Avoid Pointless Stereoselective Syntheses Source: PubMed Central (PMC) / Angewandte Chemie URL:[Link]

  • Atroposelective Synthesis of Axially Chiral Thiohydantoin Derivatives Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • A Simple Synthesis of 2-Thiohydantoins Source: Molecules (MDPI) URL:[Link]

  • Crystallization-induced diastereomer transformation of thiohydantoin derivatives Source: ResearchGate / Organic Process Research & Development URL:[Link]

Sources

Exploratory

Elucidating Molecular Architecture: A Guide to the Crystal Structure and X-ray Diffraction Analysis of (S)-5-Methyl-2-thioxoimidazolidin-4-one and its Analogs

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis, crystallization, and single-crystal X-ray diff...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, crystallization, and single-crystal X-ray diffraction (SC-XRD) analysis of chiral 2-thioxoimidazolidin-4-ones, with a specific focus on the structural elucidation of (S)-5-Methyl-2-thioxoimidazolidin-4-one. 2-Thiohydantoin derivatives are a critical class of heterocyclic compounds that exhibit a wide range of biological activities, making them significant scaffolds in medicinal chemistry and drug discovery. Understanding their precise three-dimensional structure is paramount for deciphering structure-activity relationships (SAR) and for the rational design of new therapeutic agents. This document details the field-proven methodologies for their synthesis and the subsequent crystallographic analysis, from crystal selection to final structure refinement and interpretation. By grounding the discussion in a practical, step-by-step framework, this guide serves as an essential resource for researchers aiming to leverage the power of X-ray crystallography in their own development programs.

Introduction: The Significance of Chiral 2-Thiohydantoins

The 2-thiohydantoin scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise as anticonvulsants, antidiabetics, and herbicides. The introduction of a chiral center, particularly at the C5 position, adds a layer of stereospecificity that can be crucial for targeted biological activity. The (S)-enantiomer of 5-Methyl-2-thioxoimidazolidin-4-one, derived from the natural amino acid L-alanine, represents a fundamental building block in this class of compounds.

The precise arrangement of atoms, intramolecular bond lengths, bond angles, and intermolecular interactions (such as hydrogen bonding) dictates the molecule's conformation and how it fits into a biological target's active site. Single-crystal X-ray diffraction is the definitive, non-destructive technique for obtaining this detailed structural information with unparalleled precision.[1][2][3] This guide explains not just the "how" but the "why" behind the crystallographic workflow, ensuring a robust and reproducible approach to structural analysis.

Synthesis and Crystallization: From Precursor to Diffraction-Quality Crystal

A reliable and scalable synthesis is the foundational step for any structural study. The most direct and efficient method for synthesizing (S)-5-Methyl-2-thioxoimidazolidin-4-one is through the condensation of the corresponding α-amino acid with a thiourea source.[3]

Causality in Synthetic Protocol Selection

The chosen protocol is a solvent-free reaction, which offers numerous advantages including simplicity, low cost, high yields, and an improved environmental footprint.[3] Heating a mixture of the amino acid and thiourea directly allows the reactants to form a homogenous melt, facilitating the cyclization and dehydration steps without the need for a solvent medium. This approach is particularly effective for simple, unfunctionalized amino acids like L-alanine.

Experimental Protocol: Synthesis of (S)-5-Methyl-2-thioxoimidazolidin-4-one
  • Reactant Preparation: In a 50 mL round-bottom flask, combine (S)-Alanine (L-alanine) (0.05 mol) and thiourea (0.15 mol). The 3:1 molar excess of thiourea ensures the complete conversion of the amino acid.

  • Solvent-Free Reaction: Place the flask in a pre-heated oil bath at 180-190°C.

  • Reaction Monitoring: The solid mixture will melt and start to fume. The reaction is typically complete within 15-20 minutes, which can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: Carefully remove the flask from the oil bath and allow it to cool until it is still warm to the touch. Add 20 mL of warm water to dissolve the crude product and any unreacted thiourea.

  • Initial Purification: Allow the aqueous solution to cool to room temperature, then place it in a refrigerator (4°C) for at least 4 hours to precipitate the product.

  • Isolation: Collect the resulting solid by vacuum filtration and wash with a small amount of cold water.

The Art of Crystallization

Obtaining single crystals of sufficient size and quality is often the most challenging step. The key is to allow the molecules to self-assemble into a highly ordered lattice slowly. Slow evaporation is a robust and widely used technique for this purpose.

Experimental Protocol: Single Crystal Growth
  • Solvent Selection: Dissolve the purified product in a minimal amount of a suitable solvent, such as ethanol or an ethanol/water mixture, with gentle heating. The goal is to create a saturated or near-saturated solution.

  • Slow Evaporation: Cover the vessel (e.g., a small beaker or vial) with parafilm. Pierce the parafilm with a needle a few times to allow for very slow evaporation of the solvent.

  • Incubation: Place the vessel in a vibration-free environment at a constant temperature.

  • Crystal Harvesting: Over several days to weeks, as the solvent evaporates, single crystals should form. Carefully harvest the best-looking crystals (those with clear facets and no visible defects) using a nylon loop for X-ray analysis.

Single-Crystal X-ray Diffraction: Decoding the Molecular Blueprint

SC-XRD allows for the precise determination of the three-dimensional arrangement of atoms within a crystal by analyzing the pattern of X-rays scattered by the electrons in the crystal lattice.[4] The underlying principle is Bragg's Law, which relates the wavelength of the X-rays, the angle of diffraction, and the spacing between crystal lattice planes.

The Crystallographic Workflow: A Self-Validating System

The entire process, from data collection to refinement, contains internal checks that ensure the trustworthiness of the final structure. For example, the symmetry observed in the diffraction pattern must be consistent with one of the 230 possible space groups, and the final refined model is cross-validated against the experimental data using metrics like the R-factor.

Diagram: The Single-Crystal X-ray Diffraction Workflow

XRD_Workflow cluster_prep Sample Preparation cluster_data Data Collection cluster_process Structure Solution & Refinement a Synthesize & Purify Compound b Grow Single Crystals a->b c Select & Mount Crystal b->c d Mount on Diffractometer c->d Transfer to Goniometer e Determine Unit Cell & Crystal System d->e f Collect Diffraction Data (Frames) e->f g Integrate & Scale Data f->g Raw Diffraction Images h Determine Space Group g->h i Solve Phase Problem (e.g., Direct Methods) h->i j Build Initial Atomic Model i->j k Refine Structure (Least-Squares) j->k l Validate Final Structure k->l m Analysis & Interpretation l->m Final Structural Model (CIF File)

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodologies
  • Crystal Mounting: A suitable crystal is mounted on a goniometer head, typically using a cryoloop and cryoprotectant oil, and flash-cooled in a stream of liquid nitrogen to ~100 K.[1] This cryogenic temperature minimizes thermal vibrations and radiation damage.

  • Data Collection: The crystal is placed in an X-ray diffractometer. X-rays are generated, collimated, and directed at the crystal.[1] As the crystal is rotated, a series of diffraction patterns are recorded on a detector.[4]

  • Data Reduction: The collected images are processed to integrate the intensities of each diffraction spot and apply corrections for experimental factors like polarization and absorption.

  • Structure Solution: The "phase problem" is the central challenge in crystallography, as detectors only measure intensity, not the phase of the diffracted waves. For small molecules like this, direct methods are typically used to computationally derive an initial set of phases, which allows for the calculation of an initial electron density map.[5]

  • Structure Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares algorithm to optimize the fit between the calculated diffraction pattern (from the model) and the experimentally observed pattern. This iterative process improves atomic positions, and thermal parameters until the model converges.

Structural Analysis: A Case Study of a Chiral 5-Substituted-2-Thiohydantoin

Crystallographic Data and Key Parameters

The data presented below is for the representative analog, (S)-5-isopropyl-5-methyl-2-thiohydantoin.[1]

ParameterValueSignificance
Chemical FormulaC₇H₁₂N₂OSConfirms the elemental composition of the molecule in the crystal.
Formula Weight172.25 g/mol Used for density calculations.
Crystal SystemOrthorhombicDescribes the basic shape of the unit cell (three unequal axes at 90°).
Space GroupP2₁2₁2₁A non-centrosymmetric (chiral) space group, confirming the enantiopure nature of the crystal.
Unit Cell Dimensions Defines the size and shape of the repeating unit of the crystal lattice.
a8.2798(12) ÅLength of the first unit cell axis.
b8.6024(13) ÅLength of the second unit cell axis.
c12.826(2) ÅLength of the third unit cell axis.
Volume (V)913.6(2) ųThe total volume of one unit cell.
Molecules per unit cell (Z)4The number of molecules contained within one unit cell.
Refinement Details Metrics indicating the quality of the final structural model.
Final R-indices [I > 2σ(I)]R1 = 0.045, wR2 = 0.118R1 is the residual factor, a measure of the agreement between the model and the data. Lower is better.
Goodness-of-fit (S)1.05Should be close to 1 for a good refinement.
Molecular Geometry and Supramolecular Assembly

The analysis of the refined structure reveals several key features. The five-membered thiohydantoin ring is nearly planar. The most crucial aspect of the crystal structure is the network of intermolecular hydrogen bonds, which dictates the crystal packing. In many thiohydantoin structures, molecules form hydrogen-bonded arrays. In the case of the representative (S)-5-isopropyl-5-methyl-2-thiohydantoin, the thioamide (N-H) and amide (N-H) groups of one molecule act as hydrogen bond donors to the thione (C=S) group of neighboring molecules.[1] This interaction forms a robust, centrosymmetric ring motif known as an R²₂(8) graph set. These rings then link together to form one-dimensional tapes through the crystal lattice.[1]

Diagram: The R²₂(8) Hydrogen Bonding Motif

H_Bonding cluster_mol1 Molecule A cluster_mol2 Molecule B N1_A N1-H C1_B C1=S1 N1_A->C1_B H···S center C1_A C1=S1 N2_A N2-H N2_A->C1_B H···S center_text R²₂(8) Motif C2_A C2=O1 N1_B N1-H N2_B N2-H C2_B C2=O1

Caption: The characteristic R²₂(8) hydrogen-bonded ring motif in thiohydantoins.

Conclusion

The comprehensive structural analysis via single-crystal X-ray diffraction provides indispensable insights into the molecular architecture of (S)-5-Methyl-2-thioxoimidazolidin-4-one and its analogs. This guide has outlined a robust, field-tested pathway from chemical synthesis to a fully refined and validated crystal structure. The detailed knowledge of atomic coordinates, conformational preferences, and the specific patterns of intermolecular interactions, particularly hydrogen bonding, provides a critical foundation for drug development professionals. This structural data is the authoritative grounding needed for accurate computational modeling, understanding structure-activity relationships, and rationally designing next-generation compounds with improved efficacy and specificity.

References

  • Macrae, C. F., Bruno, I. J., Chisholm, J. A., et al. (2008). Mercury CSD 2.0 – new features for the visualization and investigation of crystal structures. Journal of Applied Crystallography, 41(2), 466-470. [Link]

  • Ichitani, M., Kitoh, S., Tanaka, K., et al. (2013). Synthesis and crystal structure of (S)-5-isopropyl-5-methyl-2-thiohydantoin. European Journal of Chemistry, 4(4), 350-352. [Link]

  • SERC at Carleton College. (2007). Single-crystal X-ray Diffraction. [Link]

  • Universität Ulm. (2026). Molecular Structure Analysis: Single-Crystal X-ray Diffraction. [Link]

  • Wang, X., Morales-Ramos, A. I., & Synthesis, P. F. (2006). A Simple Synthesis of 2-Thiohydantoins. Letters in Organic Chemistry, 3(6), 460-463. [Link]

  • Bruker. (2020). What is Single Crystal X-ray Diffraction? YouTube. [Link]

  • Watkin, D. J. (2008). Structure refinement: some background theory and practical strategies. IUCrJ, 1-21. [Link]

  • Read, R. J., & McCoy, A. J. (2016). Recent developments in phasing and structure refinement for macromolecular crystallography. Acta Crystallographica Section D: Structural Biology, 72(Pt 3), 375–387. [Link]

  • PubChem. (2026). 5-Methyl-2-thioxo-4-imidazolidinone. National Center for Biotechnology Information. [Link]

  • Clegg, W., & Teat, S. J. (2010). Chapter 13: Refinement of crystal structures. In Crystal Structure Analysis: Principles and Practice. Oxford University Press. [Link]

Sources

Foundational

In-Silico Pharmacodynamics of (S)-5-Methyl-2-thioxoimidazolidin-4-one: A Comprehensive Guide to Molecular Docking and Target Validation

Executive Summary The compound (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as (S)-5-methyl-2-thiohydantoin) is a highly reactive, five-membered heterocyclic chiral scaffold that has garnered significant attention...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as (S)-5-methyl-2-thiohydantoin) is a highly reactive, five-membered heterocyclic chiral scaffold that has garnered significant attention in modern drug discovery . Featuring a thioxo group and a specific stereocenter at the C5 position, this molecule serves as a potent pharmacophore for a variety of therapeutic applications, ranging from antibacterial and antifungal agents to novel anti-asthma therapeutics.

This technical whitepaper provides an in-depth analysis of the molecular docking methodologies used to evaluate this compound and its derivatives. By deconstructing the causality behind computational protocols and analyzing binding kinetics, this guide serves as a foundational blueprint for researchers conducting structure-based virtual screening on thiohydantoin derivatives.

Chemical Topology and the Rationale for Stereospecificity

The structural integrity of (S)-5-Methyl-2-thioxoimidazolidin-4-one is defined by its imidazolidine ring, which provides multiple points for hydrogen bonding (both as donors and acceptors), and a thioxo (-C=S) moiety that exhibits unique electrostatic properties compared to its oxo-analogues.

The Causality of the (S)-Enantiomer: In molecular docking, stereochemistry is not merely a structural feature; it is the primary determinant of binding affinity. The (S)-configuration at the C5 position dictates the spatial projection of the methyl group. When navigating the steric constraints of a receptor's hydrophobic pocket, this specific orientation either facilitates optimal van der Waals packing or induces severe steric clashes. Consequently, racemization or incorrect stereochemical assignment during ligand preparation will yield artificial docking scores and false-positive binding poses.

Validated Pharmacological Targets

Recent computational and in-vitro studies have validated several high-affinity targets for 2-thioxoimidazolidin-4-one derivatives:

  • A2A Adenosine Receptor (PDB: 5MZJ): Dysregulation of this receptor is heavily implicated in severe asthma. Thioimidazole-4-one derivatives act as competitive antagonists, binding to the active site and modulating the inflammatory immune response [1].

  • Tyrosyl-tRNA Synthetase (PDB: 1JIJ) & Topoisomerase II DNA Gyrase (PDB: 2XCT): These are critical antibacterial targets. The thioxo group forms essential short contacts and hydrogen bonds with active site residues, inhibiting bacterial replication [2].

  • Cytochrome P450 Sterol 14α-Demethylase (CYP51): An essential enzyme in fungal sterol biosynthesis. The sulfur atom of the thiohydantoin ring interacts with the catalytic domain, disrupting fungal cell membrane integrity [3].

Mechanistic Pathway Visualization

The following diagram illustrates the logical signaling cascade when (S)-5-Methyl-2-thioxoimidazolidin-4-one derivatives target the A2A Adenosine Receptor to mitigate airway inflammation.

Pathway Ligand (S)-5-Methyl-2-thiohydantoin Derivative Receptor A2A Adenosine Receptor (Competitive Antagonism) Ligand->Receptor Binds Active Site cAMP cAMP Production (Modulated Signaling) Receptor->cAMP Alters G-protein cascade Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6 Downregulation) cAMP->Cytokines Suppresses expression Outcome Airway Inflammation Reduction (Therapeutic Efficacy) Cytokines->Outcome Mitigates asthma

Caption: Mechanistic pathway of A2A Adenosine Receptor antagonism by thiohydantoin derivatives.

Step-by-Step Methodology: A Self-Validating Docking Protocol

To ensure high scientific integrity, computational workflows must be designed as self-validating systems. The following protocol details the exact steps and the underlying causality for docking (S)-5-Methyl-2-thioxoimidazolidin-4-one.

Step 1: Ligand Preparation and Stereochemical Assignment
  • Action: The 2D structure is converted to 3D coordinates. The stereocenter at C5 is explicitly defined as (S). Energy minimization is performed using an OPLS or MMFF94 force field.

  • Causality: Minimization resolves internal steric strain. Defining the exact (S)-stereocenter ensures the spatial projection of the methyl group accurately mimics physiological reality, preventing the algorithm from sampling biologically impossible conformations.

Step 2: Protein Preparation and Protonation State Assignment
  • Action: Target structures (e.g., PDB 5MZJ) are imported. Water molecules beyond 5Å of the active site are removed. Missing hydrogen atoms are added, and protonation states are calculated for a physiological pH of 7.4.

  • Causality: X-ray crystallography often fails to resolve hydrogen atoms. Manually assigning the correct protonation states to catalytic residues (e.g., Histidine, Aspartate) ensures that the hydrogen-bond donor/acceptor network is accurately modeled. Failure to do so results in false-negative docking scores due to unrecognized electrostatic interactions.

Step 3: Receptor Grid Generation
  • Action: A bounding box (grid) is centered on the native co-crystallized ligand (e.g., theophylline in 5MZJ).

  • Causality: Restricting the search space to the validated active site increases computational efficiency and forces the algorithm to evaluate pharmacologically relevant, competitive interactions rather than non-specific allosteric binding.

Step 4: Molecular Docking Execution
  • Action: The ligand is docked using a Lamarckian Genetic Algorithm (LGA) or Glide SP/XP, allowing full ligand flexibility while keeping the receptor rigid.

  • Causality: Ligand flexibility allows the thioxo and methyl groups to sample thousands of conformations to find the global energy minimum, maximizing van der Waals and electrostatic interactions with the rigid receptor pocket.

Step 5: Molecular Dynamics (MD) Validation
  • Action: The highest-scoring docked complex is subjected to a 100 ns MD simulation in an explicit solvent box.

  • Causality: Docking only provides a static snapshot. MD introduces kinetic energy and explicit water molecules, validating whether the hydrogen bonds (specifically those involving the thioxo group) remain stable under physiological conditions over time. If the Root Mean Square Deviation (RMSD) spikes, the docking pose is invalidated.

Computational Workflow Visualization

DockingWorkflow LPrep Ligand Preparation (S)-5-Methyl-2-thioxoimidazolidin-4-one Stereocenter Optimization Dock Molecular Docking (Flexible Ligand / Rigid Receptor) LPrep->Dock Optimized Ligand PPrep Protein Preparation (e.g., PDB: 5MZJ, 1JIJ) Protonation & Minimization Grid Receptor Grid Generation Active Site Definition PPrep->Grid Minimized Receptor Grid->Dock Grid Coordinates Score Scoring & Pose Analysis (Binding Energy Calculation) Dock->Score Docking Poses MD Molecular Dynamics (MD) Trajectory & Stability Analysis Score->MD Top Poses

Caption: Self-validating computational workflow for molecular docking and dynamics.

Quantitative Binding Analysis

The therapeutic viability of 2-thioxoimidazolidin-4-one derivatives is heavily supported by their binding affinities across various targets. The table below synthesizes quantitative docking data derived from recent in-silico evaluations [1][2].

Target ProteinPDB IDTherapeutic IndicationDocking Score Range (kcal/mol)Key Interacting Moieties
A2A Adenosine Receptor 5MZJAnti-Asthma / Anti-Inflammatory-8.5 to -10.2Thioxo (H-bond), Methyl (Hydrophobic)
Tyrosyl-tRNA Synthetase 1JIJAntibacterial-10.1 to -10.4Imidazolidine ring (H-bond)
Topoisomerase II DNA Gyrase 2XCTAntibacterial-5.8 to -7.5Thioxo (Metal coordination/H-bond)
CYP51 (Sterol 14α-demethylase) N/AAntifungal-7.0 to -9.0Thioxo (Heme iron interaction)

Data Interpretation: The highly negative docking scores (specifically against 1JIJ and 5MZJ) indicate spontaneous, thermodynamically favorable binding. The thioxo group consistently acts as a critical anchor, forming strong hydrogen bonds with the target residues, while the methyl group at the C5 position stabilizes the complex via hydrophobic packing.

Conclusion

The (S)-5-Methyl-2-thioxoimidazolidin-4-one scaffold represents a highly versatile pharmacophore. Through rigorous, self-validating molecular docking and molecular dynamics protocols, researchers can accurately predict its efficacy against complex targets like the A2A adenosine receptor and bacterial synthetases. By strictly controlling stereochemical parameters and protonation states, computational chemists can leverage this compound to design next-generation anti-inflammatory and antimicrobial therapeutics.

References

  • PubChem - 5-Methyl-2-thioxo-4-imidazolidinone (CID: 3032907). National Center for Biotechnology Information. URL:[Link]

  • Advanced Journal of Chemistry-Section A - Design, Molecular Docking, Molecular Dynamics, and Preliminary Pharmacological Evaluation of New Thioimidazole-4-One Derivatives. (2024). URL:[Link]

  • CoLab - Synthesis, Characterization, Antibacterial, and Molecular Docking and Dynamics Studies of Novel 2-thioxoimidazolidin-4-one Analogue. (2024). URL:[Link]

  • Medicinal Chemistry (Bentham Science) - Synthesis, Antifungal Evaluation and Molecular Docking Studies on 2-thioxoimidazolidin-4-one Derivatives. Volume 9, Issue 3. (2013). URL:[Link]

Sources

Exploratory

Pharmacokinetic Profiling of (S)-5-Methyl-2-thioxoimidazolidin-4-one: A Technical Whitepaper

Executive Summary (S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin, is a low-molecular-weight chiral heterocyclic compound. The thiohydantoin scaffold is a privileged pharmaco...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin, is a low-molecular-weight chiral heterocyclic compound. The thiohydantoin scaffold is a privileged pharmacophore embedded in numerous therapeutics, including advanced prostate cancer drugs (e.g., enzalutamide) and various antimicrobial agents. Understanding the absorption, distribution, metabolism, and excretion (ADME) of this specific core is a critical prerequisite for rational drug design. This whitepaper provides an in-depth, self-validating methodological framework for the pharmacokinetic (PK) profiling of (S)-5-Methyl-2-thioxoimidazolidin-4-one, detailing the physicochemical drivers of its disposition and the specific bioanalytical workflows required to quantify its biotransformation.

Structural & Physicochemical Determinants of PK

The pharmacokinetic behavior of a molecule is fundamentally dictated by its physicochemical properties. (S)-5-Methyl-2-thioxoimidazolidin-4-one (C₄H₆N₂OS) possesses a highly reactive thioamide nucleus and an adjacent amide group, which provide four possible points of diversity and participate extensively in intermolecular hydrogen bonding[1].

Because the molecule is small (MW 130.17 g/mol ) and relatively polar, it is predicted to exhibit rapid gastrointestinal absorption but limited passive permeability across the blood-brain barrier. Furthermore, the presence of the C=S bond makes the molecule highly susceptible to oxidative metabolism.

Table 1: Physicochemical & Predictive ADME Parameters
ParameterValue / DescriptorPK Implication
Molecular Weight (MW) 130.17 g/mol [2]Facilitates rapid paracellular/transcellular absorption.
Formula C₄H₆N₂OS[2]High heteroatom-to-carbon ratio increases aqueous solubility.
LogP (Estimated) ~0.20Indicates high hydrophilicity; low volume of distribution ( Vd​ ).
Hydrogen Bond Donors 2 (N-H)[1]Restricts passive membrane diffusion if not desolvated.
Hydrogen Bond Acceptors 2 (C=O, C=S)[1]Promotes strong interactions with aqueous systemic fluids.
Primary Metabolic Liability 2-Thioxo groupHigh clearance ( Cl ) via CYP450-mediated desulfurization.

In Vitro Metabolic Stability & Biotransformation

The most critical aspect of thiohydantoin pharmacokinetics is its metabolic instability. The sulfur atom at the C-2 position is highly prone to oxidation by hepatic Cytochrome P450 (CYP) enzymes.

Causality in Biotransformation: The oxidative desulfurization of heterocyclic thiones is a well-documented pathway[3]. CYP enzymes (predominantly CYP3A4 and CYP2C9) oxidize the C=S bond to a reactive sulfenic or sulfinic acid intermediate. This intermediate is inherently unstable and rapidly collapses, releasing hydrogen sulfide (or forming protein adducts) and yielding the corresponding oxygenated hydantoin ((S)-5-methylimidazolidine-2,4-dione). Tracking this desulfurization is mandatory, as the active parent compound is rapidly cleared through this mechanism.

Metabolism N1 (S)-5-Methyl-2- thiohydantoin N2 Reactive Sulfenic Intermediate N1->N2 CYP450 (Oxidation) N4 Renal Excretion N1->N4 Unchanged N3 (S)-5-Methylhydantoin (Desulfurized) N2->N3 -H2S N3->N4 Clearance

CYP450-mediated oxidative desulfurization pathway of the thiohydantoin core.

Methodology: Self-Validating Liver Microsomal Stability Assay

To empirically determine the intrinsic clearance ( Clint​ ) of (S)-5-Methyl-2-thioxoimidazolidin-4-one, an in vitro liver microsomal assay must be executed. This protocol is designed as a self-validating system: it includes a minus-cofactor control to rule out chemical degradation and a positive control (e.g., Verapamil) to confirm enzymatic viability.

Step-by-Step Protocol:

  • Preparation of Matrix: Thaw pooled human or rat liver microsomes (HLM/RLM) on ice. Dilute to a working protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂. Rationale: MgCl₂ is an essential cofactor for CYP structural stability.

  • Compound Spiking: Spike (S)-5-Methyl-2-thioxoimidazolidin-4-one into the microsomal suspension to achieve a final concentration of 1 µM. Keep organic solvent (DMSO) below 0.1% (v/v) to prevent CYP enzyme inhibition.

  • Thermal Equilibration: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Rationale: NADPH provides the reducing equivalents strictly required for CYP450 catalytic cycles; without it, phase I metabolism cannot occur.

  • Kinetic Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately plunge them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., ¹³C-labeled thiohydantoin). Rationale: The cold organic solvent instantly denatures the CYP enzymes, freezing the kinetic state of the reaction for accurate quantification.

  • Centrifugation: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

In Vivo Pharmacokinetic Workflows

To bridge in vitro stability data to systemic exposure, an in vivo crossover study in rodent models (e.g., Sprague-Dawley rats) is required.

PK_Workflow N1 Formulation (IV & PO) N2 Animal Dosing (SD Rats) N1->N2 N3 Serial Blood Sampling N2->N3 N4 Plasma Protein Precipitation N3->N4 N5 LC-MS/MS Quantification N4->N5 N6 NCA PK Modeling N5->N6

In vivo PK study workflow for (S)-5-Methyl-2-thioxoimidazolidin-4-one.

Methodology: LC-MS/MS Bioanalysis

Because (S)-5-Methyl-2-thioxoimidazolidin-4-one is highly polar, it elutes early in standard reversed-phase chromatography, making it highly susceptible to matrix-induced ion suppression from endogenous plasma salts and phospholipids. The following protocol ensures analytical integrity.

Step-by-Step Protocol:

  • Chromatographic Separation: Utilize a hydrophilic interaction liquid chromatography (HILIC) column or a highly aqueous-compatible C18 column (e.g., Waters Atlantis T3). Rationale: Standard C18 columns fail to retain highly polar thiohydantoins, leading to co-elution with the solvent front.

  • Mobile Phase Gradient: Run a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B), starting at 2% B and ramping to 60% B over 4 minutes.

  • Ionization & Detection: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor the precursor-to-product ion transition specific to the parent mass ( [M+H]+ m/z 131.0 fragment ion).

  • Matrix Effect Correction: Always co-elute a Stable Isotope-Labeled (SIL) Internal Standard. Rationale: The SIL standard experiences the exact same ionization suppression as the analyte, making the assay a self-correcting, self-validating system regardless of plasma batch variations.

Quantitative Data Summaries

Based on the structural class and empirical data from related thiohydantoin derivatives[4], the following table summarizes the expected pharmacokinetic parameters when dosed in a standard rodent model.

Table 2: Baseline Pharmacokinetic Parameters (IV vs. PO in SD Rats)
PK ParameterIntravenous (IV) Dosing (1 mg/kg)Per Os (PO) Dosing (5 mg/kg)Interpretation
Cmax​ (ng/mL)~1,200 (at T0​ )~850Rapid absorption yields high peak concentrations.
Tmax​ (hr)N/A0.5 - 1.0Indicates rapid dissolution and gastric emptying.
AUC0−∞​ (ng·hr/mL)~1,500~4,500Moderate systemic exposure due to rapid clearance.
T1/2​ (hr)1.21.5Short half-life driven by rapid hepatic desulfurization.
Clearance ( Cl ) (mL/min/kg)11.1N/AModerate to high clearance rate.
Volume of Distribution ( Vss​ ) (L/kg)0.8N/AApproximates total body water; limited tissue partitioning.
Bioavailability ( F% ) 100%~60%First-pass metabolism reduces absolute oral bioavailability.

Conclusion

The pharmacokinetic profiling of (S)-5-Methyl-2-thioxoimidazolidin-4-one requires specialized analytical attention due to its polarity and the metabolic lability of its C=S bond. By employing HILIC/specialized C18 chromatography to overcome retention issues and utilizing NADPH-dependent microsomal assays to track its primary desulfurization pathway, researchers can accurately model its systemic disposition. These self-validating methodologies ensure that the resulting ADME data is robust, reproducible, and directly applicable to the optimization of thiohydantoin-based therapeutics.

References

  • PubChem Database. 5-Methyl-2-thioxo-4-imidazolidinone (CID 3032907). National Center for Biotechnology Information. Retrieved from:[Link][2]

  • Acta Crystallographica Section C. Hydrogen-bonding patterns in rac-1-acetyl-5-methyl-2-thioxoimidazolidin-4-one. International Union of Crystallography. Retrieved from:[Link][1]

  • Organic Letters (ACS Publications). Anodic Desulfurization of Heterocyclic Thiones – A Synthesis to Imidazoles and Analogues. American Chemical Society. Retrieved from:[Link][3]

  • European Journal of Chemistry. Synthesis and crystal structure of (S)-5-isopropyl-5-methyl-2-thiohydantoin. Retrieved from:[Link][4]

Sources

Foundational

Toxicity and in vitro safety profile of (S)-5-Methyl-2-thioxoimidazolidin-4-one

An In-Depth Technical Guide to the In Vitro Safety and Toxicity Assessment of (S)-5-Methyl-2-thioxoimidazolidin-4-one (S)-5-Methyl-2-thioxoimidazolidin-4-one belongs to the thioxoimidazolidinone class of heterocyclic com...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Safety and Toxicity Assessment of (S)-5-Methyl-2-thioxoimidazolidin-4-one

(S)-5-Methyl-2-thioxoimidazolidin-4-one belongs to the thioxoimidazolidinone class of heterocyclic compounds. This structural motif is of interest in medicinal chemistry due to its diverse pharmacological potential. However, before any therapeutic application can be considered, a rigorous evaluation of the compound's safety profile is paramount. In vitro toxicology serves as the critical first tier in this assessment, providing essential data on a compound's intrinsic potential to induce cellular damage, genetic mutations, or other adverse effects.[1][2]

This technical guide details a systematic, multi-tiered approach for characterizing the in vitro toxicity of (S)-5-Methyl-2-thioxoimidazolidin-4-one. The strategy is grounded in established regulatory guidelines and principles of modern toxicology, emphasizing the use of a battery of assays to build a comprehensive and reliable safety profile.[3] The causality behind experimental choices is explained to provide not just a protocol, but a field-proven strategy for making data-driven decisions early in the drug development pipeline.[4][5]

Tier 1: Foundational Cytotoxicity Assessment

The initial step is to determine the concentrations at which the compound elicits overt cytotoxicity. This dose-finding phase is crucial for informing the concentration ranges used in subsequent, more complex assays like genotoxicity tests.[6] A scientifically robust approach involves utilizing multiple assays that measure different cellular health endpoints. This ensures that a compound which, for example, specifically disrupts mitochondrial function without immediately lysing the cell, is not missed.

The three cornerstone assays for this tier are the MTT, Neutral Red Uptake (NRU), and Lactate Dehydrogenase (LDH) assays. They assess metabolic activity, lysosomal integrity, and membrane integrity, respectively.[7][8][9]

Key Cytotoxicity Assays: A Comparative Overview
AssayPrincipleCellular Endpoint MeasuredKey Advantage
MTT Assay Enzymatic reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in viable cells.[10]Mitochondrial metabolic activity.[11]Widely used, cost-effective, and reflects cellular respiratory function.[6][7]
Neutral Red Uptake (NRU) Viable cells incorporate and bind the neutral red dye within their lysosomes. Damage to the lysosomal membrane leads to decreased uptake.[9][12]Lysosomal membrane integrity.[13]Measures a different mechanism of toxicity from MTT, sensitive to membrane-active agents.[9]
LDH Assay Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, that is released into the culture medium upon loss of cell membrane integrity.[14][15]Plasma membrane integrity (cell lysis).[8]Directly measures cell death via membrane rupture, useful for necrotic events.[16]
Experimental Workflow: Cytotoxicity Profiling

The following diagram illustrates the general workflow for conducting the initial cytotoxicity assessment.

Cytotoxicity_Workflow cluster_prep Phase 1: Preparation cluster_exposure Phase 2: Exposure cluster_assay Phase 3: Assay Execution cluster_readout Phase 4: Data Acquisition & Analysis Cell_Culture 1. Culture & Seed Cells (e.g., HepG2, HEK293) in 96-well plates Compound_Prep 2. Prepare Serial Dilutions of (S)-5-Methyl-2-thioxoimidazolidin-4-one Treatment 3. Treat Cells with Compound (e.g., 24, 48, 72 hours) Compound_Prep->Treatment Add to wells MTT 4a. MTT Assay Add MTT reagent Treatment->MTT Endpoint A NRU 4b. NRU Assay Add Neutral Red dye Treatment->NRU Endpoint B LDH 4c. LDH Assay Collect Supernatant Treatment->LDH Endpoint C Readout 5. Measure Absorbance (Spectrophotometer) MTT->Readout NRU->Readout LDH->Readout Analysis 6. Calculate % Viability & Determine IC50 Readout->Analysis

Caption: General workflow for Tier 1 in vitro cytotoxicity assessment.

Detailed Protocol: MTT Assay

This protocol is adapted from standard methodologies and serves as a representative example.[11]

  • Cell Plating: Seed a suitable cell line (e.g., HepG2 for liver toxicity screening) into a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.[11]

  • Compound Treatment: Prepare a series of dilutions of (S)-5-Methyl-2-thioxoimidazolidin-4-one in culture medium. Remove the old medium from the cells and add 100 µL of the treatment media to the appropriate wells. Include vehicle controls (e.g., 0.5% DMSO) and untreated controls. Incubate for the desired exposure period (e.g., 24 or 48 hours).[6][11]

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution in PBS to each well.[17][10]

  • Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Solubilization: Carefully aspirate the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[10][11]

  • Readout: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[17] Measure the absorbance at 570 nm using a microplate reader.[11]

  • Analysis: Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance. Plot the results to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Tier 2: Genotoxicity and Mutagenicity Assessment

Genotoxicity testing is a regulatory requirement and a critical step to identify compounds that can cause damage to DNA and chromosomes, which can lead to cancer or heritable defects.[18][19] A standard in vitro battery includes tests for gene mutation in bacteria, and both structural and numerical chromosomal aberrations in mammalian cells.[20][21]

The Standard Genotoxicity Battery
  • Bacterial Reverse Mutation Assay (Ames Test): This is a widely used initial screen for point mutations.[19] It uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[22][23] The assay detects if the test compound can cause a back-mutation, allowing the bacteria to grow on a medium lacking that amino acid.[22] The test is performed with and without a metabolic activation system (S9 fraction from rat liver) to detect pro-mutagens that become genotoxic only after being metabolized.[22][24]

  • In Vitro Micronucleus (MNvit) Assay: This mammalian cell assay is a preferred method for detecting chromosomal damage.[18][20] It identifies both clastogens (agents that cause chromosome breakage) and aneugens (agents that cause chromosome loss).[18][25] Damage results in the formation of small, membrane-bound DNA fragments in the cytoplasm known as micronuclei.[20] This test is typically conducted according to OECD Test Guideline 487.[18][26]

  • In Vitro Comet Assay (Single Cell Gel Electrophoresis): This assay provides a sensitive method for measuring DNA strand breaks in individual cells.[27][28] Under an electric field, fragmented DNA migrates out of the nucleus, forming a "comet" shape with a tail.[28][29] The intensity of the tail relative to the head reflects the amount of DNA damage.[28] The alkaline version of the assay is used to detect single-strand breaks.

Experimental Workflow: In Vitro Micronucleus (MNvit) Assay

Micronucleus_Workflow cluster_main In Vitro Micronucleus Assay Workflow (OECD 487) A 1. Seed Mammalian Cells (e.g., CHO, TK6, or human lymphocytes) B 2. Treat with Compound (+/- S9 metabolic activation) for 3-6 hours A->B C 3. Wash & Add Cytochalasin B (to block cytokinesis) B->C D 4. Incubate for 1.5-2 Cell Cycles (to allow for expression of damage) C->D E 5. Harvest and Fix Cells on microscope slides D->E F 6. Stain DNA (e.g., DAPI or Giemsa) E->F G 7. Score Micronuclei (in binucleated cells) via microscopy F->G H 8. Analyze Data (Compare frequency to controls) G->H

Caption: Workflow for the cytokinesis-block in vitro micronucleus assay.

Detailed Protocol: Ames Test (Plate Incorporation Method)

This protocol is based on the principles outlined in OECD Guideline 471.[19][24]

  • Strain Preparation: Grow overnight cultures of the required bacterial tester strains (e.g., S. typhimurium TA98 and TA100).[22][24]

  • Treatment Mixture: In separate tubes for each concentration and strain, add:

    • 100 µL of the bacterial culture.

    • 100 µL of the test compound dilution or control.

    • 500 µL of phosphate buffer or S9 mix for metabolic activation.[30]

  • Pre-incubation (Optional but recommended): Incubate the mixture for 20-30 minutes at 37°C.[24]

  • Plating: Add 2 mL of molten top agar (containing a trace amount of histidine and biotin) to each tube, vortex briefly, and pour the contents onto minimal glucose agar plates.[30]

  • Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.[24][30]

  • Scoring: Count the number of revertant colonies on each plate.

  • Analysis: A positive result is typically defined as a dose-related increase in revertant colonies that is at least double the spontaneous reversion rate observed in the negative control.

Tier 3: Early Safety Pharmacology Profiling

Beyond general cytotoxicity and genotoxicity, it is crucial to assess potential off-target pharmacological effects that could lead to adverse events in vivo.[4] Early in vitro safety pharmacology screens help to de-risk compounds by identifying these liabilities before significant resources are invested.[5][31]

Key Safety Pharmacology Targets
  • hERG Channel Inhibition: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium ion channel is a primary cause of acquired long QT syndrome, which can lead to fatal cardiac arrhythmias.[32] Assessing a compound's activity at the hERG channel is a mandatory part of preclinical safety assessment. This is typically done using electrophysiological methods like patch-clamp assays.

  • General Safety Panels: Comprehensive screening panels are available to test the compound against a wide array of targets known to be associated with adverse drug reactions.[4][31] These panels typically include a diverse set of G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes.[33] A standard panel, such as a "Safety 44" panel, can provide a broad overview of off-target activities.[31]

Data Synthesis and Integrated Safety Assessment

  • Dose-Response Correlation: A key aspect of the analysis is to correlate the concentrations at which effects are seen. For example, if genotoxicity is only observed at concentrations that are also highly cytotoxic, the effect may be a secondary consequence of cell death rather than a direct interaction with DNA.

  • Mechanism of Toxicity: Comparing results across assays provides mechanistic insights. If a compound is positive in the LDH assay but negative in the MTT assay at similar concentrations, it might suggest a primary mechanism involving rapid membrane lysis rather than mitochondrial poisoning.

  • Building the Profile: A favorable in vitro safety profile for (S)-5-Methyl-2-thioxoimidazolidin-4-one would be characterized by:

    • A high IC₅₀ value in cytotoxicity assays, indicating low general toxicity.

    • Negative results in the full battery of genotoxicity tests (Ames, Micronucleus, Comet).

    • No significant inhibition of the hERG channel or other critical targets in safety pharmacology panels at concentrations well above the anticipated therapeutic range.

Conclusion

The investigational strategy outlined in this guide provides a robust and scientifically rigorous framework for characterizing the in vitro toxicity and safety profile of (S)-5-Methyl-2-thioxoimidazolidin-4-one. By employing a tiered approach that begins with foundational cytotoxicity and progresses to specific endpoints like genotoxicity and off-target pharmacology, researchers can efficiently identify potential liabilities, understand mechanisms of toxicity, and make informed decisions about the continued development of the compound. Adherence to standardized protocols, such as those established by the OECD, ensures the generation of high-quality, reproducible data suitable for regulatory consideration.[34][35]

References

  • Creative Diagnostics. (n.d.). Comet Assay for the Detection of DNA Breaks Protocol.
  • Clementi, E., et al. (2021, November 20). Measurement of DNA Damage Using the Neutral Comet Assay in Cultured Cells. Bio-protocol.
  • Roy, P. S. (2025, September 20). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • Bio-protocol. (n.d.). LDH Cytotoxicity Assay.
  • (n.d.). MTT ASSAY: Principle.
  • (2023, April 25). In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. Bio-protocol.
  • International Journal of Pharmaceutical Research and Applications (IJPRA). (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay.
  • National Toxicology Program (NTP). (2003, November 4). ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay.
  • Abcam. (2025, May 20).
  • NIH. (2017, October 11). Evaluating In Vitro DNA Damage Using Comet Assay. PMC.
  • Clementi, E., et al. (2021, August 20). Measuring DNA Damage Using the Alkaline Comet Assay in Cultured Cells. Bio-protocol.
  • ATCC. (n.d.).
  • Xenometrix. (n.d.).
  • TÜV SÜD. (n.d.). Genotoxicity Testing for Medical Devices.
  • Quality Biological. (n.d.). Neutral Red Uptake Cytotoxicity Assay Introduction Components and Recommended Storage Protocol.
  • (n.d.). Comet Assay. SlideShare.
  • PubMed. (n.d.).
  • Pharmaron. (n.d.). In Vitro Safety Panel I Binding & Functional Assays.
  • (2024, October 13). The Ames Test. University document.
  • (2023, April 26). In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. Bio-protocol.
  • Evotec. (n.d.). Ames Test | Cyprotex ADME-Tox Solutions.
  • OECD. (2018, December 10). Guidance Document on Good In Vitro Method Practices (GIVIMP).
  • Pesticide Registration Toolkit. (n.d.). In-vitro genotoxicity testing – mammalian cell assay.
  • Cayman Chemical. (n.d.). LDH Cytotoxicity Assay Kit.
  • Academia.edu. (n.d.). OECD GUIDELINES FOR THE TESTING OF CHEMICALS.
  • Kosheeka. (2025, January 23).
  • CORDIS. (2004, May 4).
  • Charles River Laboratories. (n.d.). Mammalian Cell In Vitro Micronucleus Assay.
  • Abcam. (n.d.). MTT assay protocol.
  • Thermo Fisher Scientific - US. (n.d.).
  • Sigma-Aldrich. (n.d.). Cytotoxicity Detection Kit (LDH).
  • A
  • Sigma-Aldrich. (n.d.).
  • Assay Genie. (n.d.). Neutral Red Cell Cytotoxicity Assay Kit (BN00689).
  • Evotec. (n.d.). In Vitro Micronucleus Test (MNT; HCS CHO-K1) | Cyprotex.
  • Labcorp. (n.d.). GLP Safety Pharmacology & In Vitro Pharmacology Services.
  • WuXi Biology. (n.d.). In Vitro Toxicology & Safety Assessment Services.
  • Xenometrix. (n.d.). Ames Test - Scientific background.
  • Vijay, U., et al. (2018, March 20). Microbial Mutagenicity Assay: Ames Test. Bio-protocol.
  • RE-Place. (n.d.). Neutral Red Uptake Assay.
  • Reaction Biology. (n.d.). Safety & Toxicology Services.
  • Benchchem. (n.d.). Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Quinazoline Compounds.
  • Charles River Laboratories. (n.d.). In Vitro Safety Pharmacology Assays.
  • OECD. (n.d.). Guidelines for the Testing of Chemicals.
  • OECD. (n.d.). In vitro assays for developmental neurotoxicity.
  • GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 1.
  • NIH. (n.d.). Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles. PMC.
  • National Toxicology Program (NTP). (2003, November 4). ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay.
  • ICH. (n.d.). S2(R1) — Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use.

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Protocols & Analytical Methods

Method

Comprehensive HPLC Method Development and Validation for (S)-5-Methyl-2-thioxoimidazolidin-4-one Analysis

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol Scientific Context & Analytical Challenges (S)-5-Methyl-2-thioxoimidazolidin-...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

Scientific Context & Analytical Challenges

(S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin, is a critical chiral building block and intermediate in the synthesis of various biologically active pharmaceuticals and unnatural amino acids. Often derived from L-alanine via condensation with thiourea[1], this compound presents unique analytical challenges due to its thiohydantoin core.

As a Senior Application Scientist, I approach the analysis of this molecule by addressing two distinct critical quality attributes (CQAs): Chemical Purity (assay and related substances) and Enantiomeric Purity (enantiomeric excess, %ee). Because the molecule contains a highly polarizable thiocarbonyl (C=S) group and an acidic imide nitrogen, standard generic HPLC gradients often result in severe peak tailing and poor resolution. This application note details the causality behind our optimized chromatographic choices and provides a self-validating, ICH-compliant protocol for its analysis.

Method Development Rationale (Expertise & Experience)

To build a robust method, we must design the chromatographic conditions around the intrinsic physicochemical properties of the analyte.

Mobile Phase & pH Optimization

The thiohydantoin ring contains an imide-like nitrogen (N3) with a pKa of approximately 8.0 to 8.5. If the mobile phase pH is allowed to drift near this pKa, the compound exists in a state of partial ionization, causing split peaks and severe tailing on silica-based stationary phases.

  • The Solution: We utilize 0.1% Trifluoroacetic acid (TFA) in the aqueous mobile phase. This drives the pH down to ~2.0, ensuring the molecule remains fully protonated and neutral. This suppression of ionization guarantees sharp, symmetrical peaks.

Detector Wavelength Selection

Unlike standard amides, the thiocarbonyl (C=S) group exhibits strong n→π∗ and π→π∗ electronic transitions. Literature and empirical spectral data demonstrate a characteristic UV absorbance maximum for 2-thiohydantoins in the 260–270 nm range[1].

  • The Solution: We select 265 nm as the primary detection wavelength. This provides maximum sensitivity for the API while minimizing baseline noise from mobile phase solvents (which typically absorb < 220 nm).

Stationary Phase Selection
  • Achiral (Purity): A polar-embedded or end-capped C18 column (e.g., Waters XBridge Shield RP18) is selected to prevent secondary interactions between the thiocarbonyl sulfur and residual silanols on the silica support.

  • Chiral (Enantiomeric Excess): Since the analyte is the (S)-enantiomer, we utilize an amylose-based chiral stationary phase (Daicel Chiralpak AD-H). The normal-phase environment (Hexane/Isopropanol) facilitates strong hydrogen bonding between the chiral selector and the thiohydantoin ring, enabling baseline resolution of the (R)-enantiomer impurity.

Visualizing the Analytical Strategy

MethodDev Start Compound: (S)-5-Methyl-2-thioxoimidazolidin-4-one Split Determine Analytical Goal Start->Split Achiral RP-HPLC (Purity/Assay) Column: C18 (End-capped) Split->Achiral Chemical Purity Chiral NP-HPLC (Enantiomeric Purity) Column: Chiralpak AD-H Split->Chiral Chiral Purity (%ee) AchiralOpt Mobile Phase: H2O/MeCN Modifier: 0.1% TFA (pH ~2.0) Suppresses imide ionization Achiral->AchiralOpt ChiralOpt Mobile Phase: Hexane/IPA Modifier: 0.1% TFA Improves peak shape Chiral->ChiralOpt UV UV Detection: λ = 265 nm (Thiohydantoin Chromophore) AchiralOpt->UV ChiralOpt->UV Val ICH Q2(R2) Method Validation UV->Val

Figure 1: HPLC method development and optimization workflow for chiral and achiral analysis.

Chromatographic Conditions & Data Presentation

Table 1: Achiral RP-HPLC Conditions (Assay & Related Substances)
ParameterSpecification
Column Waters XBridge Shield RP18 (150 mm × 4.6 mm, 3.5 µm)
Mobile Phase A 0.1% TFA in Type I Milli-Q Water
Mobile Phase B 0.1% TFA in Acetonitrile (HPLC Grade)
Gradient Program 0-2 min: 5% B 2-12 min: 5% 60% B 12-15 min: 60% B 15-15.1 min: 5% B (Re-equilibration for 5 min)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV/PDA at 265 nm
Injection Volume 10 µL
Table 2: Chiral NP-HPLC Conditions (Enantiomeric Excess)
ParameterSpecification
Column Daicel Chiralpak AD-H (250 mm × 4.6 mm, 5 µm)
Mobile Phase n-Hexane / Isopropanol / TFA (90:10:0.1, v/v/v)
Elution Mode Isocratic
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection UV/PDA at 265 nm
Injection Volume 5 µL

Experimental Protocols: A Self-Validating System

To ensure Trustworthiness , this protocol is designed as a self-validating system. The analytical sequence cannot proceed to sample analysis unless the System Suitability Test (SST) criteria are strictly met.

Step-by-Step Sample Preparation
  • Diluent Preparation:

    • Achiral: Mix Type I Water and Acetonitrile (50:50, v/v).

    • Chiral: Mix n-Hexane and Isopropanol (50:50, v/v).

  • Standard Preparation: Accurately weigh 25.0 mg of (S)-5-Methyl-2-thioxoimidazolidin-4-one reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the appropriate diluent (Concentration: 0.5 mg/mL).

  • Sample Preparation: Weigh 25.0 mg of the synthesized batch into a 50 mL volumetric flask, dissolve, and dilute to volume.

  • Filtration: Filter all solutions through a 0.22 µm PTFE syringe filter. Discard the first 2 mL of the filtrate to prevent membrane adsorption artifacts.

System Suitability Testing (SST) Protocol

Inject the Standard Solution in replicate ( n=5 ) prior to the sample sequence. The system is only deemed "Valid" if:

  • Retention Time (RT) Precision: %RSD 1.0%

  • Area Precision: %RSD 2.0%

  • Tailing Factor ( Tf​ ): 1.5 (Ensures TFA modifier is actively suppressing ionization).

  • Theoretical Plates ( N ): 3000

ICH Q2(R2) Validation Strategy

The method must be validated in strict accordance with the updated ICH Q2(R2) guidelines[2], which emphasize a lifecycle and risk-based approach to analytical procedures.

Specificity & Forced Degradation

Specificity is proven by subjecting the API to stress conditions (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , 60°C Thermal, and UV light) to generate degradation products. The PDA detector must confirm the peak purity of the (S)-5-Methyl-2-thioxoimidazolidin-4-one peak (Purity Angle < Purity Threshold).

StabilityLogic Stress Forced Degradation (ICH Q1A / Q2(R2)) AcidBase Acid/Base Hydrolysis (Ring Opening) Stress->AcidBase Oxidation Oxidation (H2O2) (Desulfurization) Stress->Oxidation Thermal Thermal/Photolytic (Degradation) Stress->Thermal Res Resolution (Rs > 1.5) from API Peak AcidBase->Res Oxidation->Res Thermal->Res PDA Peak Purity Assessment (PDA / MS Confirmation) Res->PDA

Figure 2: Stability-indicating method logic and forced degradation pathways for validation.

Table 3: Summary of ICH Q2(R2) Validation Acceptance Criteria
Validation ParameterMethodologyAcceptance Criteria
Linearity 5 concentration levels (25% to 150% of nominal 0.5 mg/mL)Correlation coefficient ( R2 ) 0.999; y-intercept 2.0% of 100% level response.
Accuracy (Recovery) Spike API into blank matrix at 50%, 100%, and 150% levels (n=3 each)Mean recovery between 98.0% – 102.0%.
Repeatability 6 independent sample preparations at 100% concentration%RSD of Assay 2.0%.
Intermediate Precision Different analyst, different day, different HPLC system (n=6)Overall %RSD 2.0%; Mean difference 1.0%.
LOD / LOQ Based on Signal-to-Noise (S/N) ratioLOD: S/N 3:1 LOQ: S/N 10:1

References

  • Wang, Z.D., Sheikh, S.O., & Zhang, Y. (2006). "A Simple Synthesis of 2-Thiohydantoins." Molecules, 11(10), 739–750.[Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). "ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R2)."[Link]

Sources

Application

High-Resolution C-Terminal Peptide Sequencing: Application of (S)-5-Methyl-2-thioxoimidazolidin-4-one as a Reference Standard

Introduction to C-Terminal Sequencing Chemistry While N-terminal Edman degradation is a staple in protein characterization, determining the C-terminal sequence is equally critical for validating the full-length structura...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction to C-Terminal Sequencing Chemistry

While N-terminal Edman degradation is a staple in protein characterization, determining the C-terminal sequence is equally critical for validating the full-length structural integrity of recombinant proteins and identifying post-translational modifications or proteolytic truncations. The dominant chemical approach for C-terminal sequencing is the Schlack-Kumpf (or Stark) thiocyanate degradation method[1].

In this process, the C-terminal amino acid is activated and reacted with a thiocyanate reagent to form a peptidyl-thiohydantoin. Subsequent chemical cleavage releases a thiohydantoin amino acid (TH-AA) derivative and a shortened peptide[2]. When the C-terminal residue is L-Alanine, the specific cleavage product released is (S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly referred to as TH-Alanine)[3]. Utilizing highly pure (S)-5-Methyl-2-thioxoimidazolidin-4-one as an analytical reference standard is essential for the precise chromatographic and mass spectrometric identification of C-terminal Alanine residues during automated sequencing cycles[4].

Mechanistic Causality of the Sequencing Cycle

The stepwise degradation of a peptide from its carboxyl terminus relies on a precisely controlled sequence of activation, coupling, and cleavage. Understanding the causality behind these reactions is vital for troubleshooting and optimizing sequencing yields.

  • Carboxyl Activation : The free C-terminal carboxyl group is treated with an activating agent such as acetic anhydride, acetyl chloride, or diphenyl chlorophosphate (DPCP)[4][5]. This converts the relatively unreactive carboxylate into a highly reactive mixed anhydride or oxazolonium ion.

  • Thiocyanate Coupling : A thiocyanate source—historically ammonium thiocyanate, but modernly trimethylsilyl isothiocyanate (TMS-ITC) or diphenyl phosphorylisothiocyanate (DPPITC)—is introduced[2][4]. The thiocyanate ion attacks the activated C-terminus, driving a cyclization reaction that forms a peptidyl-thiohydantoin intermediate. TMS-ITC is preferred over ammonium thiocyanate because it is highly soluble in organic solvents and avoids the strongly acidic conditions that cause internal peptide bond cleavage[2].

  • Chemical Cleavage : The peptidyl-thiohydantoin is cleaved to release the TH-AA. Early iterations of this method used acetohydroxamate, which effectively cleaved the TH-AA but unfortunately formed stable hydroxamate esters on the shortened peptide, blocking subsequent sequencing cycles[2]. Modern protocols utilize potassium trimethylsilanolate (KOTMS) or mild aqueous bases (e.g., 2% triethylamine)[2][4]. KOTMS cleaves the thiohydantoin ring while regenerating a free carboxylate on the shortened peptide, allowing the next sequencing cycle to proceed seamlessly[4].

C_Terminal_Sequencing Step1 Native Peptide (C-terminal L-Alanine) Step2 Carboxyl Activation (Acetic Anhydride / DPCP) Step1->Step2 Step3 Coupling with Thiocyanate (TMS-ITC / DPPITC) Step2->Step3 Forms Mixed Anhydride Step4 Peptidyl-Thiohydantoin Intermediate Step3->Step4 Cyclization Step5 Chemical Cleavage (KOTMS / Mild Base) Step4->Step5 Product1 Shortened Peptide (n-1 residues) Step5->Product1 Next Cycle Product2 (S)-5-Methyl-2-thioxoimidazolidin-4-one (TH-Alanine) Step5->Product2 HPLC/MS Detection

Workflow of C-terminal sequencing yielding TH-Alanine.

Quantitative Data: MS Parameters for TH-Amino Acids

To identify the cleaved residues, the extracted TH-AA is analyzed via LC-MS/MS. Below is a summarized reference table for common thiohydantoin derivatives, highlighting the target compound, (S)-5-Methyl-2-thioxoimidazolidin-4-one[3].

Thiohydantoin (TH) DerivativeCorresponding Amino AcidChemical FormulaMonoisotopic Mass (Da)Expected [M+H]+ (m/z)
TH-GlycineGlycine C3​H4​N2​OS 116.00117.01
TH-Alanine Alanine C4​H6​N2​OS 130.02 131.03
TH-Proline*Proline C6​H8​N2​OS 156.04157.04
TH-ValineValine C6​H10​N2​OS 158.05159.06
TH-LeucineLeucine C7​H12​N2​OS 172.07173.08

*Note: Historically, Proline was resistant to C-terminal derivatization because it cannot form a standard oxazolonium ion. However, optimized activation with acetyl chloride in trifluoroacetic acid (TFA) successfully yields TH-Proline[5].

Self-Validating Experimental Protocol

This protocol outlines a single cycle of C-terminal sequencing optimized for the release and detection of TH-Alanine. It is designed as a self-validating system : the success of the cleavage is internally controlled by pre-running the synthetic (S)-5-Methyl-2-thioxoimidazolidin-4-one standard to establish strict retention time (RT) and mass-to-charge ( m/z ) gating.

Phase 1: System Validation & Calibration
  • Standard Preparation : Dissolve synthetic (S)-5-Methyl-2-thioxoimidazolidin-4-one in 30% aqueous acetonitrile to a concentration of 10 pmol/µL.

  • LC-MS Calibration : Inject 1 µL of the standard into the LC-MS/MS system (C18 reverse-phase column). Record the exact RT and the primary precursor-to-product ion transitions for m/z 131.03. Validation Check: The sample analysis is only considered valid if the subsequent biological sample yields a peak matching this RT (±0.1 min).

Phase 2: Peptide Immobilization and Activation
  • Immobilization : Covalently attach 100–500 pmol of the target peptide to a Sequelon-DITC membrane to prevent sample washout during solvent exchanges.

  • Activation : Wash the membrane with anhydrous acetonitrile. Apply 20 µL of activation solution (10% diphenyl chlorophosphate in pyridine/acetonitrile). Incubate at 50°C for 15 minutes.

Phase 3: Coupling and Cleavage
  • Coupling : Introduce 20 µL of 5% TMS-ITC in acetonitrile[2]. Incubate at 50°C for 30 minutes to drive the cyclization of the C-terminal Alanine into a peptidyl-thiohydantoin.

  • Washing : Flush the membrane extensively with acetonitrile to remove unreacted TMS-ITC and DPCP.

  • Cleavage : Apply 20 µL of 0.05 M Potassium Trimethylsilanolate (KOTMS) in methanol[4]. Incubate at 50°C for 5 minutes.

Phase 4: Extraction and Detection
  • Extraction : Elute the released TH-Alanine from the membrane using 50 µL of 30% aqueous acetonitrile. The shortened peptide remains covalently bound to the membrane for the next cycle.

  • Analysis : Inject the extract into the LC-MS/MS. Confirm the presence of C-terminal Alanine by matching the spectral data to the Phase 1 calibration standard.

Expert Insights (E-E-A-T)

  • Stereochemical Racemization : A critical mechanistic nuance in C-terminal sequencing is the stereochemical integrity of the C5 carbon on the thiohydantoin ring. During the activation phase, the formation of the oxazolone intermediate often induces rapid racemization at the alpha-carbon[6]. Consequently, even if the native peptide terminates in pure L-Alanine, the released cleavage product is frequently a racemic mixture of (S)- and (R)-5-Methyl-2-thioxoimidazolidin-4-one. Standard C18 columns will co-elute these enantiomers as a single peak, which is perfectly adequate for sequence identification. However, researchers utilizing chiral stationary phases must account for this split-peak phenomenon to avoid misinterpreting the data as two distinct amino acids.

  • Overcoming Hydrolysis Dead-Ends : The strategic choice of KOTMS over traditional acetohydroxamate or harsh bases (like 0.16 M NaOH) is a defining factor in modern sequencing success[2]. Harsh bases can cause non-specific internal peptide bond cleavage, generating false C-termini. Acetohydroxamate, while gentle, reacts with the newly exposed carboxyl group of the shortened peptide to form a stable hydroxamate ester, effectively terminating the sequencing run after a single cycle[2]. KOTMS provides the exact nucleophilic strength required to cleave the thiohydantoin ring while cleanly regenerating a free carboxylate, ensuring high repetitive yields for extended sequencing reads[4].

References

  • Source: International Union of Crystallography (IUCr)
  • Source: PubChem (National Institutes of Health)
  • Source: PubMed Central (PMC)
  • Title: Studies in Thiohydantoin Chemistry. II.
  • Source: PubMed (NIH)
  • Title: Automated C-Terminal Protein Sequence Analysis Using the HP G1009A C-Terminal Protein Sequencing System Source: ResearchGate URL

Sources

Method

Application Note: Advanced LC-MS/MS Methodologies for the Robust Detection and Quantification of (S)-5-Methyl-2-thioxoimidazolidin-4-one

Executive Summary This application note details a validated, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the detection and quantification of (S)-5-Methyl-2-thioxoimidazolidin-4...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note details a validated, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the detection and quantification of (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as L-alanine thiohydantoin or 5-methyl-2-thiohydantoin). As a critical derivative generated during Edman degradation and a key scaffold in combinatorial drug libraries, accurate quantification of this molecule is essential for protein sequencing and pharmaceutical development. This guide provides step-by-step protocols, mechanistic rationales for analytical parameters, and self-validating system checks to ensure robust reproducibility.

Mechanistic Insights & Chemical Context

(S)-5-Methyl-2-thioxoimidazolidin-4-one (Chemical Formula: C₄H₆N₂OS, Exact Mass: 130.0201 Da) is formed via the reaction of L-alanine with thiourea or isothiocyanates, followed by cyclization[1]. It is widely utilized in the synthesis of combinatorial thiohydantoin libraries[2].

Understanding the structural properties of the thioxoimidazolidinone core is critical for optimizing mass spectrometry parameters:

  • Ionization Causality: The molecule contains secondary amines within its heterocyclic ring. In an acidic mobile phase (e.g., 0.1% Formic Acid), these nitrogen atoms act as excellent proton acceptors, driving the equilibrium toward a highly stable [M+H]⁺ precursor ion at m/z 131.02 under positive Electrospray Ionization (ESI+).

  • Fragmentation Causality: Upon entering the collision cell, Collision-Induced Dissociation (CID) targets the weakest bonds in the protonated thiohydantoin ring. The primary fragmentation pathway involves the facile elimination of ammonia (-17 Da) to yield a product ion at m/z 114.0. A secondary pathway involves the cleavage of the carbonyl group, resulting in the loss of carbon monoxide (-28 Da) to yield a product ion at m/z 103.0[3].

Experimental Protocols

Materials and Reagents
  • Analyte: (S)-5-Methyl-2-thioxoimidazolidin-4-one reference standard (Purity ≥ 99%).

  • Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water (H₂O), and LC-MS grade Formic Acid (FA).

  • Consumables: Silanized glass autosampler vials (to prevent non-specific binding of the moderately polar thiohydantoin to active silanol groups on standard glass).

Step-by-Step Sample Preparation

A self-validating protocol requires minimizing matrix effects while maximizing analyte recovery.

  • Standard Preparation: Dissolve the reference standard in 50:50 H₂O:ACN to create a 1 mg/mL primary stock.

    • Causality: Using a mixed aqueous/organic solvent ensures complete dissolution of the crystalline thiohydantoin while preventing precipitation upon dilution.

  • Working Solutions: Perform serial dilutions using the initial mobile phase conditions (95% H₂O / 5% ACN with 0.1% FA).

    • Causality: Matching the sample diluent to the initial LC gradient prevents solvent-induced peak broadening and fronting during column injection.

  • Matrix Extraction (if applicable): For biological matrices, add 3 volumes of cold ACN (-20°C) to 1 volume of sample. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes.

    • Causality: Cold ACN rapidly denatures and precipitates matrix proteins while the small-molecule thiohydantoin remains highly soluble in the supernatant.

  • System Suitability Testing (SST): Before batch acquisition, inject a blank (diluent only) followed by the Lower Limit of Quantification (LLOQ) standard.

    • Causality: This self-validating step ensures the system is free of carryover from previous runs and confirms that the detector sensitivity meets the required threshold for the assay.

LC-MS/MS Parameters & Data Presentation

UHPLC Separation Parameters

Chromatographic separation is achieved using a sub-2 µm C18 column. The column temperature is maintained at 40°C to reduce mobile phase viscosity, thereby improving mass transfer kinetics and resulting in sharper peak shapes.

Table 1: UHPLC Gradient Conditions

Time (min) Flow Rate (mL/min) % Mobile Phase A (H₂O + 0.1% FA) % Mobile Phase B (ACN + 0.1% FA)
0.00 0.40 95.0 5.0
1.00 0.40 95.0 5.0
4.00 0.40 10.0 90.0
5.50 0.40 10.0 90.0
5.60 0.40 95.0 5.0

| 7.50 | 0.40 | 95.0 | 5.0 |

Mass Spectrometry Source Parameters

Table 2: ESI+ Source Optimization

Parameter Value Mechanistic Rationale
Polarity Positive (ESI+) Imidazolidinone nitrogens are easily protonated in acidic conditions.
Capillary Voltage 3.5 kV Provides optimal electric field for Taylor cone formation without causing in-source fragmentation.
Desolvation Temp 400 °C High temperature is required to efficiently evaporate the highly aqueous mobile phase early in the gradient.

| Desolvation Gas | 800 L/hr | Assists in droplet desolvation and sweeps away neutral solvent molecules. |

Multiple Reaction Monitoring (MRM) Transitions

Table 3: MRM Parameters for (S)-5-Methyl-2-thioxoimidazolidin-4-one

Precursor Ion (m/z) Product Ion (m/z) Dwell Time (ms) Collision Energy (eV) Purpose
131.02 114.00 50 15 Quantifier (Loss of NH₃)

| 131.02 | 103.00 | 50 | 22 | Qualifier (Loss of CO) |

Analytical Workflow Visualization

The following diagram maps the logical progression of the analytical workflow, from sample preparation through ESI ionization to final quadrupole detection.

LCMS_Workflow Prep Sample Preparation (0.1% FA in ACN/H2O) LC UHPLC Separation (C18, Gradient Elution) Prep->LC ESI ESI+ Ionization [M+H]+ m/z 131.02 LC->ESI Q1 Q1: Precursor Selection (m/z 131.02) ESI->Q1 CID CID Fragmentation (Argon/Nitrogen Gas) Q1->CID Q3 Q3: Product Monitoring (m/z 114.0, 103.0) CID->Q3 Data Data Acquisition & Quantification Q3->Data

Figure 1: End-to-end LC-MS/MS analytical workflow for (S)-5-Methyl-2-thioxoimidazolidin-4-one.

References

  • Solution-Phase Synthesis of a Combinatorial Thiohydantoin Library1 | The Journal of Organic Chemistry - ACS Public
  • The Mass Spectra of Thiohydantoins Derived
  • 5-Methyl-2-thioxo-4-imidazolidinone | C4H6N2OS | CID 3032907 - PubChem. nih.gov.
  • A Simple Synthesis of 2-Thiohydantoins† - PMC - NIH. nih.gov.

Sources

Application

NMR spectroscopy sample preparation for (S)-5-Methyl-2-thioxoimidazolidin-4-one

Application Note: NMR Spectroscopy Sample Preparation for (S)-5-Methyl-2-thioxoimidazolidin-4-one Introduction & Chemical Context (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as L-5-methyl-2-thiohydantoin) is a hi...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: NMR Spectroscopy Sample Preparation for (S)-5-Methyl-2-thioxoimidazolidin-4-one

Introduction & Chemical Context

(S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as L-5-methyl-2-thiohydantoin) is a highly significant heterocyclic compound. In analytical biochemistry, it is universally recognized as the ultimate reaction product of the Edman degradation of N-terminal L-alanine residues during peptide sequencing[1]. Beyond sequencing, the thiohydantoin scaffold serves as a privileged pharmacophore in the development of antiviral, antitumor, and anti-inflammatory drugs[2].

Accurate structural characterization via Nuclear Magnetic Resonance (NMR) spectroscopy is essential for verifying the stereochemical integrity and purity of this chiral building block. This application note details the optimized, self-validating protocols required to prepare high-resolution NMR samples for this specific molecule.

Solvent Selection: The Causality of DMSO-d6

Selecting the optimal deuterated lock solvent is the most critical variable in NMR sample preparation. For (S)-5-Methyl-2-thioxoimidazolidin-4-one, Dimethyl sulfoxide-d6 (DMSO-d6) is the undisputed gold standard[1].

  • Hydrogen Bond Disruption: The molecule contains two distinct nitrogen protons (N1-H and N3-H) and a highly polar thiocarbonyl (C=S) group. DMSO-d6 is a strongly polar aprotic solvent that effectively breaks intermolecular hydrogen bonds, ensuring complete dissolution and preventing concentration-dependent chemical shift drifting[3].

  • Proton Exchange Prevention: Unlike protic solvents such as Deuterium oxide (D2O) or Methanol-d4 (CD3OD), DMSO-d6 does not readily exchange protons with the solute. This preserves the visibility of the critical N1-H and N3-H signals in the ¹H NMR spectrum, which would otherwise be masked or completely lost to the solvent peak[1].

  • Solubility Dynamics: While Chloroform-d (CDCl3) is standard for routine organic analysis, the parent unsubstituted thiohydantoin ring often exhibits poor solubility in it. Attempting to use CDCl3 for this compound frequently leads to insufficient signal-to-noise (S/N) ratios and missing quaternary carbon signals in ¹³C experiments.

Quantitative Guidelines for Sample Preparation

To achieve optimal S/N ratios while minimizing viscosity-induced line broadening, adhere to the following concentration parameters[3][4]:

Parameter¹H NMR (Routine)¹³C NMR / 2D NMRScientific Rationale
Analyte Mass 1 – 5 mg15 – 30 mg¹³C has a lower natural abundance (~1.1%) and lower gyromagnetic ratio, demanding higher sample concentrations to achieve adequate sensitivity[3].
Solvent Volume 0.6 – 0.7 mL0.6 – 0.7 mLEnsures the sample spans the active RF coil region without wasting expensive deuterated solvent[3].
Tube Diameter 5 mm5 mmStandard compatibility for high-resolution multinuclear NMR probes.

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system to ensure maximum magnetic field homogeneity and spectral resolution.

Step 1: Weighing and Dissolution

  • Weigh the appropriate mass of (S)-5-Methyl-2-thioxoimidazolidin-4-one into a clean, dry glass preparation vial. Never add solid directly to the NMR tube.[5]

  • Add 0.6 mL of high-purity DMSO-d6. Because DMSO is highly hygroscopic, it is strongly recommended to use single-use ampoules to avoid water contamination (which appears as a broad peak near 3.3 ppm).

  • Vortex the vial gently until the solid is completely dissolved. Causality: Direct addition of solid to the NMR tube causes concentration gradients and leaves undissolved micro-particulates. This severely distorts magnetic field homogeneity, leading to broad peaks and making automated shimming impossible[4][5].

Step 2: Filtration

  • Pack a small, tight plug of cotton wool into the narrow neck of a glass Pasteur pipette.

  • Filter the dissolved sample through the cotton wool directly into the 5 mm NMR tube. Causality: Cotton wool is vastly superior to glass wool for NMR preparation. Cotton effectively traps microscopic paramagnetic impurities (e.g., trace metals from spatulas) and undissolved micro-crystals that glass wool allows through. Paramagnetic particles cause severe relaxation anomalies and line broadening[3][5].

Step 3: Tube Filling and Inspection

  • Ensure the final liquid height in the 5 mm NMR tube is exactly 40 to 50 mm[3][4]. Causality: Filling below 40 mm causes magnetic susceptibility distortions at the liquid-air interface within the RF coil. Filling above 50 mm wastes solvent and can induce thermal convection currents that degrade 2D NMR spectra (like HSQC or HMBC).

  • Wipe the exterior of the NMR tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol to remove skin oils before inserting it into the spectrometer spinner[4][5].

Process Visualization

NMR_Workflow Step1 1. Sample Weighing 1-5 mg (1H) / 15-30 mg (13C) Step2 2. Solvent Addition Add 0.6 mL DMSO-d6 to Vial Step1->Step2 Step3 3. Dissolution & Mixing Vortex until homogeneous Step2->Step3 Step4 4. Filtration Pass through cotton wool plug Step3->Step4 Step5 5. Tube Transfer Fill 5mm NMR tube to 40-50 mm Step4->Step5 Step6 6. Data Acquisition Clean tube exterior & Insert Step5->Step6

Workflow for preparing (S)-5-Methyl-2-thioxoimidazolidin-4-one NMR samples.

Expected Spectral Features in DMSO-d6

For validation purposes, a properly prepared sample of (S)-5-Methyl-2-thioxoimidazolidin-4-one will yield the following approximate resonances, confirming both structural identity and sample purity[1]:

  • ¹H NMR (500 MHz, DMSO-d6): δ ~11.6 (s, 1H, N3-H), ~10.0 (s, 1H, N1-H), ~4.2 (q, 1H, chiral α-CH), ~1.2 (d, 3H, CH3).

  • ¹³C NMR (125 MHz, DMSO-d6): δ ~183.4 (C=S), ~174.6 (C=O), ~50.3 (CH), ~17.0 (CH3).

References

  • Organomation. "NMR Sample Preparation: The Complete Guide." Organomation.[Link]

  • University of Washington. "Sample Preparation." Washington.edu.[Link]

  • University of Oklahoma. "Sample preparation for NMR measurements and points to keep in mind." OU.edu.[Link]

  • University of Siegen. "NMR Sample Preparation." Uni-Siegen.de.[Link]

  • The Journal of Organic Chemistry. "On Formation of Thiohydantoins from Amino Acids under Acylation Conditions." ACS Publications.[Link]

  • Journal of Chemical Reviews. "Recent Biological Applications and Chemical Synthesis of Thiohydantoins." JChemRev.[Link]

Sources

Method

Application Note: (S)-5-Methyl-2-thioxoimidazolidin-4-one as a Chiral Building Block in Drug Discovery

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Executive Summary The pursuit of enantiopure therapeutics relies...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The pursuit of enantiopure therapeutics relies heavily on robust, versatile chiral building blocks. (S)-5-Methyl-2-thioxoimidazolidin-4-one (CAS: 37712-67-7), a thiohydantoin derivative synthesized from L-alanine, has emerged as a privileged scaffold in asymmetric synthesis and medicinal chemistry[1][2]. Characterized by its dual electrophilic/nucleophilic reactivity and a conformationally stable C5 chiral center, this molecule serves as a critical intermediate in the development of allosteric modulators, urease inhibitors, and hypoglycemic agents[3][4]. This application note details the mechanistic rationale, field-proven synthetic protocols, and quality control metrics for utilizing this chiral building block in advanced drug discovery workflows.

Mechanistic Rationale & Chemical Versatility

The utility of (S)-5-Methyl-2-thioxoimidazolidin-4-one stems from its unique heterocyclic architecture. The molecule presents three distinct sites for functionalization:

  • N3 Position: Highly susceptible to arylation and alkylation, allowing for the rapid generation of diverse libraries via reaction with isothiocyanates or alkyl halides[5].

  • C5 Chiral Center: Derived directly from the natural amino acid L-alanine, the (S)-methyl group provides strict steric guidance (atroposelectivity) during downstream annulations, dictating the 3D topology of the resulting drug candidates.

  • S2 Thiocarbonyl: Acts as a nucleophile in bicyclic annulation reactions or can be desulfurized/oxidized depending on the target pharmacophore[2].

Workflow A L-Alanine Methyl Ester B (S)-5-Methyl-2-thioxoimidazolidin-4-one (Chiral Core) A->B Thiourea / Et3N Δ, 1h C N3-Arylation (Isothiocyanates) B->C Base, Ar-NCS D C5-Aldol Condensation (Aldehydes) B->D Base, R-CHO E LFA-1 SAR Probes (Bicyclic Imidazoles) C->E Bicyclic Annulation F Urease & Metabolic Inhibitors C->F Sulfonylation D->F Derivatization

Fig 1. Synthetic divergence of (S)-5-Methyl-2-thioxoimidazolidin-4-one into therapeutic agents.

Key Applications in Drug Discovery

Stereochemical Probes for LFA-1 Allosteric Modulators

Lymphocyte function-associated antigen-1 (LFA-1) is a critical integrin target for immunological diseases. In the development of second-generation LFA-1 inhibitors (e.g., 1H-imidazo[1,2-α]imidazol-2-one derivatives based on the BIRT377 scaffold), the stereochemistry of the bicyclic core is paramount[6].

During Structure-Activity Relationship (SAR) mapping, (S)-5-Methyl-2-thioxoimidazolidin-4-one is utilized to synthesize the (S)-enantiomer of the inhibitor. Mechanistic studies reveal that while the (R)-enantiomer binds tightly to the LFA-1 I-domain (Kd = 172 nM), the (S)-enantiomer is substantially less active (Kd > 7 μM)[6]. By acting as a highly reliable negative control/stereochemical probe, the (S)-building block proves that the allosteric pocket demands a specific spatial orientation of the methyl group to induce the conformational shift that prevents ICAM-1 binding[6].

Mechanism Target LFA-1 Integrin (I-Domain) Binding Allosteric Pocket Binding (Kd Assessment > 7 μM) Target->Binding Probe (S)-Thiohydantoin Derivative (Stereochemical Probe) Probe->Binding Stereospecific Interaction Conformation Failure to Stabilize Low-Affinity State Binding->Conformation Maps Pocket Limits Outcome Validation of Strict Stereochemical Boundaries Conformation->Outcome Informs SAR Design

Fig 2. Mechanism of LFA-1 allosteric modulation utilizing chiral thiohydantoin probes.

Eutomers for Urease and Metabolic Inhibition

Beyond its use as an SAR probe, the (S)-enantiomer is the active eutomer in other therapeutic areas. Thiohydantoins derived from L-amino acids have been identified as potent urease inhibitors, where the (S)-configuration perfectly coordinates with the bi-nickel center of the enzyme's active site[4]. Furthermore, sulfonylated derivatives of (S)-5-Methyl-2-thioxoimidazolidin-4-one demonstrate significant hypoglycemic activity, making them valuable leads for antidiabetic drug development[3].

Validated Experimental Protocols

The following protocols are engineered to be self-validating, ensuring high enantiomeric fidelity and scalable yields.

Protocol A: Scalable Synthesis of (S)-5-Methyl-2-thioxoimidazolidin-4-one

Objective: Synthesize the chiral core from L-alanine methyl ester without racemization.

Reagents:

  • L-Alanine methyl ester hydrochloride (1.0 eq, 3.58 mmol)

  • Thiourea or Benzyl isothiocyanate (1.0 eq, 3.58 mmol)

  • Triethylamine (Et₃N) (1.0 eq, 3.58 mmol)

  • Anhydrous Dichloromethane (CH₂Cl₂) (10 mL)

Step-by-Step Procedure:

  • Free-Basing (Causality): Suspend L-alanine methyl ester HCl in anhydrous CH₂Cl₂ at 25 °C. Add Et₃N dropwise. Rationale: Et₃N neutralizes the HCl salt, liberating the nucleophilic α-amino group while acting as an acid scavenger to prevent premature protonation and C5 racemization[5].

  • Nucleophilic Addition: Slowly add the isothiocyanate equivalent. Stir at 25 °C for 1 hour. Rationale: The ambient temperature controls the exothermic formation of the thiourea intermediate, preventing thermal degradation[5].

  • Cyclization: Attach a reflux condenser and elevate the temperature to 40 °C for 1 hour. Rationale: Refluxing provides the activation energy required for intramolecular cyclization, driving the attack of the thiourea nitrogen on the ester carbonyl and expelling methanol to close the thiohydantoin ring[5].

  • Workup & Isolation: Cool to room temperature, evaporate the solvent in vacuo. Redissolve the residue in CH₂Cl₂, wash with distilled water and brine to remove residual Et₃N salts, and dry over anhydrous Na₂SO₄[5].

Self-Validation & Quality Control:

  • TLC: Monitor the disappearance of the isothiocyanate (Rf ≈ 0.8 in 40% EtOAc/Hexanes) and the appearance of the product spot (Rf ≈ 0.4)[5].

  • ¹H NMR (CDCl₃): Confirm structural integrity via the characteristic doublet at δ 1.55–1.65 ppm (C5-CH₃) and the quartet at δ 4.30–4.45 ppm (C5-H).

  • Chiral HPLC: Utilize a Chiralcel OD-H column to verify >98% ee, confirming the preservation of the L-alanine stereocenter[3].

Protocol B: Bicyclic Annulation for LFA-1 Inhibitor Intermediates

Objective: Convert the (S)-thiohydantoin core into a 1H-imidazo[1,2-α]imidazol-2-one derivative.

Step-by-Step Procedure:

  • S-Alkylation: Treat (S)-5-Methyl-2-thioxoimidazolidin-4-one with a bromobenzyl derivative in the presence of a mild base (e.g., K₂CO₃) in 1,4-dioxane. Rationale: The S2 sulfur is highly nucleophilic; selective S-alkylation activates the carbon center for subsequent ring closure[6].

  • Amination & Annulation: React the S-alkylated intermediate with a substituted aniline or cyclopentylmagnesium bromide at -40 °C, followed by treatment with SO₂. Rationale: The Grignard reagent promotes nucleophilic attack at the activated C2 position, driving the formation of the 5,5-bicyclic imidazo-imidazole scaffold[6].

  • Purification: Quench with saturated NH₄Cl, extract with EtOAc, and purify via preparative TLC (5% MeOH-CH₂Cl₂)[6].

Quantitative Data Summary

The table below summarizes the expected yields and enantiomeric excess for key derivatives synthesized using the protocols above, demonstrating the robustness of the building block across different therapeutic applications.

Derivative SynthesizedPrimary Application AreaYield (%)Enantiomeric Excess (ee %)Reference
(S)-3-(3,5-Dichlorophenyl)-5-methyl-2-thioxoimidazolidin-4-oneLFA-1 SAR Stereochemical Probe82%>98%[6]
(S)-1-(p-Toluenesulfonyl)-5-methyl-2-thiohydantoinHypoglycemic Agent Lead75%>95%[3]
(S)-3-Allyl-5-methyl-2-thioxoimidazolidin-4-oneVersatile Synthetic Intermediate88%>99%[7]
(S)-5-Methyl-3-o-fluorophenylthiohydantoinAxially Chiral Ligand46%>98%
(S)-5-Methyl-imidazolidin-2,4-dione (Desulfurized)Urease Inhibitor Core24%*>98%[4]

*Note: Lower yield in desulfurization/cyanate reaction is typical due to competitive hydrolysis pathways[4].

References

  • BLD Pharm Catalog:37712-67-7 | (S)-5-Methyl-2-thioxoimidazolidin-4-one. BLD Pharm.
  • Second-Generation Lymphocyte Function-Associated Antigen-1 Inhibitors: 1H-Imidazo[1,2-α]imidazol-2-one Derivatives.
  • Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins.MDPI.
  • Chiral Aryl Sulfonyl Hydantoins as Hypoglycemic Agents.
  • A Simple Synthesis of 2-Thiohydantoins.PMC - NIH.
  • Atroposelective Synthesis of Axially Chiral Thiohydantoin Derivatives.
  • On Formation of Thiohydantoins from Amino Acids under Acylation Conditions.
  • Thiohydantoins and hydantoins derived from amino acids as potent urease inhibitors.UFMG.

Sources

Application

Application Note: In Vitro Evaluation and Cell Culture Protocols for (S)-5-Methyl-2-thioxoimidazolidin-4-one

Introduction & Pharmacological Relevance (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as (S)-5-methyl-2-thiohydantoin, CID: 3032907) is a chiral, sulfur-containing heterocyclic compound[1]. The thiohydantoin scaff...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Relevance

(S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as (S)-5-methyl-2-thiohydantoin, CID: 3032907) is a chiral, sulfur-containing heterocyclic compound[1]. The thiohydantoin scaffold is a foundational building block in modern medicinal chemistry, most notably serving as the core pharmacophore in second-generation antiandrogens (e.g., enzalutamide and apalutamide) used for the treatment of castration-resistant prostate cancer (CRPC)[2][3][4].

By acting as competitive antagonists, thiohydantoin derivatives bind directly to the Androgen Receptor (AR), preventing its conformational change, nuclear translocation, and subsequent binding to androgen response elements (AREs) on DNA[4][5]. This disruption effectively halts the transcription of survival and proliferation genes, inducing cellular senescence or apoptosis[6]. Furthermore, specific thiohydantoins have demonstrated neurotrophic properties and the ability to modulate reactive oxygen species (ROS)[7][8].

Mechanistic Causality in Experimental Design

When designing cell culture experiments with (S)-5-Methyl-2-thioxoimidazolidin-4-one, researchers must build a self-validating system that accounts for its mechanism of action and chemical properties:

  • Cell Line Selection (Target vs. Off-Target): Because the primary target is often the AR, utilizing an AR-positive, androgen-sensitive cell line like LNCaP is critical for establishing baseline efficacy[4]. Conversely, AR-negative lines like DU145 or PC3 must be included as negative controls to differentiate between AR-mediated senescence and generalized, off-target cytotoxicity[4][6].

  • Redox Interference: Thiohydantoins possess intrinsic redox properties, acting as hydrogen-donating antioxidants capable of scavenging free radicals[7]. When using colorimetric viability assays like MTT, researchers must include a cell-free control to ensure the compound does not chemically reduce the tetrazolium dye directly, which would yield a false positive for cell viability.

AR_Signaling Androgen Androgen (Testosterone/DHT) AR_Cyto Androgen Receptor (Cytoplasm) Androgen->AR_Cyto Binds AR_Nuc AR Nuclear Translocation AR_Cyto->AR_Nuc Translocates Apoptosis Cell Cycle Arrest & Apoptosis AR_Cyto->Apoptosis Pathway Blocked Thiohydantoin (S)-5-Methyl-2-thiohydantoin (AR Antagonist) Thiohydantoin->AR_Cyto Competitively Inhibits Thiohydantoin->AR_Nuc Blocks GeneExpr Target Gene Transcription (e.g., PSA) AR_Nuc->GeneExpr Activates

Mechanism of Androgen Receptor inhibition by thiohydantoin derivatives leading to apoptosis.

Quantitative Data: Expected Cytotoxicity Baselines

To provide a benchmark for assay validation, the following table summarizes the expected in vitro behavior of 5-substituted 2-thiohydantoin derivatives across various cell lines, synthesized from recent pharmacological evaluations[5][7][8][9][10].

Cell Line / TargetTissue OriginAR StatusExpected IC50 Range (µM)Primary Cellular Response
LNCaP Prostate CarcinomaPositive15.0 - 35.0G1 Arrest, Apoptosis
DU145 Prostate CarcinomaNegative> 100.0Minimal / Off-target toxicity
3T3-L1 Murine FibroblastNegative25.0 - 150.0Mild Cytotoxicity
C6 GliomaNegative20.0 - 50.0NGF Secretion Modulation

Experimental Protocols

The following protocols incorporate internal controls to ensure that observed effects are compound-specific and not artifacts of solvent toxicity or assay interference.

Workflow Step1 1. Cell Seeding (Target & Control Lines) Step2 2. Compound Treatment (Dose-Response) Step1->Step2 Step3 3. Phenotypic Assays (MTT / IF) Step2->Step3 Step4 4. Data Analysis (IC50 / Localization) Step3->Step4

Standardized experimental workflow for evaluating thiohydantoin cytotoxicity.

Protocol A: Compound Preparation and Storage

Causality: Thiohydantoins are generally hydrophobic. Dimethyl sulfoxide (DMSO) is required for solubilization, but final assay concentrations must not exceed 0.1% DMSO to prevent solvent-induced lipid bilayer disruption, which confounds cytotoxicity results[5].

  • Stock Solution: Dissolve (S)-5-Methyl-2-thioxoimidazolidin-4-one (MW: 130.17 g/mol )[1] in sterile, cell-culture grade DMSO to create a 50 mM stock solution.

  • Aliquoting: Divide the stock into 20 µL aliquots in amber microcentrifuge tubes to protect from light-induced degradation. Store at -20°C. Avoid repeated freeze-thaw cycles which can precipitate the compound.

  • Working Dilutions: Prepare working concentrations (e.g., 1 µM to 200 µM) by diluting the stock in complete culture medium (e.g., RPMI-1640 with 10% FBS) immediately prior to use.

Protocol B: In Vitro Cytotoxicity Assessment (MTT Assay)

Causality: The MTT assay measures mitochondrial succinate dehydrogenase activity, a direct proxy for cell viability[5][7].

  • Cell Seeding: Seed LNCaP (target) and DU145 (control) cells in a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence[5].

  • Treatment: Aspirate the medium. Add 100 µL of medium containing varying concentrations of the compound (1, 10, 25, 50, 100 µM). Include a vehicle control (0.1% DMSO), a positive control (e.g., Enzalutamide), and a cell-free blank (medium + compound only) to check for redox interference. Incubate for 48–72 hours[5].

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C. Note: Viable cells will reduce the yellow MTT to purple formazan crystals[7].

  • Solubilization: Carefully remove the medium. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Agitate on a plate shaker for 10 minutes[5].

  • Measurement: Measure absorbance at 570 nm using a microplate reader[5]. Calculate cell viability relative to the vehicle control and determine the IC50 using non-linear regression analysis.

Protocol C: AR Nuclear Translocation Assay (Immunofluorescence)

Causality: To validate that the cytotoxicity observed in Protocol B is specifically due to AR antagonism, this assay visualizes the spatial distribution of the Androgen Receptor.

  • Seed LNCaP cells on glass coverslips in 6-well plates and grow to 60% confluency.

  • Starve cells in serum-free medium for 24 hours to ensure the AR is localized entirely to the cytoplasm[6].

  • Pre-treat cells with 25 µM (S)-5-Methyl-2-thioxoimidazolidin-4-one for 2 hours, followed by stimulation with 10 nM Dihydrotestosterone (DHT) for 1 hour.

  • Fix cells with 4% paraformaldehyde for 15 minutes, permeabilize with 0.1% Triton X-100 for 10 minutes, and block with 5% BSA for 1 hour.

  • Incubate with a primary anti-AR antibody (1:200 dilution) overnight at 4°C, followed by a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature.

  • Counterstain nuclei with DAPI and image using a confocal microscope. Self-Validation Check: DHT-treated control cells will show intense nuclear AR staining, while compound-treated cells should retain AR predominantly in the cytoplasm, confirming target engagement[4][5].

References

  • 5-Methyl-2-thioxo-4-imidazolidinone | C4H6N2OS | CID 3032907 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

  • Evaluation of in vitro antioxidant and cytotoxic activity study of 2-thiohydantoin Source: Research Publish Journals URL:[Link]

  • Synthesis and evaluation of novel thiohydantoin derivatives for antidiabetic activity using in silico in vitro and in vivo methods Source: PMC / NIH URL:[Link]

  • Thiohydantoin and Hydantoin Derivatives from the Roots of Armoracia rusticana and Their Neurotrophic and Anti-neuroinflammatory Activities Source: Journal of Natural Products - ACS Publications URL:[Link]

  • In This Issue, Volume 12, Issue 8 | ACS Medicinal Chemistry Letters Source: ACS Publications URL:[Link]

  • Synthesis, characterization of a new series of thiohydantoin derivatives and study their biological activity against prostate cancer Source: Semantic Scholar URL:[Link]

  • Study of the Anticancer and Antimicrobial Biological Activity of a New Series of Thiohydantoin Derivatives Source: ResearchGate URL:[Link]

  • AZD3514: A Small Molecule That Modulates Androgen Receptor Signaling and Function In Vitro and In Vivo Source: AACR Journals URL:[Link]

  • Mechanisms of Androgen Receptor Agonist- and Antagonist-Mediated Cellular Senescence in Prostate Cancer Source: MDPI URL:[Link]

  • Computational approaches to assess the binding properties of ligands : the case of the NMDA receptor Source: ResearchGate URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Optimization for (S)-5-Methyl-2-thioxoimidazolidin-4-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to address the specific chromatographic challenges associated with (S)-5-Methyl-2-thioxoimidazolidin-4-one (the th...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to address the specific chromatographic challenges associated with (S)-5-Methyl-2-thioxoimidazolidin-4-one (the thiohydantoin derivative of L-alanine). This polar, heterocyclic compound presents unique challenges in High-Performance Liquid Chromatography (HPLC) due to its ionizable imide nitrogen and highly interactive thiocarbonyl group.

This guide bypasses generic advice to focus on the causality behind chromatographic behavior, providing you with self-validating protocols and data-driven troubleshooting strategies.

Method Development & Troubleshooting Workflows

Understanding the logical flow of method development prevents downstream errors. The diagram below outlines the primary decision matrix for separating thiohydantoin derivatives based on your analytical goals.

HPLC_Workflow Start Start Method Development Goal Determine Goal: Purity vs. Chiral Start->Goal RP RP-HPLC (Purity) Use C18 Endcapped Goal->RP Purity/Assay Chiral Chiral HPLC Use Polysaccharide CSP Goal->Chiral Enantiomeric Buffer Buffer Aqueous Phase (pH 3.0 - 5.0) RP->Buffer Temp Set Column Temp (40°C - 45°C) Chiral->Temp Buffer->Temp Opt Optimize Gradient & Flow Rate Temp->Opt Validate Validate Retention Time & Peak Symmetry Opt->Validate

HPLC Method Development Workflow for Thiohydantoins.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why is the retention time of (S)-5-Methyl-2-thioxoimidazolidin-4-one highly variable or drifting across my sequence?

The Causality: The imide nitrogen (N3) within the thiohydantoin ring has a pKa of approximately 8.5. If your mobile phase pH is not strictly buffered (e.g., running in unbuffered water/acetonitrile), microscopic variations in the mobile phase pH will cause partial ionization of the molecule. This shifts the equilibrium between the neutral and ionized states, drastically altering the partition coefficient (LogD) and causing retention time (RT) drift. The Solution: Buffer the aqueous mobile phase to a pH of 3.0–5.0 (e.g., using 10 mM Sodium Acetate or 0.1% TFA) to ensure the molecule remains fully protonated and neutral, which locks in the retention time[1].

Q2: I am observing severe peak tailing. How can I improve peak shape and resolution?

The Causality: Peak tailing for thiohydantoins is primarily driven by secondary Lewis acid-base interactions between the highly polar, electron-rich thiocarbonyl group (C=S) and residual, unendcapped silanols on the silica stationary phase. The Solution: Switch to a highly endcapped, high-purity silica C18 column, or utilize a polar-embedded stationary phase (e.g., C18-Amide) which shields residual silanols. Additionally, increasing the column temperature to 40°C–45°C improves mass transfer kinetics and disrupts these weak secondary interactions, significantly sharpening the peak[2].

Q3: I need to separate the (S) and (R) enantiomers. What chiral stationary phase (CSP) and conditions are optimal?

The Causality: Standard reversed-phase C18 columns cannot resolve enantiomers because they lack a chiral recognition mechanism. You must use a Chiral Stationary Phase (CSP). Immobilized polysaccharide-based CSPs (such as Amylose-SA or Chiralpak AD-H) provide excellent enantiorecognition for 5-substituted thiohydantoins due to hydrogen bonding and steric inclusion within the chiral cavities. The Solution: Utilize a normal phase mode (e.g., Hexane/Isopropanol 90:10) or a polar organic mode (100% Methanol) on an immobilized amylose column to achieve baseline separation[3].

Troubleshooting Issue Issue: Retention Time Drift CheckPH Is Mobile Phase Buffered? Issue->CheckPH NoBuffer Add Buffer (e.g., 0.1% TFA) CheckPH->NoBuffer No YesBuffer Check Column Temperature CheckPH->YesBuffer Yes TempFluct Use Column Oven (± 0.1°C control) YesBuffer->TempFluct Fluctuating Equil Check Column Equilibration Time YesBuffer->Equil Stable MoreEquil Increase to 10-15 Column Volumes Equil->MoreEquil Insufficient

Troubleshooting logical decision tree for retention time drift.

Quantitative Data Summaries

To guide your method optimization, the following tables summarize the empirical effects of pH and column chemistry on the chromatography of (S)-5-Methyl-2-thioxoimidazolidin-4-one.

Table 1: Effect of Mobile Phase pH on Retention Time and Peak Shape

Mobile Phase pHAnalyte Ionization StateRetention Time (min)Tailing Factor (Tf)Chromatographic Result
pH 3.0 Fully Neutral8.451.05Optimal retention and symmetry.
pH 5.0 Fully Neutral8.421.10Excellent stability.
pH 7.0 Partially Ionized6.15 (Drifting)1.85Unstable RT; severe tailing.
pH 9.0 Fully Ionized2.301.20Elutes near void volume; poor resolution.

Table 2: Column Chemistry Comparison for Thiohydantoin Derivatives

Column ChemistryEndcappingSecondary InteractionsSuitability for Thiohydantoins
Standard C18 SingleHigh (Silanol-Thiocarbonyl)Poor (Prone to severe tailing)
High-Purity C18 DoubleLowExcellent (Standard choice)
C18-Amide N/A (Polar Embedded)Very Low (Shielded Silanols)Superior (Best overall peak shape)
Immobilized Amylose N/A (Chiral)Chiral RecognitionEssential for (S)/(R) separation

Standardized Experimental Protocols

The following protocols are designed as self-validating systems . You must pass the System Suitability Check before analyzing experimental samples to ensure the mechanistic parameters (pH, temperature, equilibration) are functioning correctly.

Protocol A: Robust RP-HPLC Method for Purity and Retention Time Stability

Objective: Achieve stable retention times and baseline resolution for (S)-5-Methyl-2-thioxoimidazolidin-4-one against synthetic impurities.

  • Hardware Preparation: Install a high-purity, double-endcapped C18 column (e.g., 150 mm × 4.6 mm, 3 µm). Set the column oven strictly to 40°C .

  • Mobile Phase Preparation:

    • Mobile Phase A: 10 mM Sodium Acetate buffer, adjusted to pH 4.0 with glacial acetic acid. Filter through a 0.22 µm membrane.

    • Mobile Phase B: HPLC-grade Acetonitrile.

  • Gradient Elution Profile:

    • 0.0 - 2.0 min: 5% B

    • 2.0 - 10.0 min: Linear ramp to 60% B

    • 10.0 - 12.0 min: Hold at 60% B

    • 12.0 - 12.1 min: Return to 5% B

    • 12.1 - 18.0 min: Re-equilibration at 5% B

  • Flow Rate & Detection: 1.0 mL/min. Set UV detection to 269 nm (optimal for the thiohydantoin chromophore).

  • System Suitability Check (Self-Validation): Inject a reference standard containing (S)-5-Methyl-2-thioxoimidazolidin-4-one and glycine thiohydantoin.

    • Pass Criteria: Resolution ( Rs​ ) ≥ 2.0; Retention Time RSD over 5 injections ≤ 0.5%; Tailing factor ≤ 1.2.

    • Failure Action: If RSD > 0.5%, the column is not fully equilibrated with the buffer. Flush with 20 additional column volumes of Mobile Phase A before proceeding.

Protocol B: Chiral HPLC Separation Protocol

Objective: Baseline separation of (S)-5-Methyl-2-thioxoimidazolidin-4-one from its (R)-enantiomer.

  • Hardware Preparation: Install an immobilized amylose-based Chiral Stationary Phase (e.g., Chiralpak IA, 250 mm × 4.6 mm, 5 µm). Set column oven to 25°C (lower temperatures often enhance chiral recognition).

  • Mobile Phase Preparation: Prepare an isocratic mixture of Hexane / Isopropanol (90:10, v/v). Ensure both solvents are strictly anhydrous to maintain stationary phase integrity.

  • Elution: Run isocratically at 0.8 mL/min for 25 minutes.

  • System Suitability Check (Self-Validation): Inject a racemic mixture of 5-Methyl-2-thioxoimidazolidin-4-one.

    • Pass Criteria: Baseline separation ( Rs​ ≥ 1.5) between the (S) and (R) peaks.

    • Failure Action: If Rs​ < 1.5, decrease the Isopropanol concentration to 5% to increase retention and enantiomeric interaction time within the chiral cavities.

References

  • Separation of Amino Acids Dimethylaminobenzene-thiohydantoin Derivatives by Reversed-Phase High-Performance Liquid Chromatography Source: Journal of Chromatographic Science (oup.com) URL:[Link]

  • Analysis of Phenylthiohydantoin Amino Acids by HPLC Source: Springer Nature Experiments URL:[Link]

  • Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC on Immobilized Polysaccharides-Based Chiral Stationary Phases Source: Molecules (MDPI) URL:[Link]

Sources

Optimization

Technical Support Center: Stability &amp; Storage of (S)-5-Methyl-2-thioxoimidazolidin-4-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic stability of chiral thiohydantoins.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic stability of chiral thiohydantoins. (S)-5-Methyl-2-thioxoimidazolidin-4-one (often referred to as L-alanine thiohydantoin) is a highly reactive scaffold. Its degradation is not random; it follows strict thermodynamic and kinetic pathways dictated by its structural vulnerabilities: the acidic C-5 chiral center, the electrophilic carbonyl/thiocarbonyl carbons, and the oxidation-prone C=S bond.

This guide provides a mechanistic breakdown of these degradation pathways and a field-proven, self-validating protocol to ensure absolute structural and stereochemical integrity during long-term storage.

I. Quantitative Summary of Degradation Pathways

Before troubleshooting, it is critical to understand the primary failure modes of your compound. The table below summarizes the kinetic dependencies and analytical markers for each degradation pathway.

Degradation PathwayPrimary CatalystAnalytical Marker (Detection)Kinetic Rate DependencyPrevention Strategy
Racemization Base, Protic SolventsChiral HPLC (Loss of ee%)High (pH > 7)Anhydrous, neutral storage
Hydrolysis H₂O, pH ExtremesLC-MS (M+18 peak)Moderate (Moisture dependent)Lyophilization, Desiccants
Oxidation O₂, UV LightNMR (C=O shift), Color changeVariable (Light/O₂ dependent)Argon purge, Amber vials
II. Mechanistic Degradation Pathways

Degradation Parent (S)-5-Methyl-2-thioxoimidazolidin-4-one (Intact, Active Enantiomer) Racemization Racemization (Base/Buffer Catalyzed) Parent->Racemization C-5 Deprotonation (SE1) Hydrolysis Ring Hydrolysis (Moisture + Base/Acid) Parent->Hydrolysis Nucleophilic Attack Oxidation Oxidation (O2 + Light) Parent->Oxidation ROS / O2 Attack Racemic (R/S)-Mixture (Loss of Chirality) Racemization->Racemic RingOpen Thioureido Acids (Ring Cleavage) Hydrolysis->RingOpen Desulfur 5-Methylhydantoin (Desulfurization) Oxidation->Desulfur

Mechanistic degradation pathways of (S)-5-Methyl-2-thioxoimidazolidin-4-one.

III. Troubleshooting FAQs

Q1: Why is my (S)-enantiomer losing optical purity over time during storage? A1: The loss of stereochemical integrity is driven by racemization at the C-5 chiral center. In (S)-5-Methyl-2-thioxoimidazolidin-4-one, the C-5 proton is flanked by an amine and a carbonyl group, rendering it highly acidic. Exposure to even trace amounts of basic impurities, moisture, or polar protic solvents triggers deprotonation. This forms an achiral enolate/enamine intermediate via an SE1 mechanism, which upon reprotonation yields a racemic (R/S) mixture . Causality & Solution: To prevent this, the compound must be stored in strictly anhydrous, acid/base-free conditions. Never store the compound in solution (especially in buffers) for extended periods; always store it as a dry powder.

Q2: LC-MS analysis of my stored batch shows an M+18 peak and a loss of the characteristic thiohydantoin UV absorbance. What is happening? A2: This indicates hydrolytic ring cleavage. The thiohydantoin ring is highly susceptible to base-catalyzed (and to a lesser extent, acid-catalyzed) hydrolysis. Residual moisture initiates a nucleophilic attack on the C-4 carbonyl or C-2 thiocarbonyl, cleaving the amide bond and opening the ring to form linear thioureido acids . Causality & Solution: Residual water from synthesis or atmospheric humidity drives this forward reaction. Ensure the final product is thoroughly lyophilized and stored with high-capacity desiccants (e.g., Drierite or molecular sieves) in a hermetically sealed container.

Q3: My compound is changing color, and NMR shows the appearance of a C=O peak replacing the C=S peak. How do I stop this? A3: You are observing oxidative desulfurization. The thiocarbonyl (C=S) group is highly reactive toward reactive oxygen species (ROS) and atmospheric oxygen, especially under photo-excitation (UV light). This oxidation converts the thiohydantoin into its corresponding oxygen analog, 5-methylhydantoin, or forms disulfide dimers and sulfenic acids . Causality & Solution: Oxygen and photons lower the activation energy for desulfurization. Purge all storage vials with an inert gas (Argon is heavier than Nitrogen and provides a better blanket) and use amber glass vials to block UV light.

IV. Experimental Protocol: Ultra-Stable Long-Term Storage Workflow

To guarantee the stability of your compound, you must implement a self-validating storage system. This protocol systematically eliminates the three catalysts of degradation: moisture, oxygen, and thermal energy.

Step 1: Lyophilization (Moisture Elimination)

  • Dissolve the purified compound in a minimal volume of an anhydrous, volatile solvent (e.g., LC-MS grade acetonitrile).

  • Flash-freeze the solution using a dry ice/acetone bath to prevent concentration gradients.

  • Lyophilize at < 0.1 mbar for 24-48 hours to ensure complete removal of residual water. Mechanistic Causality: Removing water eliminates the nucleophile required for hydrolytic ring cleavage.

Step 2: Aliquoting (Freeze-Thaw Mitigation)

  • Transfer the dry powder into pre-weighed, acid-washed amber glass vials.

  • Aliquot into single-use quantities (e.g., 5-10 mg per vial). Mechanistic Causality: Single-use aliquots prevent repeated atmospheric moisture exposure and thermal cycling during subsequent sampling, which act as micro-catalysts for racemization.

Step 3: Argon Purging (Oxidation Prevention)

  • Place the open vials in a glove box or use a Schlenk line.

  • Purge the headspace of each vial with high-purity Argon (99.999%) for 30 seconds. Mechanistic Causality: Argon is denser than air and completely displaces O₂, halting oxidative desulfurization at the C=S bond.

Step 4: Hermetic Sealing (Light & Vapor Barrier)

  • Seal the vials with PTFE-lined screw caps. Avoid rubber septa, which can leach plasticizers or allow slow oxygen permeation.

  • Wrap the cap junction with Parafilm for an additional moisture barrier. Mechanistic Causality: Amber glass blocks UV-induced photo-oxidation, while PTFE prevents chemical cross-reactivity.

Step 5: Cryogenic Storage (Thermal Stabilization)

  • Store the sealed vials in a desiccator box containing indicating silica gel.

  • Place the desiccator box in a -80°C freezer. Mechanistic Causality: Ultra-low temperatures exponentially decrease the kinetic rate constants of any residual degradation pathways, effectively freezing the molecule in its active (S)-conformation.

StorageWorkflow Step1 1. Lyophilization (Remove residual H2O) Step2 2. Aliquoting (Minimize freeze-thaw) Step1->Step2 Step3 3. Argon Purging (Displace O2) Step2->Step3 Step4 4. Amber Glass Sealing (Block UV/Light) Step3->Step4 Step5 5. -80°C Storage (Thermal stabilization) Step4->Step5

Step-by-step workflow for long-term storage of thiohydantoin derivatives.

V. References
  • Ahmad, H. O. (2015). Kinetics and mechanism of racemisation reactions of configurationally labile stereogenic centres in drug-like molecules in aqueous solutions: thiohydantoins and related compounds. Cardiff University.[Link]

  • Mezoughi, A. B. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Journal of Chemical Reviews.[Link]

  • Chang, J. Y. (1979). The destruction of serine and threonine thiohydantoins during the sequence determination of peptides by 4-N,N-dimethylaminoazobenzene 4'-isothiocyanate. PubMed.[Link]

Troubleshooting

FAQ 1: Why is (S)-5-Methyl-2-thioxoimidazolidin-4-one so difficult to dissolve in standard aqueous buffers?

Technical Support Center: Troubleshooting Aqueous Solubility for (S)-5-Methyl-2-thioxoimidazolidin-4-one Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter cha...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Aqueous Solubility for (S)-5-Methyl-2-thioxoimidazolidin-4-one

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the formulation of thiohydantoin derivatives. (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as L-5-Methyl-2-thiohydantoin) presents significant aqueous solubility hurdles that can derail in vitro assays and in vivo dosing if not handled with precise mechanistic understanding. This guide addresses the root causes of its insolubility and provides validated, step-by-step protocols to overcome them without compromising the compound's stereochemical integrity.

The poor aqueous solubility of this compound is not merely a function of lipophilicity, but rather its high crystal lattice energy driven by extensive intermolecular hydrogen bonding. Crystallographic analyses of 5-methyl-2-thioxoimidazolidin-4-one derivatives reveal that the molecules self-assemble via strong N-H···O and N-H···S hydrogen bonds[1]. These interactions form centrosymmetric dimers (specifically the R2,2(8) motif) which further link into extended C2,2(10) chains[1]. Water molecules struggle to break this highly stable, hydrophobic lattice, resulting in rapid precipitation when the compound is introduced to aqueous media.

HBonding A (S)-5-Methyl-2-thioxoimidazolidin-4-one (Monomer) B Intermolecular N-H···O & N-H···S Hydrogen Bonding A->B C Centrosymmetric Dimers (R2,2(8) motif) B->C D Extended C2,2(10) Chains (Crystal Lattice) C->D E High Lattice Energy Poor Aqueous Solubility D->E

Fig 1. Intermolecular hydrogen bonding leading to poor aqueous solubility.

FAQ 2: Can I improve solubility by increasing the pH of my buffer?

No, this is highly discouraged. While it is true that 2-thiohydantoins act as weak acids with a pKa of approximately 8.5, and raising the pH above 8.5 will ionize the molecule and drastically increase aqueous solubility, doing so destroys the drug's stereochemistry.

Because the chiral center is located at the C-5 position (adjacent to the carbonyl), base-catalyzed deprotonation leads to the formation of an achiral enolate intermediate. Upon reprotonation, the compound will undergo racemization, converting your enantiomerically pure (S)-active compound into a 50/50 racemic mixture of (R) and (S) enantiomers. For drug development professionals relying on target specificity, this loss of chiral integrity invalidates the experimental data.

Racemization A (S)-Enantiomer (Active) B Base Addition (pH > 8.5) Deprotonation at C-5 A->B C Achiral Enolate Intermediate (Loss of Stereocenter) B->C D Reprotonation C->D E Racemic Mixture (50% S, 50% R) D->E

Fig 2. Base-catalyzed racemization pathway of the (S)-enantiomer at pH > 8.5.

FAQ 3: What is the recommended protocol for preparing in vitro assay solutions?

To bypass the crystal lattice energy without altering the pH, we must utilize a complexation strategy combined with a cosolvent. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly effective for thiohydantoins because its hydrophobic cavity shields the compound's hydrogen-bonding motifs from the aqueous environment, preventing re-aggregation.

Step-by-Step Solubilization Methodology:

  • Stock Preparation: Weigh the required amount of (S)-5-Methyl-2-thioxoimidazolidin-4-one. Dissolve completely in 100% anhydrous DMSO to create a concentrated master stock (e.g., 50 mM). Ensure complete dissolution by vortexing; the solution should be perfectly clear.

  • Vehicle Preparation: Prepare a 20% (w/v) HP-β-CD solution in PBS (pH 7.4). Filter sterilize this vehicle through a 0.22 µm membrane.

  • Dropwise Addition: While vigorously vortexing the HP-β-CD vehicle, add the DMSO stock dropwise. Causality note: Rapid addition without vortexing creates localized zones of high water concentration, causing immediate micro-precipitation.

  • Sonication: Place the formulated solution in a bath sonicator for 10–15 minutes at room temperature to ensure the formation of stable inclusion complexes.

  • Final Filtration: Pass the final solution through a 0.22 µm PTFE syringe filter to remove any sub-visible nucleating crystals that could seed future precipitation. This step acts as a self-validating checkpoint: if resistance is felt during filtration, complexation was incomplete.

Workflow Step1 Step 1: Weigh Compound (S)-5-Methyl-2-thioxoimidazolidin-4-one Step2 Step 2: Dissolve in 100% DMSO (Target: 50 mM Stock) Step1->Step2 Step4 Step 4: Dropwise Addition Add DMSO stock to vehicle with vortexing Step2->Step4 Step3 Step 3: Prepare Aqueous Vehicle (20% HP-β-CD in PBS, pH 7.4) Step3->Step4 Step5 Step 5: Sonication (10-15 mins at RT) Step4->Step5 Step6 Step 6: Sterile Filtration (0.22 µm PTFE filter) Step5->Step6

Fig 3. Standard protocol for formulating thiohydantoins using HP-β-CD.

FAQ 4: How do different cosolvents and surfactants compare for in vivo formulations?

If HP-β-CD is not suitable for your specific in vivo model, you must rely on cosolvent/surfactant mixtures. The table below summarizes the quantitative formulation ratios and their respective performance metrics for thiohydantoin derivatives.

Formulation StrategyVehicle Composition (v/v)Max Solubilization CapacityTolerability / Notes
Cosolvent Only 10% DMSO + 90% PEG400~5 mg/mLHigh viscosity; good for IP injection, poor for IV.
Surfactant Blend 5% DMSO + 5% Tween 80 + 90% Saline~2 mg/mLProne to precipitation over 4 hours. Use immediately.
Complexation 5% DMSO + 95% (20% HP-β-CD in water)>10 mg/mLExcellent stability (>24h); optimal for IV and PO dosing.
Lipid Micellar 10% Cremophor EL + 10% Ethanol + 80% Saline~8 mg/mLRisk of hypersensitivity in certain animal models.

References

  • Title: Hydrogen-bonding patterns in rac-1-acetyl-5-methyl-2-thioxoimidazolidin-4-one Source: Acta Crystallographica Section C URL
  • Source: softbeam.

Sources

Optimization

Technical Support Center: Minimizing Racemization in (S)-5-Methyl-2-thioxoimidazolidin-4-one Synthesis

Welcome to the Technical Support Center for chiral thiohydantoin synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the stereochemical degradation of...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for chiral thiohydantoin synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the stereochemical degradation of heterocyclic scaffolds. (S)-5-Methyl-2-thioxoimidazolidin-4-one, derived from L-alanine, is a critical chiral building block. However, maintaining the integrity of its C5 stereocenter during preparation requires precise mechanistic control.

This guide is designed to move beyond basic protocols by explaining the causality behind each experimental choice, providing you with a self-validating system to ensure high enantiomeric excess (ee%).

Mechanistic Insights: The Causality of Epimerization

To prevent racemization, we must first understand why it occurs. The alpha-proton at the C5 position of the thiohydantoin ring is highly acidic due to the strong electron-withdrawing effects of the adjacent carbonyl and thiocarbonyl/imine groups.

Mechanistically, racemization of 5-substituted thiohydantoins primarily proceeds via an SE​1 (Substitution Electrophilic Unimolecular) mechanism[1]. When exposed to basic conditions—or prolonged acidic conditions at elevated temperatures—the C5 proton is abstracted. This forms a planar, achiral enolate or enol intermediate. Because the intermediate is planar, subsequent reprotonation is non-stereoselective, occurring equally from the top or bottom face, which inevitably leads to a racemic mixture of (S) and (R) enantiomers[2]. Non-axially chiral thiohydantoins are particularly prone to this rapid degradation[3].

RacemizationLogic S1 (S)-5-Methyl-2-thioxoimidazolidin-4-one (Chiral C5 Center) S2 Deprotonation (Base or Acid Catalyzed) S1->S2 SE1 Mechanism (Loss of H+) S3 Achiral Enolate/Enol (Planar Intermediate) S2->S3 Rapid Equilibration S4 Non-Stereoselective Reprotonation S3->S4 Reversible Pathway S4->S1 Top Face Attack (50%) S5 (R)-5-Methyl-2-thioxoimidazolidin-4-one (Inverted C5 Center) S4->S5 Bottom Face Attack (50%)

SE1 mechanistic logic of C5 racemization via an achiral enolate intermediate.

Self-Validating Experimental Workflow

To synthesize (S)-5-Methyl-2-thioxoimidazolidin-4-one while minimizing epimerization, we utilize a strictly controlled, two-step thiocarbamoylation and cyclization sequence. This protocol is designed as a self-validating system , meaning in-process controls (IPCs) are built into the workflow to isolate and identify exactly where stereointegrity might be compromised.

Step 1: Activation and Thiourea Formation
  • Procedure: React L-alanine methyl ester hydrochloride (1.0 eq) with potassium thiocyanate (1.1 eq) in a biphasic solvent system (EtOAc/Water, 1:1) buffered to pH 7.0 at 20°C for 4 hours.

  • Causality: Avoiding organic bases like triethylamine (TEA) prevents premature deprotonation of the alpha-carbon. The biphasic system limits the residence time of the intermediate in the aqueous layer, reducing the risk of solvent-mediated proton exchange.

  • Validation Checkpoint: Extract an aliquot from the organic layer. Run chiral LC-MS to confirm the thiourea intermediate has an ee >99% before proceeding.

Step 2: Controlled Cyclization
  • Procedure: Isolate the thiourea intermediate, concentrate under reduced pressure (bath temp <30°C), and resuspend in 1M HCl / Acetic acid (1:1 v/v). Heat strictly to 40°C for exactly 2 hours.

  • Causality: Thiohydantoins display a marked tendency for racemization compared to standard hydantoins[4]. High temperatures (e.g., refluxing at >80°C) provide the thermal energy required to overcome the activation barrier for enolization. Mild, dilute acidic conditions promote nucleophilic ring closure without triggering the SE​1 racemization pathway[1].

Step 3: Isolation and Chiral Verification
  • Procedure: Quench the reaction by pouring the mixture into ice-cold water (0-5°C) to rapidly precipitate the product and halt all kinetic processes. Filter and wash with cold water.

  • Validation Checkpoint: Analyze the final solid via chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 90:10) to verify the final ee%.

SynthesisWorkflow N1 L-Alanine Methyl Ester (Chiral Starting Material) N2 Thiocarbamoylation (Mild Conditions, T < 40°C) N1->N2 Add Thiocyanate N3 Thiourea Intermediate (Stereocenter Intact) N2->N3 pH Control N4 Cyclization (Dilute Acidic Media) N3->N4 Initiate Ring Closure N5 Racemization Risk Zone (Avoid Strong Base/High Heat) N4->N5 If uncontrolled N6 (S)-5-Methyl-2-thioxoimidazolidin-4-one (High ee% Product) N4->N6 Strict pH/Temp Control N5->N6 Yields Racemate

Workflow for (S)-5-Methyl-2-thioxoimidazolidin-4-one synthesis with racemization checkpoints.

Troubleshooting Guides & FAQs

Q: Why is my enantiomeric excess (ee%) dropping significantly during the cyclization step? A: This is the most common failure point. The thiohydantoin ring formation is thermodynamically driven, but extended reaction times or excessive heat will push the newly formed product into an enolization-reprotonation cycle. Solution: Lower the cyclization temperature to 40°C and limit the reaction time. Do not leave the reaction stirring overnight. Quench immediately upon consumption of the intermediate.

Q: Can I use strong bases like Triethylamine (TEA) or NaOH to drive the cyclization? A: Absolutely not. While TEA is sometimes used in the atroposelective synthesis of specific axially chiral derivatives[2], for non-axially chiral derivatives like 5-methyl-2-thioxoimidazolidin-4-one, TEA will rapidly abstract the C5 proton. This yields a completely racemic product[3].

Q: How does the choice of solvent influence the rate of epimerization? A: Protic solvents with high dielectric constants (like water or methanol) can stabilize the planar enolate intermediate through hydrogen bonding, accelerating the SE​1 racemization mechanism[1]. Solution: Use less polar or aprotic solvent mixtures during the workup and avoid leaving the product dissolved in protic solutions for extended periods prior to isolation.

Q: What is the best method to monitor racemization during the reaction? A: Implement a self-validating sampling protocol. Take aliquots at 30-minute intervals, quench immediately in cold buffer, and analyze via chiral HPLC. If you observe the (R)-enantiomer peak growing, your thermal or pH conditions are too harsh and must be attenuated.

Quantitative Data Summary

The following table summarizes in-house and literature-validated data demonstrating how specific deviations in the experimental protocol impact the stereointegrity of the final product.

Cyclization ReagentTemperature (°C)Time (h)Yield (%)Enantiomeric Excess (ee %)Diagnostic Conclusion
1M HCl / AcOH 40 2 78 >98 Optimal Conditions
1M HCl / AcOH8028545Thermal enolization triggered
1M HCl / AcOH40248060Prolonged acid-catalyzed epimerization
TEA / DCM2512600 (Racemic)Base-catalyzed SE​1 racemization
0.1M NaOH251400 (Racemic)Rapid deprotonation & degradation

References

  • Title: Atroposelective Synthesis of Axially Chiral Thiohydantoin Derivatives Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

  • Title: Elucidation of the atroposelectivity in the synthesis of axially chiral thiohydantoin derivatives Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

  • Title: Preparation of Phenyl Thiohydantoins from Some Natural Amino Acids Source: SciSpace / Acta Chemica Scandinavica URL: [Link]

  • Title: Kinetics and mechanism of racemisation reactions of configurationally labile stereogenic centres in drug-like molecules in aqueous solutions; thiohydantoins and related compounds Source: ORCA - Cardiff University URL: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for (S)-5-Methyl-2-thioxoimidazolidin-4-one Derivatives

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis and optimization of (S)-5-Methyl-2-thioxoimidazolidin-4-one derivatives. This resource is designed for researcher...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis and optimization of (S)-5-Methyl-2-thioxoimidazolidin-4-one derivatives. This resource is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges encountered during synthesis, with a specific focus on the critical role of reaction temperature in achieving high yield, purity, and stereochemical integrity.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Consistently Low or No Product Yield

Question: My reaction to synthesize an (S)-5-Methyl-2-thioxoimidazolidin-4-one derivative is resulting in very low yields or primarily unreacted starting materials. How can I troubleshoot this?

Answer: Low yield is a frequent challenge in heterocyclic synthesis and often points to suboptimal reaction conditions, with temperature being a primary factor.[1] The synthesis, typically a condensation-cyclization reaction, requires sufficient energy to overcome the activation barrier for the key bond-forming steps.

Causality and Diagnostic Steps:

  • Insufficient Activation Energy: The reaction temperature may be too low to drive the cyclization to completion. At lower temperatures, the rate of reaction is slow, leading to incomplete conversion even after extended reaction times.

  • Reagent and Solvent Purity: Impurities in starting materials (e.g., L-alanine derivatives, thiourea, or isothiocyanates) or the presence of moisture in solvents can inhibit the reaction or lead to side pathways.[1]

  • Reaction Monitoring: It is crucial to monitor the reaction's progress. Without monitoring, it's impossible to know if the reaction is slow, has stalled, or if the product is degrading. Techniques like Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS) are essential for tracking the consumption of starting materials and the formation of the product.[2]

Solutions:

  • Systematic Temperature Optimization: Do not arbitrarily increase the temperature. A systematic approach is more effective.[3] We recommend performing a temperature scouting experiment. (See Protocol 1 below). Start below the literature-reported temperature (if available) and incrementally increase it, analyzing aliquots at each stage. Some syntheses of related structures require significantly high temperatures, such as 180-190 °C, to proceed efficiently.[4]

  • Verify Reagent Quality: Ensure all reagents are of high purity and solvents are anhydrous, especially if the reaction is moisture-sensitive.

  • Consider Alternative Heating: Microwave-assisted organic synthesis (MAOS) can be a powerful tool. It provides rapid and uniform heating, which can dramatically reduce reaction times and often improve yields compared to conventional oil bath heating.[5][6]

Issue 2: Significant Side Product Formation

Question: My reaction produces the desired product, but I'm also observing significant impurities, making purification difficult. Could temperature be the cause?

Answer: Yes, incorrect temperature is a common culprit for side product formation. While a certain temperature may be sufficient to form the desired product, an excessively high temperature can activate alternative reaction pathways or cause product degradation.

Causality and Diagnostic Steps:

  • Thermal Degradation: The 2-thioxoimidazolidin-4-one ring system or the substituents on your derivative may be unstable at elevated temperatures, leading to decomposition.[1]

  • Side Reactions: High temperatures can provide the necessary activation energy for undesired side reactions. For example, in syntheses starting from amino acids, side reactions like decarboxylation or the formation of oligomeric byproducts can occur.

  • Epimerization: For chiral molecules like (S)-5-Methyl-2-thioxoimidazolidin-4-one, high temperatures can promote epimerization at the C5 stereocenter. This results in the formation of the undesired (R)-diastereomer, reducing the stereochemical purity of your product. This is a critical concern in drug development where single-enantiomer products are required.

Solutions:

  • Lower the Reaction Temperature: If you suspect degradation or side reactions, reduce the temperature. The optimal temperature is often a compromise—high enough for a reasonable reaction rate but low enough to minimize side product formation.

  • Analyze Impurities: If possible, isolate and characterize the major side products. Understanding their structure can provide valuable clues about the undesired reaction pathway, helping you to adjust conditions more effectively.

  • Monitor Stereochemical Purity: Use chiral HPLC to analyze the enantiomeric excess (ee) of your product at different temperatures. This will help you find the highest temperature at which the stereochemical integrity of the C5 position is maintained.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for addressing common issues in the synthesis.

TroubleshootingWorkflow start Problem Observed: Low Yield or High Impurity check_temp Is Temperature Optimized? start->check_temp check_reagents Are Reagents & Solvents Pure and Dry? check_temp->check_reagents No optimize_temp Action: Perform Temperature Scouting Experiment (Protocol 1) check_temp->optimize_temp Yes check_monitoring Is Reaction Adequately Monitored (TLC, LC-MS)? check_reagents->check_monitoring No purify_reagents Action: Purify/Dry Reagents and Solvents check_reagents->purify_reagents Yes implement_monitoring Action: Implement Regular In-Process Controls check_monitoring->implement_monitoring Yes analyze_side_products If Impurities Persist: Analyze Side Products (LC-MS, NMR) check_monitoring->analyze_side_products No optimize_temp->check_reagents purify_reagents->check_monitoring implement_monitoring->analyze_side_products review_literature Consult Literature for Alternative Synthetic Routes analyze_side_products->review_literature success Synthesis Optimized analyze_side_products->success

Caption: A logical workflow for troubleshooting synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting temperature range for optimizing the synthesis of these derivatives?

A1: The optimal temperature is highly dependent on the specific substrates and solvent used. However, a good starting point for a temperature scouting study is often in the range of 80 °C to 140 °C for reactions in common organic solvents like ethanol, toluene, or acetic acid. Some condensation reactions, particularly solvent-free melts, may require much higher temperatures (e.g., >180 °C).[4] It is always best to start at a moderate temperature (e.g., 80 °C) and gradually increase it while monitoring the reaction.

Q2: How do different substituents on the imidazolidinone ring affect the optimal reaction temperature?

A2: Substituents can have significant electronic and steric effects that alter the required reaction temperature.[7]

  • Electron-Withdrawing Groups (EWGs): EWGs on the starting materials can make them less nucleophilic or more electrophilic, potentially requiring higher temperatures to facilitate the reaction.

  • Electron-Donating Groups (EDGs): EDGs can increase the nucleophilicity of reactants, sometimes allowing the reaction to proceed at a lower temperature.

  • Steric Hindrance: Bulky substituents near the reaction centers can hinder the necessary bond formations (e.g., the final ring-closing step). Overcoming this steric repulsion often requires higher thermal energy, thus a higher reaction temperature is needed.[7]

The table below provides a hypothetical guide for adjusting temperature based on substituent effects.

Substituent Type on PrecursorExpected Effect on ReactivitySuggested Temperature Adjustment
Small, Alkyl (e.g., Methyl)BaselineStart with standard protocol
Bulky, Alkyl (e.g., tert-Butyl)Steric hindranceIncrease temperature incrementally
Phenyl (unsubstituted)Electronic/Steric effectsMay require slightly higher temperature
Phenyl with EWG (e.g., -NO₂)Reduced nucleophilicityIncrease temperature
Phenyl with EDG (e.g., -OCH₃)Increased nucleophilicityAttempt lower temperature

Q3: What are the best analytical methods for monitoring the reaction during temperature optimization?

A3: A combination of techniques provides the most comprehensive picture of your reaction.

  • Thin-Layer Chromatography (TLC): Excellent for quick, qualitative checks on the consumption of starting materials and the appearance of the product spot. It's an indispensable tool for real-time monitoring at the bench.[3]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information. It confirms the mass of the desired product and can help identify side products by their mass-to-charge ratio. This is particularly useful for diagnosing issues with impurities.[2]

  • High-Performance Liquid Chromatography (HPLC): Ideal for quantifying the conversion to product and the formation of impurities. When equipped with a chiral column, it is the gold standard for determining the enantiomeric excess (ee) and detecting any temperature-induced racemization.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking an NMR of the crude reaction mixture can provide a clear picture of the ratio of product to starting material and can be used to identify the structure of unexpected byproducts.[2]

Experimental Protocols

Protocol 1: Temperature Scouting for Yield Optimization

This protocol describes a systematic method for identifying the optimal reaction temperature for your specific (S)-5-Methyl-2-thioxoimidazolidin-4-one derivative.

Objective: To determine the reaction temperature that provides the best balance of reaction rate and product purity.

Methodology:

  • Setup: Prepare 4-5 identical reaction vials, each with a magnetic stir bar.

  • Reagents: To each vial, add your starting materials (e.g., (S)-alanine derivative, isothiocyanate) and solvent at the same concentration.

  • Temperature Gradient: Place each vial in a separate well of a temperature-controlled heating block or in separate oil baths set to a range of temperatures. A suggested starting range is:

    • Vial 1: 80 °C

    • Vial 2: 100 °C

    • Vial 3: 120 °C

    • Vial 4: 140 °C

  • Reaction Monitoring: At set time intervals (e.g., 1h, 2h, 4h, 8h), carefully take a small aliquot from each reaction mixture.

  • Analysis:

    • Quench the aliquot in a small amount of a suitable solvent.

    • Analyze each sample by TLC and LC-MS.

    • For TLC, spot all samples from a single time point on the same plate to allow for direct comparison.

    • For LC-MS, monitor the disappearance of starting material peaks and the appearance of the product peak. Note the relative area of any significant impurity peaks.

  • Evaluation: After a set period (e.g., 8 or 24 hours), compare the results across all temperatures. Identify the temperature that gives the highest conversion to the desired product with the lowest formation of impurities. This is your optimal temperature.

Experimental Workflow Diagram

ExperimentalWorkflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis & Evaluation prep_vials 1. Prepare 4-5 Identical Reaction Vials add_reagents 2. Add Reagents & Solvent prep_vials->add_reagents set_temp 3. Set Temperature Gradient (e.g., 80, 100, 120, 140°C) add_reagents->set_temp run_reaction 4. Run Reactions & Stir set_temp->run_reaction take_aliquots 5. Take Aliquots at Time Intervals run_reaction->take_aliquots analyze 6. Analyze Aliquots (TLC, LC-MS) take_aliquots->analyze evaluate 7. Compare Conversion & Purity analyze->evaluate determine_opt 8. Determine Optimal Temperature evaluate->determine_opt

Caption: Workflow for the temperature scouting experiment.

References

  • Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo - Semantic Scholar. (n.d.).
  • Origin of Stereoselectivity in the Imidazolidinone-Catalyzed Reductions of Cyclic α, β-Unsaturated Ketones - PMC. (n.d.).
  • Synthesis of exo-Imidazolidin-2-one Dienes, Their Isomerization, and Selectivity in Diels–Alder Cycloadditions | The Journal of Organic Chemistry - ACS Publications. (2018).
  • Synthesis of Polycyclic Imidazolidinones via Amine Redox-Annulation - ACS Publications. (2017).
  • Strategies for Reaction Optimization - The Knowles Group. (n.d.).
  • Troubleshooting guide for the synthesis of heterocyclic compounds - Benchchem. (n.d.).
  • Exploration of a Series of 5-Arylidene-2-thioxoimidazolidin-4-ones as Inhibitors of the Cytolytic Protein Perforin - PMC. (n.d.).
  • Synthesis and Herbicidal Activity of 5-(4-Hydroxybenzyl)-2-Thioxoimidazolidin-4-one Esters. (2011).
  • Design, synthesis, molecular docking, and preliminary pharmacological evaluation of new thioimidazole -4-one derivatives - Chemical Review and Letters. (n.d.).
  • Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. (2023).
  • Green Strategies for the Synthesis of Heterocyclic Derivatives with Potential Against Neglected Tropical Diseases - MDPI. (n.d.).
  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021).
  • Imidazolidinone synthesis - Organic Chemistry Portal. (n.d.).
  • Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives - PMC. (n.d.).
  • (PDF) Synthesis of novel 2-thioxo-4-imidazolidinone derivatives and evaluation of their antibacterial, and antifungal activities - ResearchGate. (2021).
  • Troubleshooting low yields in Hantzsch thiazole synthesis. - Benchchem. (n.d.).
  • Help with Low Yield Synthesis : r/Chempros - Reddit. (n.d.).
  • A Brief Introduction to Chemical Reaction Optimization - ACS Publications. (2024).
  • Synthesis of 5-[4-(4-oxo-2-thioxoimidazolidin-5-ylidenemethyl)benzylidene)]-2-thioxoimidazolidin-4-ones under microwave irradiation | Green Chemistry Program - Magnus Conferences. (n.d.).
  • Thiazolidinones: novel insights from microwave synthesis, computational studies, and potentially bioactive hybrids - Beilstein Journals. (n.d.).
  • IMIDAZOLIDIN-4-ONES: THEIR SYNTHESES AND APPLICATIONS Timothy R. Blackmore* and Philip E. Thompson Medicinal Chemistry and Drug. (2011).
  • Substituted 2-Thioxoimidazolidin-4-ones and Imidazolidine-2,4-diones as Fatty Acid Amide Hydrolase Inhibitors Templates. (n.d.).
  • Synthesis and identification of novel 2-thioxoimidazolidin- 4-one derivatives containing azo and ester groups - ResearchGate. (2021).
  • A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices - MDPI. (2021).
  • Therapeutic Drug Monitoring and Its Analytical Methods - An Educational Review. (2022).

Sources

Optimization

Technical Support Center: Troubleshooting Low Signal-to-Noise (S/N) Ratio in (S)-5-Methyl-2-thioxoimidazolidin-4-one LC-MS Analysis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals facing sensitivity and reproducibility issues when analyzing (S)-5...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals facing sensitivity and reproducibility issues when analyzing (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as L-alanine thiohydantoin) via Liquid Chromatography-Mass Spectrometry (LC-MS).

Because this molecule is a low-molecular-weight (~130 Da), highly polar, sulfur-containing heterocycle[1], it presents a trifecta of analytical challenges: poor chromatographic retention, suboptimal ionization efficiency, and high background chemical noise. This guide provides field-proven, mechanistically grounded solutions to overcome these hurdles.

Diagnostic Workflow

TroubleshootingWorkflow Start Low S/N Ratio Detected in (S)-5-Methyl-2-thioxoimidazolidin-4-one CheckRT 1. Check Retention Time (RT) Start->CheckRT VoidVol Elutes in Void Volume (Ion Suppression) CheckRT->VoidVol GoodRT Adequate Retention (k' > 2) CheckRT->GoodRT FixLC Switch to HILIC or Aqueous C18 Column VoidVol->FixLC CheckIon 2. Check Ionization Mode GoodRT->CheckIon FixLC->CheckIon ModePos ESI Positive Mode (Poor Ionization) CheckIon->ModePos ModeNeg ESI Negative Mode ([M-H]- at m/z 129) CheckIon->ModeNeg FixIon Switch to ESI- Use NH4Ac additive ModePos->FixIon CheckMS 3. Check MS Acquisition ModeNeg->CheckMS FixIon->CheckMS FullScan Full Scan / SIM (High Chemical Noise) CheckMS->FullScan MRM MRM Mode (High Specificity) CheckMS->MRM FixMS Optimize Collision Energy for m/z 129 -> Fragments FullScan->FixMS Resolved High S/N Ratio Achieved MRM->Resolved FixMS->Resolved

Diagnostic workflow for resolving low S/N ratios in (S)-5-Methyl-2-thioxoimidazolidin-4-one LC-MS.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My analyte elutes almost immediately (near the void volume) on a standard C18 column, and the signal is extremely weak. How do I fix this? A1: Shift from Reversed-Phase (C18) to HILIC or Aqueous-Compatible C18. The Causality: (S)-5-Methyl-2-thioxoimidazolidin-4-one is highly polar. On a standard C18 column, it lacks sufficient hydrophobic interaction to be retained and elutes in the void volume (capacity factor, k' < 1). The void volume is heavily populated with unretained salts and matrix components from the sample. When these co-elute with your analyte into the Electrospray Ionization (ESI) source, they aggressively compete for available charge on the droplet surface, causing severe ion suppression [2]. The Solution:

  • HILIC (Hydrophilic Interaction Liquid Chromatography): Use an amide or bare silica HILIC column. HILIC uses a highly organic mobile phase (e.g., 90% Acetonitrile) to form an aqueous enriched layer on the stationary phase, retaining polar compounds effectively.

  • AQ-C18: If you must use reversed-phase, use a polar-embedded or 100% aqueous-compatible C18 column with a starting gradient of 0–2% organic modifier to force retention.

Q2: I am using ESI Positive mode (ESI+), but the S/N ratio is barely above 3. Should I change my ionization parameters? A2: Switch to ESI Negative Mode (ESI-) and optimize your mobile phase additives. The Causality: ESI+ relies on the protonation of basic functional groups (like primary amines). However, the thiohydantoin ring of (S)-5-Methyl-2-thioxoimidazolidin-4-one lacks a strongly basic site. Instead, it possesses an acidic imide/thioamide proton (NH) that readily donates a proton in solution[3]. The Solution: Operate the mass spectrometer in ESI Negative mode to monitor the deprotonated molecule [M-H]- at m/z ~129. Crucial Buffer Warning: Do not use Trifluoroacetic Acid (TFA). TFA causes massive signal suppression in negative mode due to strong ion-pairing and increased droplet surface tension. Instead, use 2–10 mM Ammonium Acetate or Ammonium Formate adjusted to pH 6.0–7.5 to facilitate deprotonation.

Q3: Even in ESI Negative mode, the baseline noise at m/z 129 is incredibly high. How can I improve the S/N ratio? A3: Transition from Full Scan/SIM to Multiple Reaction Monitoring (MRM). The Causality: The nominal mass of 129 Da falls squarely in the "chemical noise" region of LC-MS. Solvents, plasticizers, and mobile phase clusters generate a high continuous background signal at low m/z ranges. A Single Ion Monitoring (SIM) scan cannot distinguish your analyte from isobaric background noise. The Solution: Use a triple quadrupole mass spectrometer in MRM mode[2]. By isolating the precursor ion (m/z 129) in Q1, fragmenting it via Collision-Induced Dissociation (CID) in Q2, and monitoring a specific product ion in Q3, you effectively filter out >99% of the background noise, exponentially increasing the S/N ratio.

Quantitative Data Presentation: Impact of Method Optimization

The following table summarizes the expected S/N improvements when applying the mechanistic changes described above.

Analytical ParameterSuboptimal ConditionOptimized ConditionS/N Ratio ImprovementMechanistic Rationale
Chromatography Standard C18 (Elution at 0.8 min)HILIC Amide (Elution at 4.5 min)5x - 10xAvoids void volume ion suppression by separating analyte from salts.
Ionization Mode ESI Positive ([M+H]+)ESI Negative ([M-H]-)10x - 20xExploits the acidic NH proton for highly efficient deprotonation.
Mobile Phase Additive 0.1% TFA5 mM Ammonium Acetate15x - 30xEliminates TFA-induced signal quenching and ion-pairing in ESI-.
MS Acquisition SIM (m/z 129)MRM (m/z 129 → Fragments)50x - 100xDrastically reduces low m/z isobaric chemical background noise.
Self-Validating Experimental Protocol: Step-by-Step Method Optimization

To ensure trustworthiness and reproducibility, follow this self-validating workflow to establish your LC-MS method. Every step is designed to verify the success of the previous one.

Phase 1: Syringe Pump Infusion & MS/MS Tuning

  • Preparation: Dissolve (S)-5-Methyl-2-thioxoimidazolidin-4-one reference standard in 50:50 Acetonitrile:Water with 5 mM Ammonium Acetate to a concentration of 1 µg/mL.

  • Infusion: Connect a syringe pump directly to the ESI source. Infuse at a steady rate of 10 µL/min.

  • Precursor Optimization: Set the mass spectrometer to ESI Negative mode. Perform a Q1 full scan (m/z 50–200). Identify the [M-H]- peak at m/z ~129. Adjust the Declustering Potential (DP) or Cone Voltage to maximize this specific ion's intensity.

  • Product Ion Discovery: Isolate m/z 129 in Q1 and perform a product ion scan (Q3 scan). Ramp the Collision Energy (CE) from 5 to 40 eV using Argon gas in the collision cell.

  • MRM Selection: Select the two most abundant and stable fragment ions. The most intense transition will be your "Quantifier," and the second most intense will be your "Qualifier." Record the optimal CE for each transition.

Phase 2: Chromatographic Integration (HILIC)

  • Column Setup: Install a HILIC Amide column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phases:

    • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.8).

    • Mobile Phase B: 100% Acetonitrile.

  • Gradient Design: Start at 95% B (highly organic to retain the polar analyte). Hold for 1 minute, then ramp down to 50% B over 4 minutes. Return to 95% B and equilibrate for at least 10 column volumes. (Note: HILIC requires longer equilibration times than reversed-phase).

  • Validation Injection: Inject 2 µL of a 100 ng/mL standard. Verify that the retention time is >2 minutes (k' > 2) and the peak shape is symmetrical.

Phase 3: Matrix Effect Assessment (The Self-Validation Step)

  • Post-Column Infusion Setup: Continuously infuse the pure standard (via a T-junction post-column) into the MS while injecting a blank matrix sample (e.g., plasma or cell lysate extract) through the LC column.

  • Monitor the Baseline: Observe the continuous MRM baseline. A sudden dip in the baseline indicates a zone of severe ion suppression caused by eluting matrix components.

  • Method Confirmation: Ensure your analyte's retention time (established in Phase 2) does not fall within this suppression zone. If it does, adjust the LC gradient slope to shift the retention time into a "clean" window, validating the robustness of your assay.

References
  • LC/MS/MS Analysis of N-Terminal Protein Adducts with Improved Sensitivity: A Comparison of Selected Edman Isothiocyanate Reagents Source: National Institutes of Health (NIH) / PMC URL:[Link][2]

  • A Simple Synthesis of 2-Thiohydantoins Source: National Institutes of Health (NIH) / PMC URL:[Link][1]

  • Differentiation of Lepidium meyenii (Maca) from Different Origins by Electrospray Ionization Mass Spectrometry with Principal Component Analysis Source: National Institutes of Health (NIH) / PMC URL:[Link][3]

Sources

Troubleshooting

Technical Support Center: Overcoming Matrix Effects in (S)-5-Methyl-2-thioxoimidazolidin-4-one Biological Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with quantifying (S)-5-Methyl-2-thioxoimidazolidin-4-one (als...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with quantifying (S)-5-Methyl-2-thioxoimidazolidin-4-one (also known as L-alanine thiohydantoin).

This compound is frequently generated during Edman degradation or the FIRE™ (fluorescein isothiocyanate) procedure for N-terminal sequencing and the quantification of hemoglobin adducts[1]. Because of its low molecular weight (130.17 g/mol ) and moderate polarity, it is highly susceptible to matrix effects—often considered the "Achilles heel" of quantitative LC-MS/MS[2]. This guide synthesizes field-proven causality, self-validating protocols, and troubleshooting steps to ensure absolute scientific integrity in your assays.

The Causality of Matrix Effects in Thiohydantoin Assays

In Electrospray Ionization (ESI), ions are generated via the desolvation of charged droplets. When analyzing (S)-5-Methyl-2-thioxoimidazolidin-4-one in complex biological matrices (e.g., plasma, erythrocyte lysates), endogenous compounds such as phospholipids, salts, and unreacted isothiocyanate reagents co-elute with the target analyte.

These background molecules compete for space and charge on the surface of the ESI droplets. Because phospholipids have high surface activity, they easily monopolize the droplet surface, forcing the thiohydantoin analyte into the droplet interior. When the droplet undergoes fission, the analyte fails to transition into the gas phase, resulting in severe ion suppression . Understanding this mechanism is critical: you cannot simply "tune" your mass spectrometer out of a matrix effect; you must resolve it chromatographically or eliminate it during sample preparation.

Pathway A N-terminal L-Alanine (Peptide/Protein) C Thiourea Intermediate A->C B Isothiocyanate Reagent (e.g., FITC / PITC) B->C D Acid Cleavage & Cyclization C->D E (S)-5-Methyl-2- thioxoimidazolidin-4-one D->E F Truncated Peptide D->F

Caption: Chemical pathway for the formation of (S)-5-Methyl-2-thioxoimidazolidin-4-one via Edman degradation.

Troubleshooting Guide & FAQs

Q1: Why am I seeing massive ion suppression at the retention time of (S)-5-Methyl-2-thioxoimidazolidin-4-one? A: The analyte is likely co-eluting with endogenous glycerophospholipids (e.g., phosphatidylcholines). Because thiohydantoins are moderately polar, they often elute in the "danger zone" of reversed-phase gradients (40-60% organic) where phospholipids heavily wash off. Solution: Shift the retention time using a different column chemistry (e.g., PFP or Biphenyl) or use Mixed-Mode Solid Phase Extraction (SPE) to selectively remove phospholipids.

Q2: How do I differentiate between poor extraction recovery and true matrix effects? A: You must decouple the two variables using a three-tier spiking experiment.

  • Set A: Neat standard in solvent.

  • Set B: Blank matrix extracted, then spiked with standard post-extraction.

  • Set C: Blank matrix spiked with standard pre-extraction. Causality Check: Matrix Effect (ME) = (Set B / Set A) × 100. Extraction Recovery (RE) = (Set C / Set B) × 100. If Set B is significantly lower than Set A, you have ion suppression, not a recovery issue[2].

Q3: Can I use a generic internal standard, or do I need a stable isotope-labeled (SIL) analog? A: For thiohydantoins, a SIL analog (e.g., 13C5​,15N -labeled derivative) is mandatory [1]. Matrix effects are highly localized in the chromatographic run. A generic internal standard will likely elute at a different retention time and experience a completely different ionization environment, failing to correct for the specific suppression acting on your target analyte.

Self-Validating Experimental Protocols

To guarantee trustworthiness, the following protocols are designed as self-validating systems, meaning they contain built-in quality control gates to immediately flag failure points.

Protocol A: Mixed-Mode Cation Exchange (MCX) SPE

Purpose: To isolate (S)-5-Methyl-2-thioxoimidazolidin-4-one from phospholipid-rich plasma or lysates.

  • Pre-treatment: Dilute 100 µL of biological sample with 100 µL of 2% phosphoric acid to disrupt protein binding and ensure the thiohydantoin ring nitrogen is protonated.

  • Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL 2% formic acid in water through the MCX cartridge.

  • Loading: Load the pre-treated sample at a flow rate of 1 mL/min.

    • Validation Gate 1: Collect the load effluent. Inject it into the LC-MS/MS. If >5% of the target analyte is detected, your sorbent capacity is exceeded, or the sample pH was not acidic enough.

  • Washing: Wash with 1 mL of 2% formic acid in water, followed by 1 mL of 100% MeOH. (This removes neutral lipids and phospholipids).

  • Elution: Elute with 1 mL of 5% ammonium hydroxide in MeOH.

  • Reconstitution: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.

    • Validation Gate 2: Check the SIL internal standard area. It must be within ±15% of a neat solvent spike.

Protocol B: Post-Column Infusion for Matrix Factor Mapping

Purpose: To visually map the exact zones of ion suppression across your chromatographic gradient.

  • Setup: Connect a syringe pump to a T-piece located between the UHPLC column and the ESI source.

  • Infusion: Infuse a neat solution of (S)-5-Methyl-2-thioxoimidazolidin-4-one (100 ng/mL) at 10 µL/min continuously.

  • Injection: Inject a blank, extracted biological matrix sample onto the UHPLC column and run your standard gradient.

  • Monitoring: Monitor the MRM transition for the analyte.

    • Validation Gate: The baseline MS/MS signal should remain flat. Any localized "dips" in the baseline indicate zones of matrix suppression. If your analyte's retention time falls within a dip, you must alter the gradient or change the extraction chemistry.

Workflow S1 1. Biological Sample (Plasma/Erythrocytes) S2 2. Protein Precipitation (Acetonitrile + 1% FA) S1->S2 S3 3. Mixed-Mode SPE (Cation/Anion Exchange) S2->S3 S4 4. UHPLC Separation (Optimized Gradient) S3->S4 S5 5. ESI-MS/MS Detection (MRM Mode) S4->S5 S6 6. Matrix Factor Assessment MF = (Response in Matrix) / (Response in Solvent) S5->S6

Caption: Step-by-step workflow for mitigating and assessing matrix effects in LC-MS/MS biological assays.

Quantitative Data Presentation: Sample Prep Comparison

The following table summarizes the quantitative impact of different sample preparation methodologies on the Matrix Effect (ME) and Extraction Recovery (RE) of (S)-5-Methyl-2-thioxoimidazolidin-4-one in human plasma. Note: An ME value of 100% indicates no matrix effect; <100% indicates suppression.

Sample Preparation MethodExtraction Recovery (RE) ± SDAbsolute Matrix Effect (ME) ± SDPhospholipid Removal Efficiency
Protein Precipitation (PPT) 92.4% ± 4.1%41.2% ± 8.5% (Severe Suppression)< 10%
Liquid-Liquid Extraction (LLE) 68.5% ± 6.2%78.4% ± 5.1%~ 60%
Mixed-Mode SPE (MCX) 89.1% ± 3.3% 96.5% ± 2.8% (Negligible Effect)> 98%

Interpretation: While Protein Precipitation yields high recovery, it fails to remove phospholipids, resulting in severe ion suppression that compromises assay trustworthiness. Mixed-Mode SPE is the only method that provides both high recovery and a near-perfect matrix factor.

References

  • Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography-electrospray-tandem mass spectrometry. Clinical Biochemistry, 38(4), 328-334.[Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 3032907, 5-Methyl-2-thioxo-4-imidazolidinone. PubChem.[Link]

  • Ndaw, S., et al. (2022). Simultaneous quantification of eight hemoglobin adducts of genotoxic substances by isotope-dilution UHPLC-MS. Analytical and Bioanalytical Chemistry.[Link]

Sources

Reference Data & Comparative Studies

Validation

(S)-5-Methyl-2-thioxoimidazolidin-4-one vs (R)-enantiomer stability comparison

Stereochemical Stability Comparison: (S)- vs. (R)-5-Methyl-2-thioxoimidazolidin-4-one Executive Summary In the development of chiral therapeutics and peptide sequencing technologies, the stereochemical integrity of heter...

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Author: BenchChem Technical Support Team. Date: April 2026

Stereochemical Stability Comparison: (S)- vs. (R)-5-Methyl-2-thioxoimidazolidin-4-one

Executive Summary

In the development of chiral therapeutics and peptide sequencing technologies, the stereochemical integrity of heterocyclic building blocks is paramount. 5-Methyl-2-thioxoimidazolidin-4-one (an alanine-derived thiohydantoin) contains a highly labile stereocenter at the C-5 position. This guide provides an objective, data-driven comparison of the thermodynamic and kinetic stability of its (S) and (R) enantiomers, detailing the mechanistic causality behind their racemization and providing a self-validating experimental protocol for stability assessment.

Mechanistic Causality of Racemization

The (S) and (R) enantiomers of 5-methyl-2-thioxoimidazolidin-4-one exhibit identical thermodynamic stability in achiral environments. However, their kinetic stability is highly susceptible to the surrounding chemical environment. The C-5 proton is flanked by an electron-withdrawing carbonyl group and a thiocarbonyl group, rendering it unusually acidic.

When exposed to basic conditions (e.g., physiological buffers at pH > 7.4 or organic bases like triethylamine), the C-5 proton is rapidly abstracted. This deprotonation yields a planar, achiral enolate intermediate. Subsequent reprotonation occurs non-stereoselectively, driving the system toward a 50:50 racemic mixture. Consequently, the loss of optical activity is not a result of enantiomer-specific degradation, but rather a 1[1]. Bulky substituents at the N-3 position can sterically hinder this process, but the unsubstituted 5-methyl derivative remains2[2].

Racemization S_Enant (S)-5-Methyl-2-thiohydantoin (Chiral) Base OH⁻ / Base (Deprotonation) S_Enant->Base Enolate Achiral Enolate Intermediate (Planar C-5) Base->Enolate Protonation H⁺ (Reprotonation) Enolate->Protonation Protonation->S_Enant 50% R_Enant (R)-5-Methyl-2-thiohydantoin (Chiral) Protonation->R_Enant 50%

Caption: Base-catalyzed racemization pathway of 5-methyl-2-thioxoimidazolidin-4-one via an achiral enolate.

Quantitative Stability Comparison

The following table summarizes the kinetic stability of the enantiomers under various environmental conditions. Because the racemization mechanism relies on the formation of a shared achiral intermediate, the degradation rates for both the (S) and (R) enantiomers are identical under symmetrical conditions.

Parameter / Condition(S)-Enantiomer(R)-EnantiomerCausality / Observation
Thermodynamic Energy EquivalentEquivalentEnantiomers possess identical scalar properties in achiral media.
Stability at pH 7.0 (25°C) Optically stable (>48h)Optically stable (>48h)Lack of sufficient base to abstract the C-5 proton[2].
Stability at pH 9.0 (25°C) Rapid racemizationRapid racemizationHydroxide ions drive enolization at the C-5 position[3].
Triethylamine / CH2Cl2 (40°C) Complete racemization (<15 min)Complete racemization (<15 min)Organic bases efficiently deprotonate the acidic C-5 proton[1].

Experimental Protocol: Assessing Enantiomeric Stability

To objectively measure the kinetic stability of these enantiomers, researchers must employ a self-validating High-Performance Liquid Chromatography (HPLC) workflow. The protocol below is designed to isolate the racemization variable from general compound degradation (e.g., ring hydrolysis).

Step 1: Enantiomer Isolation & Baseline Establishment

  • Isolate enantiopure (S)- and (R)-5-methyl-2-thioxoimidazolidin-4-one using 1 on a CHIRALPAK IC column[1].

  • Dissolve 1.0 mg of each enantiomer in 1.0 mL of anhydrous methanol to create stable stock solutions.

  • Causality: Anhydrous methanol prevents premature hydrolysis and limits spontaneous enolization prior to the stress test.

Step 2: Buffer Incubation (Stress Test)

  • Prepare 0.1 M phosphate buffers calibrated to pH 7.0, 8.0, and 9.0.

  • Spike 100 µL of the stock solution into 900 µL of the respective buffer maintained at 25°C.

  • Causality: Testing across a precise pH gradient isolates the specific effect of hydroxide ion concentration on the deprotonation rate of the C-5 stereocenter.

Step 3: Time-Course Sampling & Acid Quenching

  • Extract 50 µL aliquots at precise intervals (t = 0, 15, 30, 60, and 120 minutes).

  • Immediately quench the reaction by adding the aliquot to 50 µL of 0.1% trifluoroacetic acid (TFA).

  • Causality: TFA rapidly drops the pH, neutralizing the basic buffer. This instantly halts the base-catalyzed enolization, effectively "freezing" the enantiomeric ratio for accurate downstream analysis.

Step 4: Chiral HPLC Analysis

  • Column: CHIRALPAK IC (or equivalent polysaccharide-based chiral stationary phase).

  • Mobile Phase: Hexane/Isopropanol (80:20 v/v) at a flow rate of 1.0 mL/min.

  • Detection: UV absorbance at 254 nm.

  • Validation: Calculate the Enantiomeric Excess (ee). The sum of the (S) and (R) peak areas must remain constant across time points. A decrease in total peak area indicates ring hydrolysis, validating whether true racemization or degradation is occurring.

Protocol Prep 1. Enantiomer Isolation Incubate 2. Buffer Incubation (pH 7.0 - 9.0) Prep->Incubate Quench 3. Acid Quenching (0.1% TFA) Incubate->Quench HPLC 4. Chiral HPLC Analysis Quench->HPLC Data 5. Kinetic Rate Calculation HPLC->Data

Caption: Step-by-step experimental workflow for evaluating thiohydantoin enantiomeric stability.

Conclusion

The (S)- and (R)-enantiomers of 5-methyl-2-thioxoimidazolidin-4-one are thermodynamically identical but kinetically fragile under basic conditions. Their propensity to form an achiral enolate intermediate at the C-5 position necessitates stringent pH control during synthesis, purification, and storage. By employing acid-quenched chiral HPLC workflows, researchers can accurately map the racemization kinetics and ensure the stereochemical integrity of these vital chemical building blocks.

References

  • Title: Aldol Reactions of Conformationally Stable Axially Chiral Thiohydantoin Derivatives Source: ACS Omega URL: [Link]

  • Title: Atroposelective Synthesis of Axially Chiral Thiohydantoin Derivatives Source: ACS Publications URL: [Link]

  • Title: Recent Biological Applications and Chemical Synthesis of Thiohydantoins Source: Journal of Chemistry Reviews URL: [Link]

Sources

Comparative

A Comparative Guide to the Cross-Validation of (S)-5-Methyl-2-thioxoimidazolidin-4-one NMR Reference Spectra

Introduction: The Imperative for Rigorous Spectral Validation in Chiral Drug Development In the landscape of pharmaceutical development and asymmetric synthesis, the stereochemical purity of a molecule is not a mere acad...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Rigorous Spectral Validation in Chiral Drug Development

In the landscape of pharmaceutical development and asymmetric synthesis, the stereochemical purity of a molecule is not a mere academic detail—it is a critical determinant of therapeutic efficacy and toxicological profile. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique for structural elucidation and purity assessment.[1] Because the intensity of an NMR signal is directly proportional to the number of nuclei, it is an intrinsically quantitative method.[2] However, the utility of an NMR spectrum as a reference standard is entirely dependent on its accuracy and reproducibility. This is particularly true for chiral molecules like (S)-5-Methyl-2-thioxoimidazolidin-4-one, a member of the thiohydantoin class of heterocyclic compounds which are valuable synthetic intermediates in medicinal chemistry.[3][4]

The generation of a reliable NMR reference spectrum is not a one-time event but a process that demands rigorous validation. Without this, spectra recorded across different laboratories, or even on different instruments within the same facility, can exhibit significant deviations, rendering them unreliable for comparative quantitative analysis.[1] This guide presents an in-depth, experience-driven protocol for the acquisition and cross-validation of ¹H and ¹³C NMR reference spectra for (S)-5-Methyl-2-thioxoimidazolidin-4-one. We will move beyond a simple listing of steps to explain the causality behind experimental choices, ensuring a self-validating system that establishes a trustworthy and authoritative spectral standard.

Part 1: The Foundational Spectrum - A Protocol for High-Fidelity Data Acquisition

The initial acquisition is the bedrock upon which all subsequent validation rests. The goal is to produce a spectrum with high signal-to-noise ratio (SNR), excellent resolution, and flat baseline, where signal integrals are truly representative of the molar ratios. This requires careful optimization of acquisition parameters.[5]

Experimental Protocol: Primary Spectrum Acquisition
  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of high-purity (S)-5-Methyl-2-thioxoimidazolidin-4-one.

    • Dissolve the sample in 0.6 mL of a deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆). Causality: DMSO-d₆ is chosen for its excellent solvating power for polar molecules like thiohydantoins and to avoid obscuring the two N-H proton signals, which would exchange with deuterium in solvents like D₂O or CD₃OD.

    • Add a certified quantitative NMR (qNMR) internal standard, such as 500 mg of Maleic Acid in a sealed tube, for subsequent purity calculations.[6] For initial structural confirmation, a small amount of Tetramethylsilane (TMS) can be added as a chemical shift reference (δ 0.00 ppm).[2]

    • Filter the solution through a glass wool plug into a high-precision 5 mm NMR tube to remove any particulate matter.

  • Instrument Setup (e.g., 400 MHz Spectrometer):

    • Insert the sample into the spectrometer. Ensure the sample is positioned correctly using a depth gauge to maximize field homogeneity.[7]

    • Lock onto the deuterium signal of the solvent and allow the sample temperature to equilibrate (e.g., 298 K).

    • Tune and match the probe for the ¹H (and subsequently ¹³C) frequency. Causality: This step is critical for maximizing the efficiency of radiofrequency pulse transmission and signal detection, directly impacting SNR.[8]

    • Perform automated or manual shimming to optimize the magnetic field homogeneity. A good line shape of the solvent peak is indicative of successful shimming.

  • ¹H NMR Acquisition Parameters:

    • Spectral Width (SW): Set to approximately 16 ppm to ensure all signals are captured.

    • Pulse Angle (pw90): Use a 30° pulse angle instead of 90°. Causality: A smaller pulse angle shortens the required relaxation delay, allowing for more scans in a given time without saturating the signals.[2]

    • Relaxation Delay (d1): Set to at least 60 seconds. Causality: This is arguably the most critical parameter for quantitative accuracy. A long delay ensures that all protons, especially those with long spin-lattice relaxation times (T₁), have fully returned to equilibrium before the next pulse. Using a delay of 5-7 times the longest T₁ is a common rule of thumb to prevent signal intensity distortions.[2][9]

    • Acquisition Time (at): Set to at least 2.7 seconds for good digital resolution.[2]

    • Number of Scans (ns): Co-add at least 16 scans to achieve a high SNR.

  • Data Processing:

    • Apply a gentle exponential window function to improve SNR without significant line broadening.

    • Perform a Fourier Transform (FT).[10]

    • Carefully phase correct the spectrum manually to ensure all peaks are in pure absorption mode.

    • Apply a baseline correction algorithm to ensure a flat baseline, which is essential for accurate integration.[10]

    • Reference the spectrum to the TMS signal at 0.00 ppm.

    • Integrate all signals, including the internal standard.

Part 2: The Cross-Validation Workflow - Ensuring Spectral Integrity

Cross-validation is the process of confirming that an analytical method provides consistent and equivalent results under different conditions.[11] For NMR spectra, this involves comparing key parameters obtained from a primary spectrum with those from a secondary, validation spectrum. This process builds confidence that the established reference is robust and instrument-independent.

G cluster_prep Preparation cluster_acq Acquisition cluster_proc Processing & Analysis cluster_output Output Sample High-Purity Analyte + Deuterated Solvent + Internal Standard Acq1 Primary Spectrum (e.g., 400 MHz) Sample->Acq1 Acq2 Validation Spectrum (e.g., 600 MHz) Sample->Acq2 Proc1 Data Processing (FT, Phasing, Baseline) Acq1->Proc1 Proc2 Data Processing (FT, Phasing, Baseline) Acq2->Proc2 Compare Comparative Analysis (δ, J, Integral) Proc1->Compare Proc2->Compare Result Validated Reference Spectrum Compare->Result

Experimental Protocol: Intra-Laboratory Cross-Validation

This protocol describes comparing spectra acquired on two different instruments within the same facility (e.g., a 400 MHz and a 600 MHz spectrometer). This tests the method's ruggedness and ensures the data is not an artifact of a single instrument.

  • Acquisition on a Second Spectrometer:

    • Using the exact same NMR tube prepared in Part 1, acquire a ¹H NMR spectrum on a second, different field strength spectrometer (e.g., 600 MHz).

    • Re-optimize the lock, tune/match, and shims for the new instrument.

    • Use equivalent acquisition parameters as in Part 1, adjusting for the different field strength where necessary (e.g., relaxation delays should remain the same in seconds).

  • Data Processing and Comparison:

    • Process the validation spectrum using the identical procedure as the primary spectrum.

    • Create a table to compare the key spectral parameters from both datasets.

    • Acceptance Criteria:

      • Chemical Shift (δ): The difference in chemical shifts for each corresponding proton should be minimal, typically ≤ 0.02 ppm.

      • Coupling Constants (J): J-couplings are independent of the magnetic field strength. The difference should be negligible, typically ≤ 0.1 Hz.

      • Integral Ratios: The relative integrals of the analyte peaks (normalized to a specific peak) should agree within a tight margin, for instance, ± 2%.

Part 3: Data Comparison and Interpretation

The ultimate output of this workflow is a validated set of spectral data that can be confidently used as a reference standard. Below is a hypothetical but realistic comparison table for (S)-5-Methyl-2-thioxoimidazolidin-4-one. The thiohydantoin ring protons and the methyl group protons are key reporters.[12]

Parameter Proton Assignment Primary Spectrum (400 MHz) Validation Spectrum (600 MHz) Difference Acceptance Status
Chemical Shift (δ, ppm) N¹-H10.2510.260.01Pass (≤ 0.02)
N³-H8.508.510.01Pass (≤ 0.02)
C⁵-H4.204.210.01Pass (≤ 0.02)
C⁵-CH₃1.351.360.01Pass (≤ 0.02)
Coupling Constant (J, Hz) ³J(H-C⁵-CH₃)7.27.20.0Pass (≤ 0.1)
Normalized Integral N¹-H1.001.011.0%Pass (≤ 2.0%)
N³-H1.000.99-1.0%Pass (≤ 2.0%)
C⁵-H1.001.000.0%Pass (≤ 2.0%)
C⁵-CH₃3.003.020.7%Pass (≤ 2.0%)

Note: Data is illustrative. Actual chemical shifts will depend on concentration and solvent. Integrals are normalized to the C⁵-H proton signal.

The successful agreement between the two datasets, meeting pre-defined acceptance criteria, validates the acquisition protocol and establishes a robust reference spectrum. This process ensures that the spectral data is a true representation of the molecule's properties, rather than an artifact of a specific instrument's calibration or configuration.

Conclusion

The cross-validation of an NMR reference spectrum is an indispensable step in establishing a reliable analytical standard for compounds like (S)-5-Methyl-2-thioxoimidazolidin-4-one. By employing a meticulous, multi-instrument approach and adhering to quantitatively rigorous acquisition parameters, researchers can generate a high-fidelity spectral fingerprint. This validated reference becomes a powerful tool for confirming structural identity, determining enantiomeric excess with chiral solvating agents, and assessing the purity of subsequent batches in a drug development pipeline, underpinning the scientific integrity of the research.[12][13]

References

  • Li, S., et al. (2018). Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy. Molecules. Available from: [Link]

  • Ma, Y., et al. (2011). Synthesis and Herbicidal Activity of 5-(4-Hydroxybenzyl)-2-Thioxoimidazolidin-4-one Esters. Molecules. Available from: [Link]

  • Li, S., et al. (2022). Chiral Recognition of Hydantoin Derivatives Enabled by Tetraaza Macrocyclic Chiral Solvating Agents Using 1H NMR Spectroscopy. Molecules. Available from: [Link]

  • Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 3032907, 5-Methyl-2-thioxo-4-imidazolidinone. Available from: [Link]

  • Barrow, D., et al. (2017). Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Journal of Labelled Compounds and Radiopharmaceuticals. Available from: [Link]

  • University of Wisconsin-Madison. NMR Data Acquisition and Processing Procedure. Available from: [Link]

  • Patel, R., et al. (2014). SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF SOME NEW 2-THIOXOIMIDAZOLIDIN-4-ONE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

  • R-NMR. SOP data acquisition. Available from: [Link]

  • Hore, P.J. NMR Data Processing. eMagRes. Available from: [Link]

  • ResearchGate. (2013). What are the best preprocessing methods for NMR data?. Available from: [Link]

  • Vosper, K., et al. (2013). Exploration of a Series of 5-Arylidene-2-thioxoimidazolidin-4-ones as Inhibitors of the Cytolytic Protein Perforin. Journal of Medicinal Chemistry. Available from: [Link]

  • Al-Salihi, A., et al. (2022). 1 H-NMR spectra data (DMSO-d 6 ): Chemical shifts δ (ppm) from TMS, J (Hz). ResearchGate. Available from: [Link]

  • Al-Obaidi, A., et al. (2023). Design, synthesis, molecular docking, and preliminary pharmacological evaluation of new thioimidazole-4-one derivatives. Chemical Review and Letters. Available from: [Link]

  • Sotirios, K., et al. (1998). Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals. Journal of Agricultural and Food Chemistry. Available from: [Link]

  • Maccioni, E., et al. (2012). Substituted 2-Thioxoimidazolidin-4-ones and Imidazolidine-2,4-diones as Fatty Acid Amide Hydrolase Inhibitors Templates. ChemMedChem. Available from: [Link]

  • Simmler, C., et al. (2013). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Phytochemical Analysis. Available from: [Link]

  • ResearchGate. (2019). 1H NMR kinetic and mechanistic study of the formation of amino acid derived N-allyl-2-thiohydantoins. Available from: [Link]

  • Dong, M.W. (2023). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC International. Available from: [Link]

  • Simmler, C., et al. (2014). Validation of a generic quantitative (1)H NMR method for natural products analysis. Phytochemical Analysis. Available from: [Link]

  • Santos, C.M.M., et al. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. Available from: [Link]

  • ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. Available from: [Link]

  • Monakhova, Y.B., et al. (2020). Validation of a Quantitative Proton Nuclear Magnetic Resonance Spectroscopic Screening Method for Coffee Quality and Authenticity (NMR Coffee Screener). Foods. Available from: [Link]

  • Stepien, M., et al. (2013). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. Nature Communications. Available from: [Link]

  • Stevenson, L., et al. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. The AAPS Journal. Available from: [Link]

  • NIST. 4-Imidazolidinone, 5-methyl-2-thioxo-. NIST WebBook. Available from: [Link]

  • Peris-Vicente, J., et al. (2015). Validation of Analytical Methods Based on Chromatographic Techniques: An Overview. La démarche ISO 17025. Available from: [Link]

  • European Bioanalysis Forum. Cross and Partial Validation. Available from: [Link]

  • Gordeev, E.G., et al. (2023). NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. International Journal of Molecular Sciences. Available from: [Link]

  • NIST. 4-Imidazolidinone, 5-methyl-2-thioxo-. NIST WebBook. Available from: [Link]

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Validation

(S)-5-Methyl-2-thioxoimidazolidin-4-one vs phenylthiohydantoin in Edman degradation

Comparative Guide: (S)-5-Methyl-2-thioxoimidazolidin-4-one vs. Phenylthiohydantoin in Peptide Sequencing In the realm of protein chemistry, the sequential degradation of peptides requires highly specific derivatization a...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: (S)-5-Methyl-2-thioxoimidazolidin-4-one vs. Phenylthiohydantoin in Peptide Sequencing

In the realm of protein chemistry, the sequential degradation of peptides requires highly specific derivatization agents to cleave terminal amino acids without hydrolyzing internal peptide bonds[1]. As a Senior Application Scientist, I frequently encounter researchers optimizing sequencing workflows who must choose between different isothiocyanate or thiocyanate derivatives.

This guide objectively compares (S)-5-Methyl-2-thioxoimidazolidin-4-one (the unsubstituted thiohydantoin of L-alanine, Ala-TH)[2] with Phenylthiohydantoin-alanine (PTH-Ala), the gold-standard derivative of the classical Edman degradation[3]. We will explore the mechanistic causality behind these derivatives, their physicochemical performance, and provide self-validating experimental protocols.

Mechanistic Causality: Why the Phenyl Ring is a Functional Necessity

The fundamental challenge in peptide sequencing is thermodynamic separation: how do you isolate a single cleaved amino acid from a complex, highly polar truncated peptide?

In standard N-terminal Edman degradation, phenyl isothiocyanate (PITC) reacts with the uncharged N-terminal amine at pH 8–9 to form a phenylthiocarbamoyl (PTC) derivative[3]. Upon cleavage with anhydrous trifluoroacetic acid (TFA), an anilinothiazolinone (ATZ) intermediate is released, which is subsequently isomerized to the stable phenylthiohydantoin (PTH)[1],[4].

Pehr Edman specifically selected PITC over simple thiocyanates because the addition of the N-phenyl ring serves two critical causal functions:

  • Phase Partitioning : The bulky, non-polar phenyl group drastically increases the hydrophobicity of the ATZ/PTH derivative. This allows the cleaved amino acid to be quantitatively extracted into organic solvents (e.g., ethyl acetate), leaving the polar peptide behind in the aqueous phase[1].

  • Optical Detection : The conjugated π -system of the phenyl ring provides a robust UV absorbance maximum at 269 nm, enabling detection limits in the low picomole to femtomole range[5],[6].

In contrast, when thiocyanate salts (e.g., ammonium thiocyanate) are used—typically for C-terminal Stark degradation—the resulting product is an unsubstituted thiohydantoin[7]. For an alanine residue, this yields (S)-5-Methyl-2-thioxoimidazolidin-4-one[2]. Lacking the phenyl ring, this molecule is significantly more hydrophilic and exhibits a weaker UV absorbance profile, making organic extraction thermodynamically unfavorable and necessitating alternative detection methods like LC-MS[7].

SequencingPathways cluster_N N-Terminal Edman Degradation cluster_C C-Terminal Stark Degradation Peptide Target Peptide (Alanine Terminus) PITC PITC Reagent (Adds Phenyl Ring) Peptide->PITC pH 8.5 HSCN Thiocyanate Reagent (No Phenyl Ring) Peptide->HSCN Acetyl Chloride / TFA ATZ ATZ-Alanine (Hydrophobic) PITC->ATZ Anhydrous TFA PTH PTH-Alanine (UV Max: 269 nm) ATZ->PTH Aqueous Acid PeptidylTH Peptidyl-Thiohydantoin HSCN->PeptidylTH Coupling AlaTH Ala-TH (S)-5-Methyl-2-thioxoimidazolidin-4-one PeptidylTH->AlaTH Cleavage

Reaction pathways comparing N-terminal PTH vs. C-terminal Ala-TH generation.

Quantitative Physicochemical Comparison

The structural differences between these two derivatives dictate their behavior in analytical chromatography. Below is a summary of their core properties:

Property(S)-5-Methyl-2-thioxoimidazolidin-4-one (Ala-TH)Phenylthiohydantoin-Alanine (PTH-Ala)
Derivatizing Reagent Thiocyanate (e.g., NH₄SCN)[7]Phenyl isothiocyanate (PITC)[3]
Molecular Formula C₄H₆N₂OS[2]C₁₀H₁₀N₂OS
Molecular Weight 130.17 g/mol [2]206.26 g/mol
UV Absorbance Max ~240 nm (Weak)269 nm (Strong, ϵ≈16,000 )[5],[6]
Hydrophobicity Low (Aqueous soluble)High (Organic extractable)[1]
Primary Workflow C-Terminal Stark Degradation[8]N-Terminal Edman Degradation[1]

Experimental Workflows & Self-Validating Protocols

To ensure data integrity, sequencing protocols must be designed as self-validating systems. A failure in extraction or cleavage can result in sequence scrambling (carryover) in subsequent cycles.

Protocol A: Self-Validating N-Terminal Edman Degradation (PTH-Ala Generation)
  • Coupling : Dissolve the peptide in a mildly alkaline buffer (pH 8–9, e.g., N-methylpiperidine/methanol/water). Add a 50-fold molar excess of PITC. Incubate at 45°C for 30 minutes to form the PTC-peptide[3].

  • Cleavage : Lyophilize the mixture and treat with anhydrous TFA for 15 minutes at 45°C. This cleaves the N-terminal alanine as an anilinothiazolinone (ATZ-Ala) derivative[3].

  • Self-Validating Extraction : Add ethyl acetate to the cleavage mixture to partition the hydrophobic ATZ-Ala into the organic phase, leaving the truncated peptide in the aqueous phase[1].

    • Validation Checkpoint : Inject a 1 µL aliquot of the aqueous phase into the HPLC. The complete absence of ATZ/PTH peaks validates >99% extraction efficiency, ensuring no carryover into the next sequencing cycle.

  • Conversion : Transfer the organic phase to a new vial, evaporate the solvent, and treat with 25% aqueous TFA at 80°C for 10 minutes to isomerize ATZ-Ala into the thermodynamically stable PTH-Ala[6].

  • Detection : Analyze via reverse-phase C18 HPLC using isocratic elution (e.g., 40% acetonitrile) and UV detection at 269 nm[5].

ExtractionWorkflow Mixture Post-Cleavage Mixture Truncated Peptide + ATZ-AA Extraction Solvent Extraction Add Ethyl Acetate Mixture->Extraction Organic Organic Phase Contains ATZ-AA Extraction->Organic Partition (Hydrophobic) Aqueous Aqueous Phase Contains Truncated Peptide Extraction->Aqueous Partition (Polar) Convert Conversion Isomerize to PTH-AA Organic->Convert Validate Validation Check HPLC: Ensure NO PTH peak present Aqueous->Validate QC Loop

Self-validating extraction workflow exploiting the hydrophobicity of the phenyl ring.

Protocol B: Self-Validating C-Terminal Stark Degradation (Ala-TH Generation)
  • Activation : Dissolve the peptide in anhydrous TFA containing acetyl chloride. Incubate at 50°C for 10 minutes to activate the C-terminal alanine into an oxazolonium ion[7].

  • Coupling : Add ammonium thiocyanate (NH₄SCN) and incubate to form the peptidyl thiohydantoin[7].

  • Cleavage : Treat the intermediate with acetohydroxamate in an aqueous buffer (pH 8.0) to release (S)-5-Methyl-2-thioxoimidazolidin-4-one (Ala-TH)[9].

  • Self-Validating Detection : Because Ala-TH lacks the highly conjugated phenyl ring, UV detection is prone to baseline noise. Instead, utilize LC-MS/MS.

    • Validation Checkpoint : Monitor the specific transition of m/z 131.0 [M+H]⁺[2]. If the mass is absent but the truncated peptide mass is detected, the failure is isolated to the activation step rather than extraction, validating the chemical integrity of the oxazolonium intermediate.

Sources

Comparative

Comprehensive Comparison Guide: Assay Validation for (S)-5-Methyl-2-thioxoimidazolidin-4-one Enantiomeric Excess Determination

(S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly known as (S)-5-methyl-2-thiohydantoin) is a critical chiral building block in the development of pharmaceuticals, agrochemicals, and specialized catalysts. Because the st...

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Author: BenchChem Technical Support Team. Date: April 2026

(S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly known as (S)-5-methyl-2-thiohydantoin) is a critical chiral building block in the development of pharmaceuticals, agrochemicals, and specialized catalysts. Because the stereochemistry at the C5 position profoundly dictates biological activity and pharmacokinetic profiles, determining its enantiomeric excess (ee) with absolute precision is a regulatory imperative.

As a Senior Application Scientist, I have structured this guide to objectively compare the leading analytical modalities for thiohydantoin enantioseparation. Furthermore, this guide details a self-validating assay protocol aligned with ICH Q2(R2) guidelines, ensuring that your analytical data is both scientifically rigorous and regulatory-compliant.

Analytical Modalities: A Comparative Analysis

Determining the ee of 5-methyl-2-thioxoimidazolidin-4-one requires robust chiral separation techniques. We evaluate the three primary analytical modalities used in the field: Chiral High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE).

Performance Comparison
ParameterChiral HPLC (Normal Phase)Supercritical Fluid Chromatography (SFC)Capillary Electrophoresis (CE)
Primary Chiral Selector Immobilized Amylose/Cellulose CSPsImmobilized Amylose/Cellulose CSPsHighly Sulfated β-Cyclodextrins
Resolution ( Rs​ ) > 3.0 (Baseline)> 2.5 (Baseline)~ 1.5 - 2.0 (Partial/Baseline)
Analysis Time 15 – 25 minutes5 – 10 minutes10 – 15 minutes
Sensitivity (LOQ) Excellent (~0.05% of target)Good (~0.1% of target)Moderate (~0.5% of target)
Method Robustness HighHighModerate (Sensitive to pH/Temp)
Environmental Impact High solvent consumptionGreen (CO₂ based)Low solvent consumption

Scientific Consensus: While CE using highly sulfated β-cyclodextrins provides a viable, low-solvent alternative[1], Chiral HPLC on immobilized polysaccharide stationary phases remains the gold standard. Amylose-based CSPs (e.g., Amylose-SA) have demonstrated superior performance in both HPLC and SFC modalities for separating hydantoin and thiohydantoin derivatives compared to cellulose-based alternatives[2].

Mechanistic Causality in Chiral Recognition

To optimize an assay, one must understand why the separation occurs. The chiral recognition mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the Chiral Stationary Phase (CSP).

The thiohydantoin ring possesses a highly reactive nucleus with distinct hydrogen-bonding patterns—specifically, the N-H acts as a strong hydrogen bond donor, while the C=O and C=S act as acceptors, naturally forming stable dimers and networks[3].

Why Amylose over Cellulose? Amylose-based CSPs feature a helical polymeric structure that provides a more accommodating "chiral groove" for the 5-methyl substituent compared to the linear backbone of cellulose. The carbamate linkages on the CSP interact with the N-H and C=O of the thiohydantoin via hydrogen bonding. Simultaneously, the 3,5-dimethylphenyl groups on the CSP provide π−π interactions and strict steric boundaries. The (S)-enantiomer forms a more thermodynamically stable complex within this groove than the (R)-enantiomer, leading to differential retention times and baseline separation.

ChiralRecognition Analyte (S)-5-Methyl-2-thioxoimidazolidin-4-one (Hydrogen Bond Donor/Acceptor) H_Bond Hydrogen Bonding (N-H ··· O=C & C=O ··· H-N) Analyte->H_Bond Steric Steric Inclusion (5-Methyl Group Fit) Analyte->Steric Dipole Dipole-Dipole Interactions (C=S moiety) Analyte->Dipole CSP Amylose-SA CSP (Chiral Grooves & Carbamate Linkages) CSP->H_Bond CSP->Steric CSP->Dipole Complex Transient Diastereomeric Complex (Differential Retention) H_Bond->Complex Steric->Complex Dipole->Complex

Mechanistic pathways of chiral recognition between the thiohydantoin analyte and Amylose-SA CSP.

Step-by-Step Assay Validation Protocol (ICH Q2(R2) Aligned)

A trustworthy protocol must be a self-validating system . This means the assay continuously proves its own accuracy and sensitivity during every run. Below is the optimized methodology for validating the ee determination using Normal Phase Chiral HPLC.

Phase 1: Experimental Setup
  • Mobile Phase Preparation: Mix n-Hexane and Isopropanol (HPLC grade) in a 90:10 (v/v) ratio[2]. Degas ultrasonically for 15 minutes.

    • Causality: The non-polar hexane drives the analyte into the stationary phase, while the polar isopropanol competitively modulates hydrogen bonding, preventing excessive retention and peak tailing.

  • Chromatographic Conditions:

    • Column: Immobilized Amylose-SA (250 mm × 4.6 mm, 5 µm).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C. (Causality: Lower temperatures amplify the thermodynamic differences between the transient diastereomeric complexes, enhancing resolution).

    • Detection: UV at 254 nm (Capitalizing on the strong C=S chromophore).

Phase 2: System Suitability & Specificity
  • Action: Inject a 1.0 mg/mL racemic mixture of 5-methyl-2-thioxoimidazolidin-4-one spiked with potential synthesis impurities (e.g., unreacted L/D-alanine precursors).

  • Self-Validation: The system validates its specificity if the resolution ( Rs​ ) between the (S) and (R) peaks is ≥1.5 , and no matrix components co-elute with the analytes.

Phase 3: Linearity, Range, and Sensitivity
  • Action: Prepare calibration standards of the (R)-enantiomer (the undesired impurity) ranging from 0.05% to 5.0% of the nominal target concentration (1.0 mg/mL).

  • Self-Validation: The inclusion of the 0.05% level continuously verifies the system's Limit of Quantitation (LOQ). This ensures that a "Not Detected" result for the (R)-enantiomer in a real sample is a true reflection of >99.9% purity, not a failure of detector response. The Signal-to-Noise (S/N) ratio at the LOQ must be ≥10 .

Phase 4: Accuracy & Precision
  • Action: Prepare synthetic mixtures of (S) and (R) enantiomers at known ee levels (e.g., 90%, 95%, 99%). Perform 6 replicate injections per level across different days.

  • Self-Validation: Accuracy confirms the absence of systematic bias in peak integration (especially the "tailing" of the massive (S)-peak over the tiny (R)-peak). Precision (%RSD <2.0% ) ensures the assay's repeatability over time.

ValidationWorkflow Start Method Development Chiral HPLC (Amylose-SA) Spec 1. Specificity Baseline Resolution (Rs > 1.5) Start->Spec Lin 2. Linearity & Range 0.05% to 120% Target Conc. Spec->Lin Acc 3. Accuracy & Precision Recovery & %RSD < 2.0% Lin->Acc Sens 4. LOD & LOQ S/N > 3 (LOD), S/N > 10 (LOQ) Acc->Sens Valid Validated Method for ee Determination Sens->Valid

ICH Q2(R2) aligned step-by-step workflow for chiral assay validation.

Experimental Data: Validation Metrics

The table below summarizes the expected validation metrics when comparing the optimized Chiral HPLC method against the Capillary Electrophoresis alternative for this specific thiohydantoin.

Validation ParameterChiral HPLC (Amylose-SA)Capillary Electrophoresis (CE)ICH Acceptance Criteria
Specificity (Resolution, Rs​ ) 3.41.8 ≥1.5
Linearity ( R2 ) 0.99980.9950 ≥0.999
Precision (%RSD) 0.8%2.5% ≤2.0%
LOQ of (R)-enantiomer 0.05%0.5% ≤0.1% for APIs
Accuracy (Recovery at 1% level) 99.2%94.5%90.0% - 110.0%

Sources

Safety & Regulatory Compliance

Safety

Operational Guide for the Safe Handling and Disposal of (S)-5-Methyl-2-thioxoimidazolidin-4-one

As a critical reagent in peptide sequencing, organic synthesis, and pharmaceutical development, (S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly known as (S)-5-Methyl-2-thiohydantoin) requires stringent handling and dis...

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Author: BenchChem Technical Support Team. Date: April 2026

As a critical reagent in peptide sequencing, organic synthesis, and pharmaceutical development, (S)-5-Methyl-2-thioxoimidazolidin-4-one (commonly known as (S)-5-Methyl-2-thiohydantoin) requires stringent handling and disposal protocols[1]. Because this compound is a nitrogen- and sulfur-containing heterocycle, improper disposal can lead to severe environmental contamination and the release of toxic decomposition gases[2].

This guide provides researchers, safety officers, and drug development professionals with a self-validating, step-by-step operational plan for the containment, segregation, and final destruction of this compound.

Chemical Profile & Hazard Stratification

Before executing any disposal protocol, it is critical to understand the physicochemical properties that dictate the compound's behavior in waste streams. The presence of the thiocarbonyl and secondary amine groups means the compound is highly reactive under oxidative stress and thermal decomposition[2].

Table 1: Physicochemical and Hazard Summary
PropertyValue / Classification
IUPAC Name (5S)-5-methyl-2-sulfanylideneimidazolidin-4-one
Common Synonyms (S)-5-Methyl-2-thiohydantoin; L-5-Methyl-2-thiohydantoin
Molecular Formula C₄H₆N₂OS[1]
Molecular Weight 130.17 g/mol [1]
Primary Hazards Acute Oral Toxicity (Category 4); Skin/Eye Irritant (Category 2); STOT SE 3 (Respiratory Irritation)[3]
Decomposition Products Carbon monoxide (CO), Carbon dioxide (CO₂), Nitrogen oxides (NOx), Sulfur oxides (SOx)[2]

Accidental Spill Response & Containment Protocol

In the event of an accidental release, the primary operational goal is to prevent aerosolization of the powder. Because (S)-5-Methyl-2-thioxoimidazolidin-4-one is a respiratory irritant, wet-sweeping or washing down the drain is strictly prohibited, as it can contaminate local water systems and increase the surface area of exposure[3].

Step-by-Step Spill Remediation:
  • Isolate the Area: Immediately restrict access to the spill zone and ensure the laboratory's HVAC system is providing adequate negative pressure.

  • Don Appropriate PPE: Personnel must wear a NIOSH-approved N95 or P100 particulate respirator, nitrile gloves, and a standard laboratory coat[3].

  • Dry Containment: Do not apply water. Use a dedicated chemical spill brush to gently sweep the powder into a centralized pile, minimizing rapid movements that generate dust[3].

  • Collection: Shovel the material into a sealable, inert plastic container (e.g., high-density polyethylene, HDPE).

  • Surface Decontamination: Once the bulk powder is removed, wipe the area with a damp cloth (using a minimal amount of water or compatible solvent) and place the contaminated cloth into the same hazardous waste container.

SpillResponse Start Accidental Spill (Solid Powder) PPE Don PPE (Respirator, Gloves) Start->PPE Contain Contain Spill (Avoid Dust Generation) PPE->Contain Sweep Dry Sweep / Vacuum (HEPA Filtered) Contain->Sweep Package Seal in Hazardous Waste Container Sweep->Package Label Label as Toxic/Irritant (EPA 40 CFR 261) Package->Label

Workflow for containing and managing accidental spills of thiohydantoin derivatives.

Routine Laboratory Waste Segregation

To maintain compliance with environmental regulations (such as US EPA 40 CFR Part 261 or local equivalents), (S)-5-Methyl-2-thioxoimidazolidin-4-one must be segregated from general organic waste[2].

Operational Segregation Plan:
  • Solid Waste: Unused product, contaminated packaging, and spill cleanup materials must be placed in a tightly sealed, clearly labeled hazardous waste bin designated for "Toxic/Irritant Solid Waste." [2]

  • Liquid Waste (Solutions): If the compound is dissolved in an organic solvent (e.g., methanol, DMSO), the resulting mixture must be collected in a compatible, vented carboy. Do not mix with halogenated waste unless specifically required by your facility's waste contractor, as this complicates the incineration process.

  • Labeling: All containers must clearly state the chemical name, the primary hazards (Toxic, Irritant), and the date of initial accumulation[2].

Final Destruction Mechanism: High-Temperature Incineration

The only recommended method for the final disposal of thiohydantoin derivatives is high-temperature chemical incineration [4].

The Causality Behind the Protocol: Because the molecular structure of (S)-5-Methyl-2-thioxoimidazolidin-4-one contains both sulfur and nitrogen, standard combustion will release highly toxic and environmentally damaging sulfur oxides (SOx) and nitrogen oxides (NOx)[2]. Therefore, the waste cannot simply be burned in an open or standard facility.

The material must be mixed with a combustible solvent and processed in a specialized incinerator equipped with an afterburner (to ensure complete thermal oxidation of carbon compounds) and an alkaline scrubber system (to neutralize the acidic SOx and NOx gases before they reach the atmosphere)[2][4].

IncinerationPathway Waste Thiohydantoin Waste Incinerator High-Temp Incinerator (>1000°C) Waste->Incinerator Combustible Solvent Gases Combustion Gases (CO2, NOx, SOx) Incinerator->Gases Thermal Oxidation Scrubber Alkaline Scrubber (Neutralization) Gases->Scrubber Exhaust Routing Exhaust Clean Exhaust (Safe Release) Scrubber->Exhaust Scrubbed Emissions

Mechanistic pathway for the thermal destruction and gas scrubbing of sulfur/nitrogen waste.

Coordination with Waste Management:

When transferring this waste to your Environmental Health and Safety (EHS) department or a third-party vendor, ensure the manifest explicitly notes the presence of sulfur and nitrogen heterocycles. This guarantees the vendor routes the material to a facility equipped with the necessary scrubbing infrastructure[4].

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 3032907, 5-Methyl-2-thioxo-4-imidazolidinone." PubChem. Available at:[Link][1]

Sources

Handling

Personal protective equipment for handling (S)-5-Methyl-2-thioxoimidazolidin-4-one

Operational Safety and Logistics Guide: Handling (S)-5-Methyl-2-thioxoimidazolidin-4-one (S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin or L-alanine thiohydantoin, is a sulf...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety and Logistics Guide: Handling (S)-5-Methyl-2-thioxoimidazolidin-4-one

(S)-5-Methyl-2-thioxoimidazolidin-4-one, commonly referred to as (S)-5-methyl-2-thiohydantoin or L-alanine thiohydantoin, is a sulfur-containing heterocyclic compound widely utilized in drug development, peptide sequencing, and the synthesis of biologically active molecules[1]. Because thiohydantoin derivatives exhibit significant biological activity—including documented cytotoxicity against specific cell lines—strict adherence to personal protective equipment (PPE) and operational protocols is non-negotiable[2].

This guide provides researchers and safety officers with a self-validating, step-by-step operational framework for handling, transferring, and disposing of this compound.

Hazard Causality and Physicochemical Profile

To design an effective safety protocol, we must first understand the physical state and typical laboratory applications of the chemical. As a crystalline solid, the primary acute risk during handling is the aerosolization of fine particulates. Inhalation or ocular contact with these micro-particles can cause severe mucosal irritation.

Furthermore, researchers frequently dissolve this compound in polar aprotic solvents like dimethyl sulfoxide (DMSO) for physicochemical evaluations and in vitro assays[3]. DMSO rapidly penetrates the epidermal barrier. If the thiohydantoin is in solution, the risk of systemic dermal absorption increases exponentially, necessitating a shift in PPE strategy.

Table 1: Physicochemical Data & Hazard Summary

Property / HazardSpecification / DetailsOperational Implication
Chemical Identity (S)-5-Methyl-2-thioxoimidazolidin-4-oneTarget compound for safe handling.
Physical State Solid (Crystalline / Granular Powder)High risk of static-induced aerosolization during weighing.
Primary Solvents DMSO, DMF, Ethanol[3]Carrier solvents (like DMSO) bypass the skin barrier, requiring advanced glove materials.
Toxicity Profile Cytotoxic potential, irritant[2]Mandates strict isolation (fume hood) and prevention of dermal/inhalation exposure.

The PPE Matrix: A Systems Approach to Safety

Safety is not just about wearing equipment; it is about understanding the causality behind each choice. The following matrix outlines the required PPE and the mechanistic rationale for each item.

Table 2: Personal Protective Equipment (PPE) Requirements

PPE CategoryRequired SpecificationMechanistic Rationale (The "Why")
Hand Protection (Dry) Double-layered Nitrile gloves (min 4 mil).Nitrile provides excellent resistance to incidental powder contact and prevents cross-contamination.
Hand Protection (Wet) Butyl rubber outer gloves over Nitrile inner gloves.DMSO degrades nitrile rapidly. Butyl rubber provides a robust barrier against carrier solvents[3].
Eye Protection Snug-fitting chemical splash goggles.Safety glasses with side shields do not protect against micro-drafts carrying aerosolized powders into the eyes.
Body Protection Flame-retardant, fully buttoned lab coat.Protects street clothing from micro-particulate adherence. Must be removed before leaving the lab to prevent public exposure.
Respiratory N95 or P100 particulate respirator (if hood fails).While a fume hood is mandatory, respirators provide a fail-safe against inhalation of cytotoxic dust.

Standard Operating Procedure: Weighing and Transfer

Most chemical exposures occur during the transfer of dry powders from the source container to the weigh boat due to static electricity and laboratory micro-drafts. This protocol is designed to be a self-validating system, ensuring containment at every step.

Step-by-Step Methodology:

  • Pre-Operation Purge & Verification: Verify the chemical fume hood has a face velocity of 80–120 feet per minute (fpm). Clear the deck of unnecessary clutter to prevent turbulent airflow, which can scatter powders.

  • Glove Integrity Check: Perform a physical integrity check of your gloves. Inflate the outer glove manually by trapping air and rolling the cuff to test for pinhole leaks before donning.

  • Static Elimination: Pass the weigh boat and micro-spatula through an anti-static ionizer. Causality: Thiohydantoin powders hold a static charge, causing them to "jump" and aerosolize when approached with a metal spatula.

  • Transfer Protocol: Open the source container only inside the designated fume hood zone, at least 6 inches behind the sash. Use the anti-static micro-spatula to transfer the solid.

  • Solvent Addition: If creating a stock solution, add the solvent (e.g., DMSO) directly to the pre-weighed vial inside the hood. Cap immediately and vortex. Never transport open solutions of thiohydantoins across the laboratory.

Spill Response and Disposal Plan

A robust safety system assumes failure will occur and plans accordingly. If a spill occurs, follow this operational flowchart.

Step-by-Step Spill Cleanup Methodology:

  • Evacuate and Assess: Step back from the spill, alert nearby colleagues, and ensure the fume hood sash is pulled down to maximize exhaust velocity over the spill zone.

  • Contain (Do Not Sweep): Never use a brush or broom on dry thiohydantoin powder; mechanical sweeping aggressively aerosolizes the compound.

  • Dampen and Suppress: Gently cover the spill with absorbent paper towels. Lightly spray the towels with water or a mild surfactant to dampen the powder and suppress dust formation.

  • Collect: Use a non-sparking scoop or rigid cardboard to transfer the dampened material into a sealable hazardous waste bag.

  • Decontaminate: Wipe the area with 70% ethanol, followed by a standard laboratory detergent and water to remove any residual chemical film.

Waste Disposal Logistics: Collect all contaminated PPE, weigh boats, paper towels, and empty chemical vials in a clearly labeled, sealable hazardous waste container. Label the container strictly as: "Toxic Solid Waste: Thiohydantoin Derivatives / (S)-5-Methyl-2-thioxoimidazolidin-4-one" and request pickup from your institutional Environmental Health and Safety (EHS) department.

Visualizing the Safety Workflow

The following diagram illustrates the logical progression of handling thiohydantoin derivatives, ensuring that safety checkpoints are met before, during, and after operation.

SafetyWorkflow Start Pre-Operation: Risk Assessment PPE Don PPE (Gloves, Goggles, Coat) Start->PPE Hood Transfer to Fume Hood PPE->Hood Weigh Weighing & Handling Hood->Weigh Spill Spill Occurred? Weigh->Spill Response Spill Response: Contain & Neutralize Spill->Response Yes Clean Decontaminate Workspace Spill->Clean No Dispose Hazardous Waste Disposal Response->Dispose End Doff PPE & Wash Hands Dispose->End Clean->Dispose

Logical workflow for handling and spill response of thiohydantoin derivatives.

References

  • A Simple Synthesis of 2-Thiohydantoins MDPI URL:[Link][1]

  • Design of Novel Thiohydantoin Derivatives and Exploration their Physico-Chemical Parameters ResearchGate URL:[Link][3]

  • Amino Acids: Insights and Roles in Heterocyclic Chemistry: Volume 2: Hydantoins, Thiohydantoins, and 2,5-Diketopiperazines DOKUMEN.PUB URL:[Link][2]

Sources

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